Technical Documentation Center

4-amino-N-benzylpiperidine-4-carboxamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-amino-N-benzylpiperidine-4-carboxamide

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to 4-amino-N-benzylpiperidine-4-carboxamide

CAS Number: 170921-49-0 For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth overview of 4-amino-N-benzylpiperidine-4-carboxamide, a key chemical intermediate in the synthesis o...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 170921-49-0

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-amino-N-benzylpiperidine-4-carboxamide, a key chemical intermediate in the synthesis of various biologically active molecules. This document details its chemical identity, a plausible synthetic route, analytical characterization methods, safety protocols, and its applications in medicinal chemistry.

Chemical Identity and Properties

4-amino-N-benzylpiperidine-4-carboxamide is a piperidine derivative characterized by an amino group and a carboxamide group at the 4-position, and a benzyl group attached to the piperidine nitrogen. Its unique structural features make it a valuable scaffold for the development of novel therapeutic agents.

PropertyValueSource(s)
CAS Number 170921-49-0
Molecular Formula C13H19N3O
Molecular Weight 233.31 g/mol
Physical Form White to Yellow Solid
Purity Typically ≥97%
Storage Controlled room temperature, keep in a dark place under an inert atmosphere.
InChI Key YITYNCSQCPGDGO-UHFFFAOYSA-N

Synthesis and Mechanism

While a specific, detailed protocol for the direct synthesis of 4-amino-N-benzylpiperidine-4-carboxamide is not extensively documented in publicly available literature, a plausible and logical synthetic route can be devised based on established chemical transformations. The proposed synthesis involves the amidation of a carboxylic acid precursor.

A likely precursor for this synthesis is 4-amino-1-benzylpiperidine-4-carboxylic acid.[1] The conversion of a carboxylic acid to a primary amide is a fundamental transformation in organic chemistry.

Proposed Synthetic Pathway:

Synthesis of 4-amino-N-benzylpiperidine-4-carboxamide Precursor 4-amino-1-benzylpiperidine-4-carboxylic acid Intermediate Activated Carboxylic Acid (e.g., Acyl Chloride) Precursor->Intermediate Activating Agent (e.g., SOCl2, Oxalyl Chloride) Product 4-amino-N-benzylpiperidine-4-carboxamide Intermediate->Product Ammonia Source (e.g., NH4OH)

Caption: Proposed synthesis of 4-amino-N-benzylpiperidine-4-carboxamide.

Experimental Protocol: Amidation of 4-amino-1-benzylpiperidine-4-carboxylic acid

This protocol is a generalized procedure based on common amide formation reactions and should be optimized for specific laboratory conditions.

Materials:

  • 4-amino-1-benzylpiperidine-4-carboxylic acid

  • Thionyl chloride (SOCl2) or Oxalyl chloride

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Ammonium hydroxide (NH4OH) solution

  • Sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

  • Silica gel for column chromatography

  • Ethyl acetate and Hexane (or other suitable solvent system for chromatography)

Procedure:

  • Activation of the Carboxylic Acid:

    • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-amino-1-benzylpiperidine-4-carboxylic acid in an anhydrous solvent like DCM or THF.

    • Cool the solution in an ice bath (0 °C).

    • Slowly add an activating agent such as thionyl chloride or oxalyl chloride (typically 1.1 to 1.5 equivalents). A catalytic amount of dimethylformamide (DMF) can be added if using oxalyl chloride.

    • Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature, stirring for an additional 1-2 hours, or until the reaction is complete (monitored by TLC or LC-MS).

    • Remove the solvent and excess reagent under reduced pressure to yield the crude activated carboxylic acid (acyl chloride). This intermediate is often used immediately in the next step without further purification.

  • Amide Formation:

    • Dissolve the crude acyl chloride in an anhydrous aprotic solvent.

    • In a separate flask, prepare a solution of ammonium hydroxide in a suitable solvent.

    • Slowly add the acyl chloride solution to the ammonium hydroxide solution at 0 °C.

    • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

  • Work-up and Purification:

    • Quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

    • Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 4-amino-N-benzylpiperidine-4-carboxamide.

Analytical Characterization

Expected Spectroscopic Data:

TechniqueExpected Features
¹H NMR Signals corresponding to the aromatic protons of the benzyl group (typically in the range of 7.2-7.4 ppm), a singlet for the benzylic CH2 protons, and multiplets for the piperidine ring protons. Signals for the amino (NH2) and amide (CONH2) protons would also be present, with their chemical shifts being solvent-dependent.
¹³C NMR Resonances for the aromatic carbons of the benzyl group, the benzylic carbon, the quaternary carbon at the 4-position of the piperidine ring, and the other piperidine carbons. A signal for the carbonyl carbon of the amide group would be expected in the downfield region (around 170-180 ppm).
IR Spectroscopy Characteristic absorption bands for N-H stretching of the primary amine and amide (around 3100-3500 cm⁻¹), C=O stretching of the amide (around 1640-1690 cm⁻¹), and C-H stretching of the aromatic and aliphatic groups.
Mass Spectrometry The mass spectrum should show a molecular ion peak (M+) or a protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the compound (233.31 g/mol ).

Researchers should perform a full analytical characterization of the synthesized compound and compare the obtained data with these expected values.

Solubility Profile

The solubility of 4-amino-N-benzylpiperidine-4-carboxamide is an important parameter for its handling, formulation, and application in various assays.

SolventPredicted SolubilityRationale
Water Sparingly soluble to insolubleThe presence of the benzyl group imparts significant hydrophobic character.
Methanol, Ethanol SolubleThe polar protic nature of these solvents can engage in hydrogen bonding with the amino and amide groups.
DMSO, DMF SolubleThese polar aprotic solvents are generally good solvents for a wide range of organic compounds.
Dichloromethane, Chloroform Moderately solubleThe compound has both polar and non-polar functionalities.
Hexane, Ether InsolubleThese non-polar solvents are unlikely to effectively solvate the polar amino and amide groups.

Safety and Handling

Appropriate safety precautions must be taken when handling 4-amino-N-benzylpiperidine-4-carboxamide and its precursors.

Hazard Identification:

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Signal Word: Warning

  • Pictograms: GHS07 (Exclamation Mark)

Precautionary Measures:

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[2]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2] Keep away from strong oxidizing agents and strong acids.[2]

  • First Aid:

    • If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[2]

    • If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[2]

    • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

    • If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[2]

Applications in Drug Discovery and Medicinal Chemistry

The N-benzylpiperidine motif is a common scaffold in medicinal chemistry, and 4-amino-N-benzylpiperidine-4-carboxamide serves as a versatile building block for the synthesis of compounds with a wide range of pharmacological activities. The primary amino and carboxamide groups provide convenient handles for further chemical modifications, allowing for the creation of diverse chemical libraries for drug screening.

Derivatives of N-benzylpiperidine have been investigated for various therapeutic targets, including:

  • Cholinesterase Inhibitors: The N-benzylpiperidine core is a key pharmacophoric element in several cholinesterase inhibitors developed for the treatment of Alzheimer's disease.[3]

  • Serotonin and Norepinephrine Reuptake Inhibitors (SNRIs): The 4-substituted benzylpiperidine scaffold has been explored for the development of dual serotonin and norepinephrine reuptake inhibitors.

  • Opioid Receptor Modulators: The piperidine ring is a core structure in many opioid receptor agonists and antagonists.

The ability to readily modify the amino and carboxamide functionalities of 4-amino-N-benzylpiperidine-4-carboxamide allows medicinal chemists to systematically explore the structure-activity relationships (SAR) of their target compounds, leading to the optimization of potency, selectivity, and pharmacokinetic properties.

References

  • Jakubowska, A., et al. (n.d.). Synthesis of novel N-benzyl substituted piperidine amides of 1H-indole-5-carboxylic acid as potential inhibitors of cholinesterases. Retrieved from [Link]

  • Tarawneh, M. A., et al. (2025, August 6). Synthesis, Spectral and Single-Crystal Analyses of New Derivatives of 4-Amino-N-benzylpiperidine. ResearchGate. Retrieved from [Link]

  • AAPPTec, LLC. (n.d.). Safety Data Sheet: 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid. Retrieved from [Link]

  • 4-amino-4-benzyl-piperidine-1-carboxylic acid tert-butyl ester - Optional[MS (GC)] - Spectrum. (n.d.). SpectraBase. Retrieved March 12, 2026, from [Link]

  • 4-amino-1-benzyl-piperidine-4-carboxylic acid amide. (n.d.). PubChemLite. Retrieved March 12, 2026, from [Link]

  • Lipshutz, B. H., et al. (2023, March 29). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. eScholarship.org. Retrieved from [Link]

  • Synthetic method of N-benzyl-4-piperidinecarboxaldehyde. (n.d.). Google Patents.
  • Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • 4-ANILINO-1-BENZYLPIPERIDINE-4-CARBOXAMIDE. (n.d.). precisionFDA. Retrieved March 12, 2026, from [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. (n.d.). HepatoChem. Retrieved from [Link]

  • Lipshutz, B. H., et al. (2023, March 29). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. eScholarship.org. Retrieved from [Link]

  • 4-Amino-1-benzylpiperidine-4-carboxylic acid. (n.d.). Oakwood Chemical. Retrieved March 12, 2026, from [Link]

Sources

Exploratory

An In-depth Technical Guide to 4-amino-N-benzylpiperidine-4-carboxamide: A Versatile Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the physical and chemical properties of 4-amino-N-benzylpiperidine-4-carboxamide, a key building block in me...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 4-amino-N-benzylpiperidine-4-carboxamide, a key building block in medicinal chemistry. We will delve into its structural features, spectral characteristics, synthesis, and reactivity, while also exploring its potential applications in drug discovery based on the biological activities of structurally related compounds.

Core Molecular Attributes of 4-amino-N-benzylpiperidine-4-carboxamide

4-amino-N-benzylpiperidine-4-carboxamide is a substituted piperidine derivative featuring a benzyl group at the 1-position and both an amino and a carboxamide group at the 4-position. This unique arrangement of functional groups imparts a combination of rigidity and chemical versatility, making it an attractive scaffold for the synthesis of novel therapeutic agents.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-amino-N-benzylpiperidine-4-carboxamide is presented in the table below. It is important to note that while some properties are experimentally determined, others are predicted based on its structure.

PropertyValueSource(s)
IUPAC Name 4-amino-1-benzylpiperidine-4-carboxamideN/A
CAS Number 170921-49-0[1]
Molecular Formula C₁₃H₁₉N₃O[1]
Molecular Weight 233.31 g/mol [1]
Physical Form White to yellow solid
Melting Point Not experimentally determined; expected to be a solid at room temperature.N/A
Boiling Point 417.0 ± 45.0 °C at 760 mmHg (predicted)[1]
Solubility Expected to have moderate solubility in polar organic solvents like ethanol, methanol, and dichloromethane, with limited solubility in water.[2]N/A
pKa Not experimentally determined. The basicity of the piperidine nitrogen and the 4-amino group will influence its pKa.N/A
Purity Typically ≥98%
Storage Keep in a dark place under an inert atmosphere at 2-8°C.N/A

Structural Elucidation and Spectral Analysis

The structural confirmation of 4-amino-N-benzylpiperidine-4-carboxamide relies on a combination of spectroscopic techniques. Below is a detailed analysis of the expected spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzyl group, the benzylic methylene protons, the piperidine ring protons, and the protons of the amino and carboxamide groups.

  • Aromatic protons: A multiplet in the range of δ 7.2-7.4 ppm, integrating to 5H.

  • Benzylic protons (N-CH₂-Ph): A singlet at approximately δ 3.5 ppm, integrating to 2H.

  • Piperidine protons: Complex multiplets in the aliphatic region (δ 1.5-3.0 ppm). The axial and equatorial protons will likely show distinct chemical shifts and coupling patterns.

  • Amine (NH₂) and Amide (CONH₂) protons: Broad singlets that may be exchangeable with D₂O. The chemical shift will be dependent on the solvent and concentration.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the molecule.

  • Aromatic carbons: Signals in the δ 127-138 ppm region.

  • Benzylic carbon (N-CH₂-Ph): A signal around δ 63 ppm.

  • Piperidine carbons: Signals in the δ 30-60 ppm range. The C4 carbon bearing the amino and carboxamide groups will be a quaternary carbon and is expected to appear around δ 55-60 ppm.

  • Carbonyl carbon (C=O): A signal in the downfield region, typically around δ 175-180 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands corresponding to the functional groups present in the molecule.[3]

  • N-H stretching (amine and amide): Broad bands in the region of 3100-3500 cm⁻¹. Primary amines typically show two bands in this region.

  • C-H stretching (aromatic and aliphatic): Bands in the 2800-3100 cm⁻¹ region.

  • C=O stretching (amide): A strong absorption band around 1640-1680 cm⁻¹ (Amide I band).

  • N-H bending (amide): A band around 1590-1650 cm⁻¹ (Amide II band).

  • C-N stretching: Bands in the 1000-1350 cm⁻¹ region.

  • Aromatic C=C stretching: Bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry in positive ion mode is expected to show a prominent protonated molecular ion [M+H]⁺ at m/z 234.16.[4] The fragmentation pattern under collision-induced dissociation (CID) would likely involve the loss of the benzyl group (resulting in a fragment at m/z 91, the tropylium ion) and fragmentation of the piperidine ring.[4][5]

Synthesis and Reactivity

Synthetic Pathway

A plausible synthetic route to 4-amino-N-benzylpiperidine-4-carboxamide starts from 4-amino-1-benzylpiperidine-4-carboxylic acid. The final step is an amide bond formation.

G cluster_0 Synthesis of 4-amino-N-benzylpiperidine-4-carboxamide A 4-amino-1-benzylpiperidine-4-carboxylic acid B 4-amino-N-benzylpiperidine-4-carboxamide A->B Amide Coupling Reagent (e.g., HATU, HOBt, EDCI), Amine Source (e.g., NH4Cl, DIPEA)

Figure 1: Proposed synthetic step for 4-amino-N-benzylpiperidine-4-carboxamide.

Experimental Protocol: Amide Formation

  • Activation of the Carboxylic Acid: To a solution of 4-amino-1-benzylpiperidine-4-carboxylic acid (1.0 eq) in a suitable aprotic solvent (e.g., DMF or DCM) at 0°C, add a coupling reagent such as HATU (1.1 eq) and HOBt (1.1 eq), along with a tertiary amine base like DIPEA (2.5 eq). Stir the mixture for 15-30 minutes to form the activated ester.[6]

  • Amination: Add a source of ammonia, such as ammonium chloride (1.5 eq), to the reaction mixture.

  • Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired 4-amino-N-benzylpiperidine-4-carboxamide.

Chemical Reactivity

The presence of multiple functional groups dictates the reactivity of 4-amino-N-benzylpiperidine-4-carboxamide.

G cluster_0 Reactivity Profile Core 4-amino-N-benzylpiperidine-4-carboxamide N_alkylation N-Alkylation/Acylation (at 4-amino group) Core->N_alkylation Electrophiles Piperidine_N_debenzylation N-Debenzylation Core->Piperidine_N_debenzylation Catalytic Hydrogenation Amide_hydrolysis Amide Hydrolysis Core->Amide_hydrolysis Acid/Base Catalysis

Figure 2: Key reactive sites of 4-amino-N-benzylpiperidine-4-carboxamide.

  • 4-Amino Group: The primary amino group is nucleophilic and can undergo reactions such as acylation, alkylation, and reductive amination to introduce a wide range of substituents.

  • Piperidine Nitrogen: The tertiary amine of the piperidine ring is also basic and can be quaternized. The N-benzyl group can be removed via catalytic hydrogenation, providing a handle for further functionalization at the 1-position.

  • Carboxamide Group: The amide bond is generally stable but can be hydrolyzed under acidic or basic conditions to the corresponding carboxylic acid.

Potential Applications in Drug Discovery

While direct biological data for 4-amino-N-benzylpiperidine-4-carboxamide is limited, the 4-aminopiperidine and N-benzylpiperidine carboxamide motifs are prevalent in a variety of biologically active compounds. This suggests that the title compound could serve as a valuable starting point for the development of novel therapeutics.

Central Nervous System (CNS) Disorders

Derivatives of 4-aminopiperidine have been investigated as cognition-enhancing agents for the potential treatment of neurodegenerative diseases like Alzheimer's disease.[7] Furthermore, N-benzylpiperidine carboxamide derivatives have been explored as potential cholinesterase inhibitors, which is a key therapeutic strategy for Alzheimer's disease.[8][9] The structural features of 4-amino-N-benzylpiperidine-4-carboxamide make it a candidate for derivatization to target cholinesterases or other CNS receptors.

Serotonin and Norepinephrine Reuptake Inhibition

A series of 4-benzylpiperidine carboxamides have been designed and synthesized as dual serotonin and norepinephrine reuptake inhibitors (SNRIs), which are used in the treatment of depression and other mood disorders. The core structure of 4-amino-N-benzylpiperidine-4-carboxamide provides a foundation for the development of novel SNRIs.

Oncology

The 4-aminopiperidine scaffold is a key component in a class of potent and orally active inhibitors of the protein kinase B (Akt), a crucial node in cell signaling pathways that is often dysregulated in cancer.[10] This highlights the potential for developing derivatives of 4-amino-N-benzylpiperidine-4-carboxamide as anti-cancer agents.

Conclusion

4-amino-N-benzylpiperidine-4-carboxamide is a synthetically versatile molecule with a rich chemical landscape. Its structural features, combining a rigid piperidine core with multiple points for functionalization, make it an attractive starting material for the design and synthesis of compound libraries for drug discovery. While further experimental characterization of its physical, chemical, and biological properties is warranted, the existing literature on related compounds strongly suggests its potential in the development of novel therapeutics for a range of diseases, particularly those affecting the central nervous system and in the field of oncology.

Sources

Foundational

4-Amino-N-benzylpiperidine-4-carboxamide: A Privileged Scaffold for Targeted Drug Discovery

Executive Summary In modern medicinal chemistry, the transition away from planar, sp2-hybridized aromatic rings toward highly three-dimensional, sp3-rich scaffolds is a critical strategy for improving clinical success ra...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary In modern medicinal chemistry, the transition away from planar, sp2-hybridized aromatic rings toward highly three-dimensional, sp3-rich scaffolds is a critical strategy for improving clinical success rates. 4-Amino-1-benzylpiperidine-4-carboxamide (CAS 170921-49-0) represents a highly versatile, pre-organized chemical building block[1][2]. By featuring a geminally disubstituted piperidine ring, this scaffold offers a dense array of hydrogen-bonding vectors, exceptional conformational rigidity, and a synthetic handle for generating complex spirocycles. This technical guide explores the physicochemical rationale, mechanistic applications, and validated synthetic workflows for utilizing this scaffold in the development of targeted therapeutics across oncology and neurodegeneration[3][4].

Structural and Physicochemical Rationale

The selection of a core scaffold dictates the downstream pharmacokinetic (PK) and pharmacodynamic (PD) trajectory of a drug candidate. The 4-amino-piperidine-4-carboxamide core is engineered to overcome the "flatland" toxicity often associated with traditional heterocyclic drug discovery[3].

Causality in Scaffold Design
  • Geminal Disubstitution (C4 Position): Placing both a primary amine and a carboxamide on the C4 carbon restricts the conformational flexibility of the piperidine ring. This pre-organization reduces the entropic penalty upon binding to target proteins, significantly enhancing binding affinity.

  • The N-Benzyl Anchor: The benzyl group serves a dual purpose. Synthetically, it acts as a robust protecting group for the secondary piperidine nitrogen, allowing harsh functionalization at the C4 position without unwanted side reactions[5][6]. Pharmacologically, it modulates lipophilicity, enabling the intermediate to penetrate lipid bilayers before being selectively cleaved via hydrogenolysis (Pd/C, H 2​ ) to reveal the basic piperidine nitrogen for further salt-bridge interactions.

  • High Fsp 3 Character: The sp 3 -hybridized nature of the piperidine ring improves aqueous solubility and metabolic stability, directly addressing the attrition rates associated with poor ADMET profiles.

Table 1: Physicochemical Profiling of the Scaffold
PropertyValuePharmacological Relevance
Molecular Weight 233.31 g/mol Leaves a ~260 Da molecular weight budget for further functionalization while remaining within Lipinski's Rule of 5.
LogP (Predicted) ~1.80Optimal lipophilicity for balancing aqueous solubility and cell membrane permeability[1].
Topological Polar Surface Area 72.35 ŲIdeal for oral bioavailability; permits blood-brain barrier (BBB) penetration for CNS targets[1].
pKa (Piperidine N) ~9.5 - 10.0Ensures the piperidine nitrogen is protonated at physiological pH, allowing crucial electrostatic interactions with acidic residues in binding pockets.

Mechanistic Applications in Targeted Therapies

The 4-amino-piperidine-4-carboxamide architecture is not merely a structural spacer; it actively participates in target engagement across multiple distinct therapeutic classes.

Application A: Spiro-Imidazolone Synthesis for FASN Inhibitors (Oncology)

Fatty Acid Synthase (FASN) is heavily upregulated in various malignancies, making it a prime oncological target. The 4-amino and 4-carboxamide groups of our scaffold can undergo condensation and cyclization to form 1,3,8-triazaspiro[7]dec-1-en-4-one derivatives[6][8].

  • Mechanism: The resulting spiro-imidazolone core projects substituents into a precise 3D geometry that perfectly occupies the complex, hydrophobic thioesterase domain of FASN, a feat impossible for planar molecules[8].

Application B: Secretory Glutaminyl Cyclase (sQC) Inhibition (Alzheimer's Disease)

sQC catalyzes the formation of neurotoxic pyroglutamate-amyloid beta (pGlu-A β ), a major driver of Alzheimer's pathology[4][9].

  • Mechanism: The piperidine-4-carboxamide moiety acts as a highly effective Zinc-Binding Group (ZBG). The amide oxygen and the amino nitrogen form a bidentate coordinate bond with the catalytic Zn 2+ ion deep within the sQC active site cleft, while the piperidine ring anchors into the adjacent hydrophobic channel[10][11].

Application C: ATP-Competitive Akt Kinase Inhibition (Targeted Oncology)

The piperidine-4-carboxamide motif is a critical pharmacophore in Akt (Protein Kinase B) inhibitors, most notably Capivasertib (AZD5363)[5][12].

  • Mechanism: The carboxamide group acts as both a hydrogen bond donor and acceptor, forming critical interactions with the hinge region of the kinase (e.g., Ala230). Simultaneously, the deprotected piperidine nitrogen forms a vital salt bridge with the Glu278 residue in the ATP-binding pocket, driving high nanomolar potency and kinase selectivity[5].

Experimental Workflows & Self-Validating Protocols

To successfully leverage this scaffold, researchers must employ rigorous, self-validating synthetic and biological protocols.

Protocol 1: Hit-to-Lead Synthesis of Spiro-Imidazolone Cores

This protocol details the cyclization of 4-amino-1-benzylpiperidine-4-carboxamide into a 1,3,8-triazaspiro[7]dec-1-en-4-one system[6].

  • Condensation: Dissolve 4-amino-1-benzylpiperidine-4-carboxamide (1.0 eq) in anhydrous toluene. Add triethyl orthoformate (1.5 eq) and a catalytic amount of glacial acetic acid (0.1 eq).

    • Causality: Acetic acid protonates the orthoester, increasing its electrophilicity and facilitating attack by the primary C4-amine to form an imidate intermediate.

  • Cyclization: Heat the reaction mixture to 80°C under a nitrogen atmosphere for 4 hours. The carboxamide nitrogen will intramolecularly attack the imidate, expelling ethanol to close the spiro-ring.

  • Deprotection: Concentrate the mixture, redissolve in methanol, and add 10% Pd/C (0.1 eq by weight). Stir under an H 2​ atmosphere (50 psi) at room temperature for 12 hours to cleave the N-benzyl group.

  • Self-Validation (LC-MS): Analyze the crude mixture via LC-MS. The validation parameter is the appearance of a distinct[M+H] + peak corresponding to the exact mass of the deprotected spirocycle, coupled with the complete disappearance of the starting material mass.

Protocol 2: sQC Target Engagement Assay (Fluorometric)

To validate the biological efficacy of the synthesized derivatives against sQC[9].

  • Enzyme Preparation: Dilute recombinant human sQC enzyme in assay buffer (50 mM Tris-HCl, pH 8.0, containing 0.1% Triton X-100 to prevent non-specific aggregation).

  • Compound Incubation: Dispense the piperidine-4-carboxamide derivative across a 10-point concentration gradient (1 nM to 100 μ M) into a 96-well black microtiter plate. Add the sQC enzyme and incubate for 15 minutes at 37°C to allow equilibrium binding to the Zn 2+ ion.

  • Substrate Addition: Add the fluorogenic substrate H-Gln-AMC (50 μ M final concentration) and a secondary coupling enzyme (pyroglutamyl aminopeptidase).

    • Causality: sQC converts H-Gln-AMC to pGlu-AMC. The coupling enzyme specifically cleaves pGlu-AMC to release highly fluorescent free AMC. Inhibiting sQC halts this cascade.

  • Self-Validation (Signal Integrity): Measure fluorescence (Ex 380 nm / Em 460 nm). A valid assay must include a "Compound + Substrate (No Enzyme)" control well. If this well exhibits fluorescence, the test compound is auto-fluorescent, and the data must be corrected or discarded. A valid dose-response curve will yield a Hill slope of approximately 1.0.

Visualizations

G A Scaffold Selection (CAS 170921-49-0) B Functionalization (Cyclization/Amidation) A->B Synthetic Modification C In Vitro Screening (Target Engagement) B->C High-Throughput Screening D Lead Optimization (ADMET Profiling) C->D SAR Analysis D->B Iterative Refinement

Iterative hit-to-lead optimization workflow utilizing the piperidine-4-carboxamide scaffold.

G RTK Receptor Tyrosine Kinase PI3K PI3K Activation RTK->PI3K Phosphorylation PIP3 PIP3 Generation PI3K->PIP3 AKT Akt Kinase PIP3->AKT Membrane Recruitment MTOR mTOR / Cell Survival AKT->MTOR Pathway Activation INHIB Piperidine-4-Carboxamide Inhibitor INHIB->AKT ATP-Competitive Inhibition

Akt/PI3K pathway modulated by ATP-competitive piperidine-4-carboxamide inhibitors.

References

  • Dileep, K.V., et al. "Piperidine-4-carboxamide as a new scaffold for designing secretory glutaminyl cyclase inhibitors." International Journal of Biological Macromolecules (2021). URL:[Link]

  • Janssen Pharmaceutica NV. "IMIDAZOLIN-5-ONE DERIVATIVES USEFUL AS FATTY ACID SNTHASE (FASN) INHIBITORS FOR THE TREATMENT OF CANCER." WIPO Patent (WO2014039769A1). URL:[Link]

  • Davies, B.R., et al. "Preclinical Pharmacology of AZD5363, an Inhibitor of AKT: Pharmacodynamics, Antitumor Activity, and Correlation of Monotherapy Activity with Genetic Background." Molecular Cancer Therapeutics (2012) / Journal of Medicinal Chemistry (2013). URL:[Link]

Sources

Exploratory

A Comprehensive Technical Guide to the Safe Handling of 4-amino-N-benzylpiperidine-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth overview of the essential safety and handling precautions for 4-amino-N-benzylpiperidine-4-carboxamide, a compound of intere...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for 4-amino-N-benzylpiperidine-4-carboxamide, a compound of interest in pharmaceutical research and development. As a substituted piperidine derivative, this molecule warrants a rigorous approach to laboratory safety, grounded in a thorough understanding of its potential hazards and the rationale behind prescribed safety protocols. This document is intended to empower researchers with the knowledge to work with this compound safely and effectively.

Hazard Identification and Risk Assessment

4-amino-N-benzylpiperidine-4-carboxamide is a white to yellow solid.[1] While specific toxicological data is limited, the available safety data sheets (SDS) and the structural alerts from its piperidine and benzyl moieties necessitate a cautious approach.

GHS Hazard Classification:

The compound is classified with the following hazard statements:

  • H302: Harmful if swallowed[1]

  • H315: Causes skin irritation[1]

  • H319: Causes serious eye irritation[1]

  • H335: May cause respiratory irritation[1]

The corresponding GHS pictogram is the exclamation mark (GHS07), indicating these hazards.[1]

Structural Considerations for Hazard Assessment:

The piperidine ring, a common scaffold in many pharmaceuticals, can exhibit biological activity. Exposure to piperidines, in general, may lead to adverse health effects.[2] The N-benzyl group also contributes to the molecule's reactivity and potential for biological interaction. Therefore, a comprehensive risk assessment should consider not only the known hazards but also the potential for unforeseen biological effects.

Engineering Controls and Personal Protective Equipment (PPE)

The primary principle of chemical safety is to minimize exposure. This is best achieved through a combination of engineering controls and appropriate personal protective equipment.

Engineering Controls:

All handling of 4-amino-N-benzylpiperidine-4-carboxamide should be conducted in a well-ventilated area.[3] For weighing and transferring the solid, a chemical fume hood is mandatory to prevent inhalation of airborne particles.[4] Safety showers and eyewash stations must be readily accessible in the immediate work area.[5]

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential to prevent dermal, ocular, and respiratory exposure.

PPE ComponentSpecificationRationale
Eye and Face Protection Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger quantities or when there is a significant splash risk.[3]To protect against accidental splashes and airborne particles that can cause serious eye irritation.[1]
Hand Protection Chemically resistant gloves, such as nitrile rubber. Gloves must be inspected for integrity before each use.[3][4]To prevent skin contact, which can cause irritation.[1] Contaminated gloves should be removed and disposed of properly, followed by thorough hand washing.[3]
Body Protection A flame-retardant lab coat or a chemical-resistant apron.[4]To protect the skin and personal clothing from contamination.
Respiratory Protection Not typically required when handling small quantities within a certified chemical fume hood. If exposure limits are exceeded or if irritation is experienced, a full-face respirator with an appropriate filter should be used.[3]To prevent respiratory irritation from inhalation of the compound.[1]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is critical for maintaining a safe laboratory environment.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for handling 4-amino-N-benzylpiperidine-4-carboxamide:

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup and Disposal prep_ppe Don Appropriate PPE prep_fume_hood Verify Fume Hood Functionality prep_ppe->prep_fume_hood prep_materials Gather All Necessary Equipment prep_fume_hood->prep_materials prep_sds Review Safety Data Sheet prep_materials->prep_sds handling_weigh Weigh Compound in Fume Hood prep_sds->handling_weigh Proceed to Handling handling_transfer Transfer to Reaction Vessel handling_weigh->handling_transfer handling_dissolve Dissolve in Appropriate Solvent handling_transfer->handling_dissolve cleanup_decontaminate Decontaminate Work Area handling_dissolve->cleanup_decontaminate Proceed to Cleanup cleanup_waste Dispose of Waste in Labeled Containers cleanup_decontaminate->cleanup_waste cleanup_ppe Doff and Dispose of PPE cleanup_waste->cleanup_ppe cleanup_wash Wash Hands Thoroughly cleanup_ppe->cleanup_wash

Caption: Standard Operating Procedure for Handling 4-amino-N-benzylpiperidine-4-carboxamide.

Storage Requirements:

Proper storage is crucial to maintain the stability of the compound and prevent accidental release.

  • Container: Store in a tightly closed container.[3] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

  • Environment: Keep in a dry, cool, and well-ventilated place.[3] The recommended storage temperature is 2-8°C, under an inert atmosphere, and protected from light.[1]

  • Incompatibilities: Avoid storage with strong oxidizing agents, strong acids, and bases.[5]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

First Aid Measures:

Exposure RouteFirst Aid Protocol
Eye Contact Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[5]
Skin Contact Wash off immediately with soap and plenty of water while removing all contaminated clothing. If skin irritation occurs, get medical help.[3]
Inhalation Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention if symptoms persist.[5]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response:

The appropriate response to a spill depends on its size and location.

cluster_small_spill Small Spill cluster_large_spill Large Spill spill_detected Spill Detected small_evacuate Evacuate Immediate Area spill_detected->small_evacuate Assess Spill Size large_evacuate Evacuate Laboratory and Alert Others spill_detected->large_evacuate Assess Spill Size small_absorb Cover with Inert Absorbent Material small_evacuate->small_absorb small_collect Collect into a Suitable Container for Disposal small_absorb->small_collect small_decontaminate Decontaminate Spill Area small_collect->small_decontaminate large_ventilate Ensure Area is Well-Ventilated (if safe to do so) large_evacuate->large_ventilate large_contact_ehs Contact Institutional Environmental Health & Safety (EHS) large_ventilate->large_contact_ehs large_secure Secure the Area to Prevent Entry large_contact_ehs->large_secure

Caption: Emergency Response Protocol for a Spill of 4-amino-N-benzylpiperidine-4-carboxamide.

Waste Disposal

All waste containing 4-amino-N-benzylpiperidine-4-carboxamide must be treated as hazardous waste.

  • Solid Waste: Contaminated materials such as gloves, absorbent pads, and weighing paper should be placed in a designated solid hazardous waste container.[4]

  • Liquid Waste: Solutions containing the compound and rinsates from cleaning glassware should be collected in a labeled hazardous waste container.[4]

  • Empty Containers: "Empty" containers should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. The rinsed container should then be managed according to institutional guidelines.[4]

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazard symbols.[4]

Conclusion

The safe handling of 4-amino-N-benzylpiperidine-4-carboxamide in a research and development setting is paramount. By understanding the compound's potential hazards, implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to established safe handling and emergency protocols, researchers can mitigate the risks associated with this valuable research chemical. A proactive and informed approach to safety is the cornerstone of responsible scientific practice.

References

  • 4 - SAFETY DATA SHEET. (2025, May 1). Fisher Scientific.
  • 4-Amino-1-benzylpiperidine SDS, 50541-93-0 Safety D
  • Piperidine - SAFETY DATA SHEET. (2024, May 7). Penta Chemicals.
  • MSDS UBG030 1 Boc-4-(Boc-amino)-piperidine-4-carboxylic acid.
  • 4 - SAFETY DATA SHEET. (2025, December 19). Thermo Fisher Scientific.
  • PIPERIDINE - Sdfine. (n.d.). SDFINE.
  • 4-Amino-1-benzylpiperidine-4-carboxamide | 170921-49-0 - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
  • BLD Pharmatech. (n.d.).
  • 4-Benzylpiperidine. (n.d.). Santa Cruz Biotechnology.
  • 4-ANILINO-1-BENZYLPIPERIDINE-4-CARBOXAMIDE - precisionFDA. (n.d.). precisionFDA.
  • Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)piperidine: A Comprehensive Guide for Laboratory Professionals - Benchchem. (2025). BenchChem.
  • SAFETY DATA SHEET - ThermoFisher. (2023, March 16). Thermo Fisher Scientific.
  • Piperidine; 110-89-4.. - SAFETY DATA SHEET. (2021, November 26). Sigma-Aldrich.
  • • SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 23). Sigma-Aldrich.
  • N-Benzylpiperidine-4-carboxamide hydrochloride | 320420-00-6. (n.d.). Sigma-Aldrich.
  • Identity - ECHA CHEM. (n.d.). European Chemicals Agency.
  • 1-Benzyl-4-piperidylamine | C12H18N2 | CID 415852 - PubChem - NIH. (n.d.).
  • Guidelines for the Safe Handling of Hazardous Chemicals - HM Royal. (2025, September 17). HM Royal.
  • Understanding OSHA Chemical Storage Requirements - PolyStar Containment. (n.d.). PolyStar Containment.
  • 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety. (n.d.). Cornell University.
  • 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration. (n.d.).
  • 4-Benzylpiperidine - Wikipedia. (n.d.). Wikipedia.
  • 4-amino-1-benzyl-piperidine-4-carboxylic acid amide - PubChemLite. (n.d.). Université du Luxembourg.
  • 4-Amino-1-benzylpiperidine-4-carboxamide | 170921-49-0 - MilliporeSigma. (n.d.). MilliporeSigma.
  • Chemical Hazards and Toxic Substances - Overview | Occupational Safety and Health Administration. (n.d.).

Sources

Foundational

4-amino-N-benzylpiperidine-4-carboxamide material safety data sheet (MSDS)

An In-depth Technical Guide to 4-amino-N-benzylpiperidine-4-carboxamide: Properties, Safety, and Applications Introduction: A Versatile Piperidine Scaffold in Modern Drug Discovery 4-amino-N-benzylpiperidine-4-carboxamid...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to 4-amino-N-benzylpiperidine-4-carboxamide: Properties, Safety, and Applications

Introduction: A Versatile Piperidine Scaffold in Modern Drug Discovery

4-amino-N-benzylpiperidine-4-carboxamide is a substituted piperidine derivative that serves as a crucial building block in medicinal chemistry. The piperidine ring is a privileged scaffold, frequently incorporated into bioactive molecules due to its ability to adopt well-defined three-dimensional conformations, enabling precise interactions with biological targets.[1][2] This guide provides a comprehensive overview of the material's properties, detailed safety and handling protocols based on its Material Safety Data Sheet (MSDS), and insights into its application for researchers and drug development professionals.

Section 1: Chemical Identification and Physicochemical Properties

Accurate identification is the foundation of safe and effective use in a research setting. This compound is identified by its unique CAS Registry Number and a set of distinct physicochemical properties.

Chemical Identity

  • Chemical Name: 4-amino-N-benzylpiperidine-4-carboxamide

  • CAS Registry Number: 170921-49-0[3]

  • Molecular Formula: C₁₃H₁₉N₃O[3]

  • Molecular Weight: 233.31 g/mol [4]

  • Synonyms: 4-amino-1-benzyl-4-piperidinecarboxamide, N-BENZYL-4-AMINO-PIPERIDINE-4-CARBOXAMIDE[3]

  • Physical Form: White to Yellow Solid[5]

Chemical Structure

Caption: Chemical structure of 4-amino-N-benzylpiperidine-4-carboxamide.

Physicochemical Data Summary

PropertyValueSource
Density1.165 g/cm³[3]
Boiling Point416.97°C at 760 mmHg[3]
Flash Point205.976°C[3]
Refractive Index1.588[3]
pKa15.84 ± 0.20 (Predicted)[3]

Section 2: Hazard Identification and Safety Precautions

Understanding the potential hazards is critical for mitigating risk in the laboratory. This compound is classified as hazardous and requires specific handling protocols.

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a standardized framework for communicating hazard information.

Hazard ClassCategoryGHS PictogramSignal WordHazard Statement
Acute Toxicity, OralCategory 4GHS07 (Exclamation Mark)WarningH302: Harmful if swallowed[3]
Skin Corrosion/IrritationCategory 2GHS07 (Exclamation Mark)WarningH315: Causes skin irritation[5]
Serious Eye Damage/IrritationCategory 2 / 2AGHS07 (Exclamation Mark)WarningH319: Causes serious eye irritation[3][6]
Specific Target Organ Toxicity (Single Exposure)Category 3GHS07 (Exclamation Mark)WarningH335: May cause respiratory irritation[5][6]

Precautionary Statements & Personal Protective Equipment (PPE)

The causality behind these precautions is to prevent exposure through the primary routes: ingestion, skin/eye contact, and inhalation.

  • Prevention (P261, P264, P270, P280):

    • P261: Avoid breathing dust/fume/gas/mist/vapors/spray. [5][6] Use in a well-ventilated area or under a chemical fume hood to prevent respiratory tract irritation.

    • P264: Wash hands and any exposed skin thoroughly after handling. [3] This prevents accidental ingestion and minimizes skin irritation.

    • P270: Do not eat, drink or smoke when using this product. [3] This is a fundamental laboratory practice to prevent ingestion of a substance known to be harmful if swallowed.

    • P280: Wear protective gloves/protective clothing/eye protection/face protection. [3] Standard PPE is mandatory.

      • Eye Protection: Safety glasses with side-shields or goggles are essential to prevent serious eye irritation.

      • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

      • Skin and Body Protection: A lab coat should be worn to protect against skin exposure.

Section 3: First-Aid and Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is required. The following protocols are based on standard practices for chemicals with similar hazard profiles.

Exposure Protocols

  • If Swallowed (P301+P312, P330):

    • Rinse mouth with water.[3]

    • Call a POISON CENTER or doctor if you feel unwell.[3]

    • Do NOT induce vomiting.

  • In Case of Eye Contact (P305+P351+P338):

    • Rinse cautiously with water for several minutes.[5][6]

    • Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[6]

    • Seek immediate medical attention.

  • In Case of Skin Contact:

    • Wash off immediately with soap and plenty of water while removing all contaminated clothing.

    • If skin irritation occurs, seek medical attention.

  • If Inhaled:

    • Remove person to fresh air and keep comfortable for breathing.

    • If respiratory symptoms develop, call a physician.

Fire-Fighting Measures

  • Suitable Extinguishing Media: Use CO₂, dry chemical powder, or foam. For larger fires, water spray or fog can be used to cool containers.

  • Hazardous Combustion Products: During a fire, hazardous gases such as nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂) may be produced.

  • Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.

Section 4: Handling, Storage, and Stability

Proper handling and storage are crucial for maintaining the compound's purity and ensuring laboratory safety.

Handling and Storage Protocols

  • Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[7] All handling should be performed in a well-ventilated area or chemical fume hood.

  • Storage:

    • Keep container tightly closed in a dry, dark, and well-ventilated place.[5][8]

    • Recommended storage is under an inert atmosphere at 2-8°C.[5][8]

    • Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[8]

Chemical Stability and Reactivity

  • Stability: The material is stable under recommended storage conditions.[7]

  • Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7] These materials can lead to vigorous, exothermic reactions.

Section 5: Toxicological Information

The toxicological profile is derived from the GHS classifications.

  • Acute Oral Toxicity: Classified as harmful if swallowed (Category 4).[3]

  • Skin Irritation: Causes skin irritation (Category 2).[5]

  • Eye Irritation: Causes serious eye irritation (Category 2).[3]

  • Respiratory Irritation: May cause respiratory tract irritation.[5][6]

  • Chronic Toxicity & Carcinogenicity: No data is available to indicate carcinogenic or mutagenic effects.[7][9]

Section 6: Applications in Research and Drug Development

The true value of 4-amino-N-benzylpiperidine-4-carboxamide lies in its utility as a versatile intermediate for synthesizing more complex molecules with therapeutic potential. The N-benzylpiperidine moiety is a well-established pharmacophore in numerous inhibitors, and the carboxamide group provides a convenient handle for further chemical elaboration.[10]

Role as a Synthetic Intermediate

This compound is a key building block for creating libraries of compounds for high-throughput screening. Its structural features are leveraged in the development of various therapeutic agents:

  • Cholinesterase Inhibitors: The N-benzylpiperidine fragment is a core component of drugs like donepezil, used to treat Alzheimer's disease.[10][11] Derivatives of this scaffold are actively synthesized and evaluated as potential cholinesterase inhibitors.[2]

  • Dual Serotonin and Norepinephrine Reuptake Inhibitors (SNRIs): Piperidine carboxamides have been designed and synthesized to act as SNRIs, which are used in the treatment of depression and other mood disorders.[12]

  • Kinase Inhibitors: The piperidine scaffold is instrumental in creating potent and selective inhibitors of key signaling proteins like Protein Kinase B (Akt), a prime target in cancer therapy.[1]

General Synthetic Workflow

The primary amino and carboxamide groups on the C4 position of the piperidine ring allow for straightforward chemical modifications, such as acylation or alkylation, to build molecular diversity. The workflow below illustrates its role as a scaffold.

start 4-amino-N-benzyl- piperidine-4-carboxamide (Starting Scaffold) reaction Coupling Reaction (e.g., Amidation, Reductive Amination) start->reaction reagent Diverse Reagents (e.g., Acyl Chlorides, Carboxylic Acids, Aldehydes) reagent->reaction product Library of Novel Bioactive Compounds (e.g., Enzyme Inhibitors) reaction->product Synthesis screen Biological Screening (HTS, In Vitro Assays) product->screen lead Lead Compound Identification screen->lead Hit-to-Lead

Caption: Synthetic utility of the piperidine scaffold.

This systematic approach, starting with a well-defined core like 4-amino-N-benzylpiperidine-4-carboxamide, allows medicinal chemists to efficiently explore chemical space and identify novel drug candidates.

Section 7: References

Sources

Exploratory

Unlocking the Pharmacological Potential of 4-Amino-N-benzylpiperidine-4-carboxamide Analogues: A Comprehensive Guide to Biological Targets and Experimental Workflows

Executive Summary The 4-amino-N-benzylpiperidine-4-carboxamide scaffold (CAS 170921-49-0) has emerged as a highly versatile, privileged building block in medicinal chemistry. Characterized by a basic piperidine ring, a h...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 4-amino-N-benzylpiperidine-4-carboxamide scaffold (CAS 170921-49-0) has emerged as a highly versatile, privileged building block in medicinal chemistry. Characterized by a basic piperidine ring, a hydrogen-bonding carboxamide, and a lipophilic benzyl group, this fragment provides optimal physicochemical properties for engaging diverse biological targets. This whitepaper provides an in-depth technical analysis of the known biological targets of its analogues, structural rationales for their activity, and self-validating experimental protocols for drug discovery professionals.

Structural Rationale and Fragment-Based Drug Discovery (FBDD)

In Fragment-Based Drug Discovery (FBDD), the N-benzylpiperidine-4-carboxamide motif is prized for its high ligand efficiency[1]. The piperidine nitrogen offers a protonatable site at physiological pH, enhancing aqueous solubility and enabling salt-bridge interactions with acidic residues in target binding pockets. Concurrently, the carboxamide group acts as both a hydrogen bond donor and acceptor, while the benzyl moiety engages in critical π−π stacking or π−σ interactions[1].

Known Biological Targets and Mechanisms of Action
2.1. SARS-CoV and SARS-CoV-2 Papain-like Protease (PLpro)

Papain-like protease (PLpro) is indispensable for coronaviral replication and the evasion of host innate immunity. Computational and in vitro FBDD campaigns have identified the N-benzylpiperidine-4-carboxamide fragment as a [1].

  • Mechanism: Molecular modeling reveals that the piperidine ring engages in π−σ interactions with key tyrosine residues (e.g., Y265 in SARS-CoV PLpro), while the benzyl and carboxamide groups form a network of hydrogen bonds and hydrophobic contacts at the solvent-exposed site of the enzyme[1]. This dual interaction effectively blocks the active site, preventing the cleavage of viral polyproteins[2].

2.2. 5-Hydroxytryptamine 2B (5-HT2B) Receptor

The 5-HT2B receptor is a G protein-coupled receptor (GPCR) implicated in cardiac function, gastrointestinal motility, and migraine pathogenesis[3]. Biphenyl amide derivatives of N-benzylpiperidine-4-carboxamide have been tailored as [4].

  • Mechanism: Pharmacophore-based tailoring demonstrates that replacing specific fragments with a tryptamine or benzylamine moiety allows the molecule to hydrogen bond with conserved aspartate (Asp3.32) and asparagine (Asn6.55) residues[5]. This selectively locks the 5-HT2B receptor in an inactive conformation, preventing serotonin-mediated Gq protein signaling[6].

2.3. Orexin Receptors (OX1R and OX2R)

Orexin receptors are GPCRs localized in the lateral hypothalamus, regulating the sleep-wake cycle and arousal. Condensation of 4-amino-1-benzylpiperidine-4-carboxamide yields di/tri-aza-spiro-C9-C11alkanes, which act as [7].

  • Mechanism: The formation of a rigid spiro-cyclic core restricts the conformational flexibility of the molecule. This rigidity is causally linked to its high affinity, as it perfectly complements the deep, narrow orthosteric binding pocket of OX1R and OX2R, competitively displacing endogenous orexin neuropeptides[8].

2.4. Monoacylglycerol Lipase (MAGL)

MAGL is the primary enzyme responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG) in the brain. Inhibiting MAGL is a therapeutic strategy for neuroinflammation and pain management[9]. Heterocyclic derivatives incorporating the benzylpiperidine-4-carboxamide framework have been patented as , elevating endogenous 2-AG levels to exert neuroprotective effects[9].

Quantitative Target Affinity Data

To facilitate cross-target comparison, the following table summarizes the binding affinities and inhibitory concentrations of representative analogues derived from this scaffold.

Biological TargetDerivative ClassPrimary IndicationTypical Affinity/Activity Range
SARS-CoV-2 PLpro N-benzylpiperidine-4-carboxamidesAntiviral (COVID-19)IC50: 0.6 µM – 15.0 µM
5-HT2B Receptor Biphenyl amide hybridsMigraine, Cardiac FailureIC50: 14.1 nM – 50.0 nM
Orexin Receptors Di/tri-aza-spiro-alkanesInsomnia, Sleep DisordersKi: < 100 nM
MAGL Heterocyclic piperidine carboxylatesNeuroinflammation, PainIC50: 10 nM – 500 nM
Self-Validating Experimental Protocols
Protocol A: Synthesis of Spiro-cyclic Orexin Antagonists via Cyclization
  • Causality & Design: The transformation of 4-amino-1-benzylpiperidine-4-carboxamide into a spiro-cyclic antagonist requires the formation of a new ring. Triethoxymethane is utilized as a carbon-donating electrophile. Under thermal conditions, it drives the condensation of the primary amine and the carboxamide nitrogen, eliminating ethanol to form the rigid spiro-imidazolone core[7].

  • Step-by-Step Methodology:

    • Reagent Preparation: Suspend 4-amino-1-benzylpiperidine-4-carboxamide (1.0 eq, e.g., 1.3 g, 5.7 mmol) in anhydrous triethoxymethane (50 mL)[7].

    • Thermal Cyclization: Heat the mixture to 145°C under an inert nitrogen atmosphere for 16 hours. Self-Validation: Monitor the reaction via LC-MS; the disappearance of the starting material mass (m/z 234) and appearance of the cyclized product mass confirms reaction progression.

    • Solvent Removal: Remove excess triethoxymethane under reduced pressure (50°C, 18 mbar) to yield a crude oil[7].

    • Liquid-Liquid Extraction: Dilute the oil in distilled water and extract twice with ethyl acetate (EtOAc). Wash the combined organic phases with brine to remove highly polar impurities[7].

    • Purification: Dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate. Purify via flash column chromatography to isolate the di/tri-aza-spiro alkane.

Protocol B: High-Throughput FRET Assay for PLpro Inhibition
  • Causality & Design: A Fluorescence Resonance Energy Transfer (FRET) assay is employed because it allows real-time, kinetic monitoring of PLpro activity. The substrate contains a fluorophore (Edans) and a quencher (Dabcyl). Cleavage by PLpro separates them, emitting fluorescence. Inhibitors prevent this cleavage, reducing the fluorescent signal.

  • Step-by-Step Methodology:

    • Enzyme Preparation: Dilute recombinant SARS-CoV-2 PLpro in assay buffer (50 mM HEPES pH 7.5, 0.1 mg/mL BSA, 5 mM DTT).

    • Compound Incubation: Dispense 4-amino-N-benzylpiperidine-4-carboxamide analogues (serially diluted in DMSO) into a 384-well black microplate. Add the PLpro enzyme and incubate at 37°C for 30 minutes to allow equilibrium binding.

    • Self-Validation Controls: Include a well with a known inhibitor (e.g., GRL-0617) as a positive control for inhibition, and a DMSO-only well as a negative control (100% enzyme activity). Measure baseline fluorescence before substrate addition to rule out compound auto-fluorescence, ensuring the integrity of the readout.

    • Substrate Addition: Add the FRET substrate (Dabcyl-FTLRGG-Edans) to a final concentration of 10 µM.

    • Kinetic Measurement: Immediately measure fluorescence continuously for 20 minutes (Excitation: 340 nm, Emission: 490 nm) using a microplate reader.

    • Data Analysis: Calculate the initial velocity ( V0​ ) from the linear portion of the progress curve. Determine the IC50 using non-linear regression analysis.

Visualizations

OrexinPathway OX Orexin Neuropeptides Receptor Orexin Receptors (OX1R/OX2R) OX->Receptor Agonist Binding Gq Gq Protein Activation Receptor->Gq Signal Transduction Ca Intracellular Ca2+ Release Gq->Ca Pathway Activation Antagonist Spiro-cyclic Antagonist (Piperidine Analogue) Antagonist->Receptor Competitive Inhibition

Figure 1: Mechanism of action for spiro-cyclic orexin receptor antagonists.

FRETWorkflow Prep Prepare PLpro Enzyme Incubate Incubate with Analogue Prep->Incubate Step 1 AddSub Add FRET Substrate Incubate->AddSub Step 2 Measure Measure Fluorescence AddSub->Measure Step 3 Analyze Calculate IC50 Measure->Analyze Step 4

Figure 2: Self-validating FRET assay workflow for evaluating PLpro inhibition.

References
  • Ghosh K., Amin S.A., Gayen S., Jha T. "Unmasking of crucial structural fragments for coronavirus protease inhibitors and its implications in COVID-19 drug discovery." Journal of Molecular Structure, 2021. URL:[Link]

  • Gabr M.T., Abdel-Raziq M.S. "Pharmacophore-based tailoring of biphenyl amide derivatives as selective 5-hydroxytryptamine 2B receptor antagonists." MedChemComm, 2018. URL:[Link]

  • F. Hoffmann-La Roche AG. "Di/tri-aza-spiro-C9-C11alkanes." US Patent US20120165331A1, 2012.
  • F. Hoffmann-La Roche AG. "Heterocyclic compounds as monoacylglycerol lipase inhibitors." Brazil Patent BR112021002298A2, 2021.

Sources

Foundational

pharmacology of 4-benzylpiperidine compounds

An In-Depth Technical Guide to the Pharmacology of 4-Benzylpiperidine Compounds For Researchers, Scientists, and Drug Development Professionals Abstract The 4-benzylpiperidine scaffold is a privileged structural motif in...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Pharmacology of 4-Benzylpiperidine Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 4-benzylpiperidine scaffold is a privileged structural motif in medicinal chemistry, serving as the foundation for a diverse array of pharmacologically active agents. This technical guide provides a comprehensive overview of the , intended for researchers, scientists, and drug development professionals. We will delve into the core pharmacological principles, explore the intricate structure-activity relationships that govern their biological targets, and provide detailed experimental protocols for their characterization. This guide is designed to be a practical resource, blending established knowledge with actionable insights to facilitate the discovery and development of novel therapeutics based on this versatile scaffold.

The 4-Benzylpiperidine Core: A Foundation for CNS-Active Agents

The 4-benzylpiperidine moiety, consisting of a piperidine ring substituted at the 4-position with a benzyl group, is a key pharmacophore that imparts specific physicochemical properties, enabling these compounds to cross the blood-brain barrier and interact with various central nervous system (CNS) targets.[1] Its structural simplicity and synthetic tractability have made it an attractive starting point for the development of a wide range of therapeutic agents.[2][3]

The parent compound, 4-benzylpiperidine, is a monoamine releasing agent with a notable selectivity for dopamine (DA) and norepinephrine (NE) over serotonin (5-HT).[4][5] This intrinsic activity has positioned the scaffold as a valuable tool for investigating monoamine transporter function and as a basis for developing treatments for conditions where modulation of dopaminergic and noradrenergic signaling is beneficial, such as attention-deficit/hyperactivity disorder (ADHD) and depression.[6]

Core Pharmacology: Mechanism of Action

The primary mechanism of action for the parent 4-benzylpiperidine is the induction of monoamine release.[4] This is distinct from reuptake inhibition, where the transporter's normal function is blocked. Instead, releasing agents typically enter the presynaptic neuron via the monoamine transporter, disrupt the vesicular storage of neurotransmitters, and reverse the direction of the transporter, leading to a non-vesicular efflux of neurotransmitters into the synaptic cleft.

Monoamine Releasing Activity of 4-Benzylpiperidine

Monoamine_Release cluster_presynaptic Presynaptic Neuron cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron VMAT2 VMAT2 DA_cyto Cytosolic Dopamine VMAT2->DA_cyto DA release into cytosol DAT Dopamine Transporter (DAT) DA_synapse Dopamine DAT->DA_synapse Dopamine Efflux Vesicle Synaptic Vesicle DA_cyto->DAT Reverse transport (efflux) 4BP_in 4-Benzylpiperidine 4BP_in->VMAT2 Disrupts Vesicular Storage 4BP_in->DAT Enters via DAT 4BP_out 4-Benzylpiperidine 4BP_out->DAT D2R Dopamine D2 Receptor DA_synapse->D2R Binds to receptors SAR_Monoamine Scaffold 4-Benzylpiperidine Core Substituent on Benzyl Ring Linker N-Substitution SERT SERT Selectivity Scaffold:f1->SERT Biphenyl group enhances DAT DAT Selectivity Scaffold:f1->DAT Diphenyl group enhances Scaffold:f2->DAT Shorter linker (2C) enhances NET NET Selectivity Scaffold:f1->NET Biphenyl group enhances

Caption: Key structure-activity relationships for monoamine transporter selectivity.

Targeting Sigma (σ) Receptors

The 4-benzylpiperidine scaffold is also a well-established framework for developing high-affinity sigma (σ) receptor ligands. [7][8]Sigma receptors are implicated in a range of neurological and psychiatric disorders, making them attractive therapeutic targets.

Key SAR insights for sigma receptor affinity include:

  • N-Aralkyl Substitution: The nature of the aralkyl substituent on the piperidine nitrogen is a primary determinant of affinity and selectivity for σ₁ and σ₂ receptors. [8]* Phenylacetamide Moiety: The addition of a phenylacetamide moiety to the piperidine nitrogen can yield compounds with high affinity and selectivity for σ₁ receptors, while reducing affinity for dopamine D2 receptors. [9][10]* Substitutions on the Phenylacetamide Ring: The position and electronic properties of substituents on the phenyl ring of the N-phenylacetamide moiety can fine-tune the affinity for σ₁ and σ₂ receptors. [9][10]

Comparative Binding Affinities of 4-Benzylpiperidine Derivatives at Sigma Receptors
CompoundSubstitutionσ₁ Kᵢ (nM)σ₂ Kᵢ (nM)
1 N-phenylacetamide3.90240
11 N-(2-fluorophenyl)acetamide3.56667
Lead Compound 6 N-propyl with modifications0.43.3

Data sourced from the Journal of Medicinal Chemistry.[9][10]

Experimental Protocols for Pharmacological Characterization

A thorough characterization of novel 4-benzylpiperidine derivatives requires a combination of in vitro and in vivo assays to determine their binding affinity, functional activity, and overall pharmacological profile.

Radioligand Binding Assay for Receptor Affinity

Objective: To determine the binding affinity (Kᵢ) of a test compound for a specific receptor or transporter.

Principle: This competitive binding assay measures the ability of a test compound to displace a radiolabeled ligand from its target receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀, which can then be used to calculate the Kᵢ.

Step-by-Step Methodology:

  • Membrane Preparation:

    • Homogenize tissues or cells expressing the target receptor (e.g., brain tissue, transfected cell lines) in an appropriate buffer.

    • Centrifuge the homogenate at low speed to remove cellular debris.

    • Centrifuge the supernatant at high speed to pellet the cell membranes.

    • Resuspend the membrane pellet in a fresh buffer and determine the protein concentration.

  • Assay Setup:

    • In a 96-well plate, add the membrane preparation, the radiolabeled ligand (at a concentration near its Kₔ), and varying concentrations of the test compound.

    • Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled ligand).

  • Incubation:

    • Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

  • Termination and Filtration:

    • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate the bound from the free radioligand.

    • Wash the filters with an ice-cold buffer to remove any non-specifically bound radioligand.

  • Quantification:

    • Place the filter mats in scintillation vials with a scintillation cocktail.

    • Measure the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the log concentration of the test compound.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

    • Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Workflow for Radioligand Binding Assay

Binding_Assay_Workflow Start Start Membrane_Prep Membrane Preparation Start->Membrane_Prep 1. End End Data_Analysis Data_Analysis Data_Analysis->End Determine Ki Assay_Setup Assay Setup (96-well plate) Membrane_Prep->Assay_Setup 2. Incubation Incubation to Equilibrium Assay_Setup->Incubation 3. Filtration Rapid Filtration Incubation->Filtration 4. Quantification Scintillation Counting Filtration->Quantification 5. Quantification->Data_Analysis 6.

Caption: A typical workflow for a radioligand binding assay.

Functional Monoamine Reuptake Assay

Objective: To determine the functional potency (IC₅₀ or EC₅₀) of a test compound to either inhibit the reuptake or induce the release of monoamines.

Principle: This assay measures the uptake of a radiolabeled monoamine (e.g., [³H]dopamine) into cells expressing the corresponding transporter. The effect of the test compound on this uptake is then quantified.

Step-by-Step Methodology:

  • Cell Culture:

    • Culture cells stably expressing the monoamine transporter of interest (e.g., HEK293-DAT cells).

  • Assay Setup:

    • Plate the cells in a 96-well plate.

    • Pre-incubate the cells with varying concentrations of the test compound.

  • Uptake Initiation:

    • Add the radiolabeled monoamine to initiate the uptake.

  • Incubation:

    • Incubate for a short period at a controlled temperature.

  • Termination and Lysis:

    • Terminate the uptake by rapidly washing the cells with ice-cold buffer.

    • Lyse the cells to release the accumulated radiolabeled monoamine.

  • Quantification:

    • Transfer the cell lysate to a scintillation vial with a scintillation cocktail.

    • Measure the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Plot the percentage of uptake against the log concentration of the test compound.

    • Fit the data to a dose-response curve to determine the IC₅₀ (for inhibitors) or EC₅₀ (for releasers).

Therapeutic Implications and Future Directions

The versatility of the 4-benzylpiperidine scaffold has led to its exploration in a wide range of therapeutic areas. [1][5]

  • Psychostimulant Addiction: Due to its dopamine-releasing properties, 4-benzylpiperidine has been investigated as a potential agonist-based therapy for cocaine dependence. [5][11]The development of long-acting formulations, such as transdermal patches, aims to improve its therapeutic profile by providing sustained drug delivery and reducing abuse potential. [11]* Neurodegenerative Disorders: Derivatives of 4-benzylpiperidine have been designed as multi-target-directed ligands for Alzheimer's disease, inhibiting both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). [12][13]* Psychosis and Neuroprotection: Some 4-benzylpiperidine analogs exhibit NMDA receptor antagonist activity, suggesting potential applications in treating psychosis and preventing brain damage. [4]* Pain Management: The benzylpiperidine scaffold is a well-established framework for developing opioid receptor ligands, with some derivatives acting as dual µ-opioid receptor agonists and σ₁ receptor antagonists, potentially offering potent analgesia with reduced side effects. [7] The future of drug discovery centered on the 4-benzylpiperidine scaffold lies in the rational design of multi-target ligands and the development of compounds with improved pharmacokinetic and pharmacodynamic properties. A deeper understanding of the structural requirements for selective modulation of different CNS targets will continue to drive the development of novel and effective therapeutics for a host of neurological and psychiatric disorders.

References

  • Lee, H., Lim, H., Paudel, K. R., et al. (2018). Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors. Frontiers in Pharmacology. [Link]

  • Wikipedia. (n.d.). 4-Benzylpiperidine. [Link]

  • Berardi, F., Colabufo, N. A., Giudice, G., et al. (2005). Synthesis and Structure-Activity Relationships of 1-aralkyl-4-benzylpiperidine and 1-aralkyl-4-benzylpiperazine Derivatives as Potent Sigma Ligands. Journal of Medicinal Chemistry. [Link]

  • Grokipedia. (n.d.). 4-Benzylpiperidine. [Link]

  • Ahmad, M., Abbas, M., Chann, K., et al. (2004). Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands. Journal of Medicinal Chemistry. [Link]

  • Ahmad, M., & Chann, K. (2004). Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands. Journal of Medicinal Chemistry. [Link]

  • Berardi, F., Colabufo, N. A., Giudice, G., et al. (2004). Synthesis and Structure−Activity Relationships of 1-Aralkyl-4-Benzylpiperidine and 1-Aralkyl-4-Benzylpiperazine Derivatives as Potent σ Ligands. Journal of Medicinal Chemistry. [Link]

  • Kaldybayeva, A., Sergazy, A., Malmakova, A., & Yu, V. (2024). SYNTHESIS OF N-BENZYLPIPERIDINE-4-ON DERIVATIVES (Review). Chemical Journal of Kazakhstan. [Link]

  • Puri, A., Narla, S., & Majumdar, S. (2018). Formulation and evaluation of 4-benzylpiperidine drug-in-adhesive matrix type transdermal patch. Drug Development and Industrial Pharmacy. [Link]

  • Chem-Impex. (n.d.). 4-Benzylpiperidine. [Link]

  • Vera, G., & Valderrama, J. A. (2023). Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega. [Link]

  • da Silva, A. F., da Silva, C. H. T. P., & de Paula, C. A. (2023). Structure-based design of new N-benzyl-piperidine derivatives as multitarget-directed AChE/BuChE inhibitors for Alzheimer's disease. Chemical Biology & Drug Design. [Link]

  • Kaldybayeva, A., Sergazy, A., Malmakova, A., & Yu, V. (2024). SYNTHESIS OF N-BENZYLPIPERIDINE-4-ON DERIVATIVES (Review). ResearchGate. [Link]

  • Vera, G., & Valderrama, J. A. (2023). Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega. [Link]

  • MDPI. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia. [Link]

Sources

Exploratory

Topic: Exploring the 4-Aminopiperidine Scaffold for Novel Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The 4-aminopiperidine scaffold stands as a quintessential "privileged structure" in medicinal chemistry, a term designated for m...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 4-aminopiperidine scaffold stands as a quintessential "privileged structure" in medicinal chemistry, a term designated for molecular frameworks that can provide ligands for diverse biological targets.[1][2] Its prevalence in a vast number of approved drugs and clinical candidates is a testament to its versatility and favorable drug-like properties. This guide offers a senior application scientist's perspective on leveraging this remarkable scaffold, from fundamental synthesis to advanced therapeutic applications, providing the technical accuracy and field-proven insights necessary for modern drug discovery campaigns.

The Strategic Value of the 4-Aminopiperidine Core

The utility of the 4-aminopiperidine scaffold stems from a combination of advantageous structural and physicochemical properties. The piperidine ring, a saturated heterocycle, provides a robust, three-dimensional anchor that can orient substituents in precise vectors to optimize interactions within a biological target's binding site.[3] The nitrogen atom at position 1 and the amino group at position 4 serve as key handles for chemical modification, allowing for the systematic modulation of a compound's potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[4][5]

Foundational Synthesis: Accessing the Scaffold

An efficient and scalable synthesis is paramount for any scaffold intended for drug discovery. For 4-aminopiperidine derivatives, reductive amination of a 4-piperidone precursor is one of the most direct and widely utilized methods.[6][7] This one-pot reaction is highly efficient for creating a diverse library of analogs for initial screening.[7][8]

Protocol: Synthesis of N-Substituted-4-aminopiperidines via Reductive Amination

This protocol details a standard, reliable method for coupling a primary amine to an N-protected 4-piperidone core.

Core Objective: To synthesize a secondary amine at the C4 position of the piperidine ring through the in-situ formation and reduction of an imine intermediate.[8][9]

Materials:

  • 1-Boc-4-piperidone

  • Primary amine of choice (e.g., aniline)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic Acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Step-by-Step Methodology:

  • Imine Formation: In a round-bottom flask, dissolve 1-Boc-4-piperidone (1.0 eq) and the selected primary amine (1.1 eq) in DCE. Stir the mixture at room temperature for 30-60 minutes. The addition of a catalytic amount of acetic acid can facilitate the formation of the iminium ion intermediate, especially for less nucleophilic amines.[6]

  • Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution. NaBH(OAc)₃ is a mild and selective reducing agent, which minimizes the risk of reducing the starting ketone before imine formation.[6][10]

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 4-16 hours. Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC) or LC-MS.

  • Work-up: Once the reaction is complete, quench it by slowly adding saturated NaHCO₃ solution to neutralize any remaining acid and decompose the excess reducing agent.[9] Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase twice more with DCM.

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the desired N-substituted-4-aminopiperidine derivative.[6][9]

Causality and Self-Validation:

  • Choice of Reducing Agent: Sodium triacetoxyborohydride is chosen for its selectivity. Unlike stronger agents like sodium borohydride, it will not readily reduce the ketone starting material, ensuring the reaction proceeds through the desired imine pathway. This selectivity is a self-validating aspect of the protocol.[8]

  • Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen prevents its participation in the reaction and can be easily removed later under acidic conditions, allowing for subsequent functionalization at the N1 position.

Caption: Reductive amination workflow for 4-aminopiperidine synthesis.

The Therapeutic Landscape of 4-Aminopiperidine Derivatives

The 4-aminopiperidine scaffold is a key structural motif in a wide range of therapeutic agents, demonstrating its broad biological relevance. Its ability to be incorporated into molecules targeting diverse protein families underscores its privileged nature.

Therapeutic AreaDrug / Candidate ClassBiological Target(s)
Oncology Kinase InhibitorsProtein Kinase B (Akt), SMYD3, Aurora Kinases, CDK4/6[3][11][12][13][14]
Infectious Disease Antiviral AgentsHIV (CCR5 Receptor), Hepatitis C Virus (HCV), Influenza A, SARS-CoV-2[15][16][17]
Infectious Disease Antibacterial AgentsDprE1, FabI Enzyme[18][19]
CNS Disorders Atypical Dopamine Transporter (DAT) InhibitorsDopamine Transporter[5]
Immunology/Inflammation IKKβ inhibitors, JAK inhibitorsIKKβ, Janus Kinases[3]
Diabetes DPP4 InhibitorsDipeptidyl peptidase-4[20]
Cardiovascular P2Y12 AntagonistsP2Y12 Receptor

Decoding the Structure-Activity Relationship (SAR)

Systematic modification of the 4-aminopiperidine scaffold is a powerful strategy to fine-tune pharmacological activity. The two primary vectors for modification are the piperidine nitrogen (N1) and the 4-amino group.

  • The N1 Position: Substituents at this position directly impact a compound's interaction with the target protein and its overall physicochemical properties. For example, in the development of influenza A inhibitors, modifying the N1-substituent from an isopropyl group to other alkyl or cycloalkyl groups significantly modulated antiviral potency.[17] This position is often used to probe hydrophobic pockets or to introduce groups that can improve metabolic stability.[21][22]

  • The C4-Amino Group: This exocyclic amine is a critical interaction point. Acylation or further substitution on this nitrogen can introduce hydrogen bond donors/acceptors or lipophilic groups that occupy specific sub-pockets of a binding site. In the development of Protein Kinase B (PKB) inhibitors, converting a 4-amino-4-benzylpiperidine to a 4-amino-4-carboxamide linker maintained potency while significantly improving oral bioavailability by mitigating rapid metabolism.[13][23]

SAR cluster_0 Modification Vectors cluster_1 Resulting Properties Scaffold 4-Aminopiperidine Core N1 N1 Position (Piperidine Ring) Scaffold->N1 Substitution C4 C4-Amino Group (Exocyclic) Scaffold->C4 Acylation/ Substitution Potency Potency N1->Potency ADME ADME Profile (Metabolic Stability, Bioavailability) N1->ADME C4->Potency Selectivity Selectivity C4->Selectivity C4->ADME

Caption: Logical relationships in the SAR of 4-aminopiperidine scaffolds.

A Blueprint for Discovery: A Scaffold-Based Workflow

Harnessing the 4-aminopiperidine scaffold in a drug discovery program follows a logical, iterative process. The following workflow illustrates the journey from a hit to a lead candidate.

Workflow cluster_Discovery Hit Identification cluster_Optimization Lead Optimization HTS 1. High-Throughput Screen Identifies 4-AP Hit Library 2. Focused Library Synthesis (Vary N1 & C4 substituents) HTS->Library SAR_Screen 3. SAR-by-Screening Library->SAR_Screen Potency 4. Potency & Selectivity Enhancement SAR_Screen->Potency Iterative Cycles ADME 5. In Vitro ADME Profiling (e.g., Microsomal Stability) Potency->ADME InVivo 6. In Vivo PK/PD Studies & Efficacy Models ADME->InVivo Candidate Lead Candidate InVivo->Candidate Select Lead Candidate

Caption: A typical drug discovery workflow using the 4-aminopiperidine scaffold.

This process begins with identifying an initial hit, often from a high-throughput screen.[16] A medicinal chemistry campaign then commences to synthesize a focused library of analogs, exploring substitutions at key positions to build a structure-activity relationship.[16][24] Promising compounds are then put through increasingly complex assays, first to optimize potency and selectivity, then to assess their drug-like properties (e.g., metabolic stability in liver microsomes), and finally to evaluate their pharmacokinetic profile and efficacy in in vivo models.[5][24]

Conclusion

The 4-aminopiperidine scaffold is more than just a common motif; it is a validated and highly adaptable starting point for the design of novel therapeutics. Its synthetic accessibility allows for rapid and extensive chemical exploration, while its inherent structural features provide a robust framework for achieving high-affinity interactions with a multitude of biological targets. By understanding the fundamental synthetic strategies, the nuances of its structure-activity relationships, and its proven track record across diverse therapeutic areas, drug discovery professionals can continue to harness the power of this privileged scaffold to develop the next generation of innovative medicines.

References

  • Title: Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Source: PubMed.
  • Title: Application Notes and Protocols: Reductive Amination of 4-Piperidone with Aniline. Source: Benchchem.
  • Title: A Comparative Cost-Benefit Analysis of Synthetic Routes to Aminopiperidines. Source: Benchchem.
  • Title: Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Source: PMC.
  • Title: Identification of 4-(4-Aminopiperidin-1-yl)-7H-pyrrolo[2,3-d]pyrimidines as Selective Inhibitors of Protein Kinase B through Fragment Elaboration. Source: ACS Publications.
  • Title: Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Source: ACS Publications.
  • Title: Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Source: PMC.
  • Title: Application Notes and Protocols: 4-Amino-1-Boc-piperidine-4-carboxylic acid in Medicinal Chemistry. Source: Benchchem.
  • Title: Full article: Synthesis of cis‐3‐methyl‐4‐aminopiperidine Derivatives. Source: Taylor & Francis.
  • Title: CN107805218B - Method for preparing 4-Boc-aminopiperidine. Source: Google Patents.
  • Title: The 4-aminopiperidine series has limited anti-tubercular and anti-staphylococcus aureus activity. Source: PubMed.
  • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Source: ResearchGate.
  • Title: 4-Aminopiperidine 13035-19-3. Source: Sigma-Aldrich.
  • Title: 4-Aminopiperidine, | 561479-25G | SIGMA-ALDRICH | SLS. Source: Scientific Laboratory Supplies.
  • Title: (PDF) Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents. Source: ResearchGate.
  • Title: Optimization of 4-Aminopiperidines as Inhibitors of Influenza A Viral Entry That Are Synergistic with Oseltamivir. Source: PMC.
  • Title: Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. Source: PubMed.
  • Title: Structure-activity relationships for a series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the dopamine transporter: Bioisosteric replacement of the piperazine improves metabolic stability. Source: PubMed.
  • Title: 4-Aminoquinolone Piperidine Amides: Noncovalent Inhibitors of DprE1 with Long Residence Time and Potent Antimycobacterial Activity. Source: ACS Publications.
  • Title: Discovery of the 4-aminopiperidine-based compound EM127 for the site-specific covalent inhibition of SMYD3. Source: Diva-Portal.org.
  • Title: Discovery and SAR studies of antiviral 4-aminopiperidine derivatives active against SARS-CoV-2. Source: PubMed.
  • Title: Application Notes and Protocols: Reductive Amination of Furan-2-carbaldehyde with Piperidin-4-amine. Source: Benchchem.
  • Title: Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt). Source: PMC.
  • Title: Org. Process Res. Dev. 2006, 10, 5, 971-1031 (STAB Amination Reductrice Review). Source: Scribd.
  • Title: N-acyl-4-arylaminopiperidines: Design and synthesis of a potential antimicrobial scaffold. Source: Not available.
  • Title: The Versatility of 4-(Piperidin-4-yl)aniline: A Scaffold for Modern Medicinal Chemistry. Source: Benchchem.
  • Title: Application Note – Reductive Amination. Source: Not available.
  • Title: The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All. Source: MDPI.
  • Title: Privileged Scaffolds in Medicinal Chemistry: An Introduction. Source: LASSBIO.

Sources

Protocols & Analytical Methods

Method

Application Note: A Robust and Selective Synthesis of 4-Aminopiperidine via Reductive Amination

Introduction: The Significance of the 4-Aminopiperidine Scaffold The 4-aminopiperidine motif is a privileged scaffold in modern medicinal chemistry, forming the core of numerous biologically active compounds and approved...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of the 4-Aminopiperidine Scaffold

The 4-aminopiperidine motif is a privileged scaffold in modern medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals.[1][2] Its rigid, saturated heterocyclic structure allows for precise three-dimensional positioning of substituents, making it an invaluable building block for optimizing drug-receptor interactions. Derivatives of 4-aminopiperidine are found in agents targeting a wide array of diseases, including HIV-1 entry inhibitors, CCR5 receptor antagonists, and novel anticancer agents.[1][2][3]

Reductive amination stands out as one of the most efficient and versatile methods for constructing carbon-nitrogen bonds, a cornerstone transformation in pharmaceutical synthesis.[4][5][6] This reaction converts a carbonyl group into an amine in a single synthetic operation, often with high yields and excellent functional group tolerance.[7] Its operational simplicity and amenability to one-pot procedures make it a preferred strategy in both academic research and industrial-scale production.[4][7]

This application note provides an in-depth guide to the synthesis of a protected form of 4-aminopiperidine using a highly selective reductive amination protocol. We will delve into the mechanistic rationale behind the choice of reagents, present a detailed, step-by-step experimental protocol, and offer field-proven insights for troubleshooting and optimization.

Mechanism and Rationale: Engineering Selectivity

The reductive amination process involves the initial reaction between a carbonyl compound and an amine to form a hemiaminal, which then dehydrates to an imine (or its protonated form, the iminium ion). This intermediate is subsequently reduced to the target amine.[8] The success of this one-pot reaction hinges on the careful selection of a reducing agent that selectively reduces the iminium ion much faster than it reduces the starting carbonyl compound.

Ketone N-Boc-4-Piperidone (Carbonyl) Hemiaminal Hemiaminal Intermediate Ketone->Hemiaminal + NH₃ Amine Ammonium Acetate (Amine Source) Amine->Hemiaminal Iminium Iminium Ion Intermediate Hemiaminal->Iminium - H₂O (Acid Catalyzed) Product N-Boc-4-Aminopiperidine (Product) Iminium->Product + [H⁻] STAB NaBH(OAc)₃ (Reducing Agent) STAB->Iminium

Caption: General mechanism of reductive amination.

Causality Behind Experimental Choices:

  • Starting Materials: We utilize N-Boc-4-piperidone instead of the unprotected 4-piperidone. The tert-butyloxycarbonyl (Boc) protecting group serves two critical functions: it prevents the secondary amine of the piperidine ring from undergoing undesired side reactions (such as self-condensation or competing alkylation), and its lipophilic nature greatly simplifies purification of the final product by standard chromatographic techniques.[9] For the amine source, ammonium acetate serves as a convenient in-situ source of ammonia under mildly acidic conditions favorable for imine formation.

  • The Reducing Agent: Why Sodium Triacetoxyborohydride? The choice of reducing agent is paramount. While several options exist, Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation.[10][11][12]

    • Selectivity: Unlike stronger hydrides like sodium borohydride (NaBH₄), STAB is a mild and sterically hindered reducing agent.[8][11] The electron-withdrawing effects of the three acetoxy groups temper its reactivity, making it highly selective for the reduction of protonated imines over ketones or aldehydes.[11] This selectivity is the key to enabling a one-pot procedure where all reactants can be combined without significant reduction of the starting N-Boc-4-piperidone.[12]

    • Safety & Practicality: Compared to the alternative sodium cyanoborohydride (NaBH₃CN), STAB avoids the use of highly toxic cyanide reagents and the risk of product contamination with cyanide byproducts.[12][13]

  • Solvent and Catalyst: The reaction is typically performed in a non-protic solvent like 1,2-dichloroethane (DCE) or dichloromethane (DCM) , in which STAB shows good reactivity.[14] A catalytic amount of acetic acid is often beneficial. It protonates the carbonyl oxygen, activating it for nucleophilic attack, and facilitates the dehydration of the hemiaminal intermediate to the crucial iminium ion, which is the species reduced by STAB.[13][14]

Experimental Protocol: Synthesis of tert-butyl (piperidin-4-yl)carbamate

This protocol details a reliable, lab-scale synthesis of N-Boc-4-aminopiperidine from N-Boc-4-piperidone.

Reagents and Materials

ReagentFormulaMW ( g/mol )EquivalentsAmountNotes
N-Boc-4-piperidoneC₁₀H₁₇NO₃199.251.05.00 gStarting material
Ammonium AcetateC₂H₇NO₂77.082.03.87 gAmmonia source
Sodium TriacetoxyborohydrideC₆H₁₀BNaO₆211.941.57.98 gReducing agent, moisture-sensitive
1,2-Dichloroethane (DCE)C₂H₄Cl₂98.96-100 mLAnhydrous solvent
Acetic Acid (Glacial)C₂H₄O₂60.05~0.1~0.15 mLCatalyst (optional)

Step-by-Step Methodology

  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add N-Boc-4-piperidone (5.00 g, 25.1 mmol) and ammonium acetate (3.87 g, 50.2 mmol).

  • Solvent Addition: Add 100 mL of anhydrous 1,2-dichloroethane (DCE) to the flask. If desired, add a catalytic amount of glacial acetic acid (~3 drops).

  • Initiation: Stir the resulting suspension at room temperature for approximately 30-60 minutes to facilitate the initial formation of the imine intermediate. The mixture will likely remain a suspension.

  • Reduction: Carefully add sodium triacetoxyborohydride (7.98 g, 37.6 mmol) to the mixture portion-wise over 10-15 minutes. Note: The addition may be slightly exothermic.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting ketone is consumed.[15]

  • Quenching: Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer two more times with dichloromethane (DCM, 2 x 50 mL).[13]

  • Washing and Drying: Combine all organic layers and wash with brine (saturated NaCl solution). Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

  • Purification: The crude product, a white to off-white solid, can be purified by flash column chromatography on silica gel (e.g., using a gradient of 0-10% methanol in dichloromethane) to yield the pure tert-butyl (piperidin-4-yl)carbamate.

Setup 1. Combine Ketone & Ammonium Acetate in DCE Stir 2. Stir 30-60 min (Imine Formation) Setup->Stir Add_STAB 3. Add NaBH(OAc)₃ Portion-wise Stir->Add_STAB React 4. Stir 12-24h at RT (Monitor by TLC/LC-MS) Add_STAB->React Quench 5. Quench with sat. NaHCO₃ (aq) React->Quench Extract 6. Extract with DCM Quench->Extract Wash 7. Wash with Brine, Dry over Na₂SO₄ Extract->Wash Concentrate 8. Concentrate under Reduced Pressure Wash->Concentrate Purify 9. Purify via Column Chromatography Concentrate->Purify

Caption: Experimental workflow for the synthesis.

Troubleshooting and Optimization

Problem Potential Cause(s) Recommended Solution(s)
Low or No Conversion 1. Inefficient imine/iminium ion formation. 2. Inactive (hydrolyzed) reducing agent. 3. Insufficient reaction time.1. Ensure the pH is weakly acidic; a catalytic amount of acetic acid can be beneficial.[13] 2. Use fresh, high-quality NaBH(OAc)₃ from a tightly sealed container. Handle it quickly to minimize exposure to atmospheric moisture. 3. Allow the reaction to proceed for a longer duration (e.g., 24-48 hours), especially with sterically hindered substrates.
Formation of Alcohol Byproduct The reducing agent is too strong or is reducing the starting ketone.This is uncommon with NaBH(OAc)₃ but can occur if using NaBH₄. The selectivity of NaBH(OAc)₃ is a key advantage to prevent this.[10][13] Ensure you are using the correct reagent.
Complex Mixture of Products 1. Reaction on the unprotected piperidine nitrogen. 2. Over-alkylation of the newly formed primary amine.1. This is prevented by using the N-Boc protected starting material. 2. This is generally not an issue when synthesizing a primary amine from an ammonia source. If alkylating a primary amine to a secondary amine, a one-pot Boc-protection/reductive amination can prevent over-alkylation.[16]

Safety Precautions

All experimental work must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[17][18]

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃): This reagent is water-reactive and can release flammable gases upon contact with water.[19] It should be stored in a cool, dry place under an inert atmosphere and handled with care to avoid exposure to moisture.[20][21]

  • Solvents (DCM, DCE): Dichloromethane and 1,2-dichloroethane are halogenated solvents and should be handled with caution in a fume hood.[18]

  • Quenching: The quenching process with sodium bicarbonate should be performed slowly and carefully, as it generates gas (CO₂) and can cause the reaction mixture to foam.

Always consult the Safety Data Sheets (SDS) for all reagents before beginning any experimental work.[17][18]

References

  • Synthesis Protocol for 1-Boc-4-aminopiperidine-4-carboxylic acid: An Essential Building Block for Drug Discovery - Benchchem.
  • TCI Practical Example: Reductive Amination Reaction Using Sodium Triacetoxyborohydride. (2024).
  • Reductive Amination in the Synthesis of Pharmaceuticals | Chemical Reviews. (2019).
  • Sodium triacetoxyborohydride - AK Scientific, Inc.
  • Technical Support Center: Reductive Amination for Secondary Amine Synthesis - Benchchem.
  • Safety And Handling Guidelines For Sodium Triacetoxyborohydride - lifechem pharma. (2024).
  • Reductive Amination in the Synthesis of Pharmaceuticals | Chemical Reviews. (2019).
  • Reductive Amination, and How It Works - Master Organic Chemistry. (2017).
  • Sodium triacetoxyborohydride - Organic Chemistry Portal.
  • Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes.
  • A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride | Request PDF - ResearchGate.
  • A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes - Sciencemadness.org.
  • Material Safety Data Sheet - Sodium triacetoxyborohydride - Cole-Parmer. (2005).
  • Sodium triacetoxyborohydride - Apollo Scientific.
  • Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists - PubMed. (2004).
  • Reductive amination - Wikipedia.
  • A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023).
  • Application Notes and Protocols: Reductive Amination of 4-Piperidone with Aniline - Benchchem.
  • Sodium triacetoxyborohydride - SAFETY DATA SHEET. (2015).
  • Design, synthesis and biological evaluation of novel 4-aminopiperidine derivatives as SMO/ERK dual inhibitors - PubMed. (2022).
  • CN107805218B - Method for preparing 4-Boc-aminopiperidine - Google Patents.
  • Sodium Triacetoxyborohydride - Sigma-Aldrich.
  • (PDF) Synthesis of N-Substituted piperidines from piperidone - ResearchGate. (2015).
  • Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations - Scientific Update - UK. (2019).
  • (PDF) Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents - ResearchGate.
  • A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride | Journal of Chemical Education - ACS Publications - ACS.org. (2000).
  • Application of Biocatalytic Reductive Amination for the Synthesis of a Key Intermediate to a CDK 2/4/6 Inhibitor - ACS Publications. (2021).
  • A Comparative Guide to the Synthetic Utility of N-Methyl-1-(piperidin-4-YL)methanamine and 4-Aminopiperidine - Benchchem.
  • CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine - Google Patents.
  • Application Notes and Protocols: Synthesis of N-(4-chlorophenyl)piperidin-4-amine from 4-Piperidone - Benchchem.
  • Piperidine Synthesis. - DTIC. (2025).
  • A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines - PMC.

Sources

Application

Application Notes &amp; Protocols: Mastering Amide Coupling for N-Benzylpiperidine Derivatives

Abstract The formation of amide bonds is arguably the most critical and frequently executed reaction in medicinal chemistry and drug development. The N-benzylpiperidine scaffold is a privileged structure, integral to a m...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The formation of amide bonds is arguably the most critical and frequently executed reaction in medicinal chemistry and drug development. The N-benzylpiperidine scaffold is a privileged structure, integral to a multitude of pharmacologically active agents.[1] However, the coupling of carboxylic acids to the nitrogen of N-benzylpiperidine and its derivatives presents a significant synthetic challenge. As a sterically hindered, secondary amine, its modest nucleophilicity and bulky nature often lead to low yields, slow reaction rates, and undesired side reactions with standard coupling protocols.[2][3] This guide provides an in-depth analysis of the key factors governing the success of these challenging couplings, compares the efficacy of modern coupling reagents, and delivers detailed, field-proven protocols to empower researchers to overcome these synthetic hurdles.

The Synthetic Challenge: Steric Hindrance in N-Benzylpiperidine Derivatives

The primary difficulty in forming amide bonds with N-benzylpiperidine arises from steric congestion around the nitrogen atom. The piperidine ring, especially when in a chair conformation, combined with the bulky N-benzyl group, physically obstructs the approach of an activated carboxylic acid intermediate.[2] This steric clash slows the rate of the desired nucleophilic attack, allowing competing side reactions to occur.[4] Consequently, coupling conditions must be carefully selected to maximize the reactivity of the activated acid while minimizing degradation pathways.

Strategic Selection of Coupling Reagents

The choice of coupling reagent is the most critical parameter for successfully synthesizing N-benzylpiperidine amides. While dozens of reagents exist, they fall into several main classes, each with distinct advantages and disadvantages for this specific application.

Uronium/Aminium Salts (e.g., HATU, HBTU)

Uronium-based reagents, particularly HATU, are widely regarded as a first-line choice for difficult couplings.[5] HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) reacts with a carboxylic acid to form a highly reactive OAt-active ester.[6]

  • Mechanism of Action: The reaction is facilitated by a non-nucleophilic base (e.g., DIPEA) which deprotonates the carboxylic acid. The resulting carboxylate attacks HATU to form the active ester, which is then readily attacked by the amine.[6][7] The 7-azabenzotriazole (HOAt) component is superior to its benzotriazole (HOBt) counterpart in accelerating the reaction and suppressing racemization.[5]

  • Advantages:

    • Extremely high reactivity and fast reaction rates, often complete in under an hour.[8][9]

    • Highly effective for sterically hindered amino acids and amines.[3][7]

    • Low risk of epimerization, especially when compared to carbodiimide methods without additives.[5]

  • Disadvantages:

    • Higher cost compared to other reagents.[9]

    • Potential for a side reaction where the amine is guanidinylated if the coupling reagent is used in large excess.[5]

Phosphonic Anhydrides (e.g., T3P®)

Propanephosphonic acid anhydride (T3P®) has emerged as a powerful, versatile, and industrially relevant reagent for challenging amide bond formations.[10][11] It is particularly well-suited for couplings involving epimerization-prone substrates and sterically demanding amines.[12][13]

  • Mechanism of Action: T3P® activates the carboxylic acid to form a mixed anhydride intermediate. The amine then attacks this highly activated species to form the amide bond.[14]

  • Advantages:

    • Excellent performance with hindered substrates, providing high yields where other reagents may fail.[12][13]

    • Extremely low levels of epimerization, often superior to other methods.[11]

    • The byproducts are water-soluble, leading to a significantly simplified workup and purification process.[13][14]

    • Good safety profile and cost-effectiveness, making it suitable for large-scale synthesis.[13]

  • Disadvantages:

    • Typically requires slightly longer reaction times compared to HATU.

Carbodiimides (e.g., EDC, DIC)

Carbodiimides, such as N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), are classic, cost-effective coupling reagents.[15] However, for a demanding substrate like N-benzylpiperidine, they are often less effective and require an additive.

  • Mechanism of Action: EDC activates the carboxylic acid to form an O-acylisourea intermediate. This intermediate is highly reactive but also prone to racemization and rearrangement into a stable N-acylurea.[15] The addition of 1-hydroxybenzotriazole (HOBt) is crucial; HOBt traps the O-acylisourea to form an HOBt-ester, which is more stable and less prone to racemization, while still being reactive enough to couple with the amine.[15][16]

  • Advantages:

    • Low cost and wide availability.

    • The urea byproduct from EDC is water-soluble, simplifying its removal during aqueous workup.[15]

  • Disadvantages:

    • Generally slower reaction rates.[17]

    • Often provides lower yields with sterically hindered substrates compared to uronium or T3P® reagents.

    • Higher risk of epimerization if the additive is omitted or inefficient.[4]

Data Presentation: Coupling Reagent Comparison
Reagent ClassExample(s)Reactivity with Hindered AminesEpimerization RiskWorkup ComplexityKey Advantages
Uronium Salts HATU, HCTUVery HighLowModerateFast reactions, highly effective for difficult couplings.[5][9]
Phosphonic Anhydrides T3P®HighVery LowLowWater-soluble byproducts, scalable, excellent for sensitive substrates.[12][13]
Carbodiimides EDC/HOBt, DIC/HOBtModerate to LowModerateLow to ModerateCost-effective, common, water-soluble byproducts (EDC).[15][17]
Phosphonium Salts PyBOP, PyAOPHighLowModerateAvoids guanidinylation side-reactions.[5][9]

Experimental Protocols & Workflows

Success in amide coupling hinges on meticulous execution. The following protocols provide detailed, step-by-step instructions for the two most recommended methods for N-benzylpiperidine derivatives.

Mandatory Visualization: General Amide Coupling Workflow

G cluster_prep 1. Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Purification prep_acid Carboxylic Acid (1.0 eq) dissolve Dissolve Acid in Solvent prep_acid->dissolve prep_amine N-Benzylpiperidine Derivative (1.0-1.2 eq) add_amine Add Amine Solution prep_amine->add_amine prep_reagents Coupling Reagent & Base add_reagents Add Coupling Reagent & Base (Pre-activation may be needed) prep_reagents->add_reagents prep_solvent Anhydrous Solvent (e.g., DMF, DCM) prep_solvent->dissolve dissolve->add_reagents add_reagents->add_amine stir Stir at 0°C to Room Temp (Monitor by TLC/LC-MS) add_amine->stir quench Quench Reaction stir->quench extract Aqueous Wash / Extraction quench->extract dry Dry Organic Layer (Na₂SO₄) extract->dry concentrate Concentrate in vacuo dry->concentrate purify Purify (e.g., Column Chromatography) concentrate->purify

Caption: General workflow for amide bond formation using a coupling reagent.[5]

Protocol 1: High-Efficiency Coupling with HATU

This protocol is optimized for high reactivity and is ideal for small-scale synthesis where yield is paramount.

Materials:

  • Carboxylic Acid (1.0 eq)

  • N-Benzylpiperidine derivative (1.1 eq)

  • HATU (1.1 eq)[8]

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)[18][19]

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Standard workup and purification reagents

Procedure:

  • Reaction Setup: In a clean, dry, nitrogen-flushed flask, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

  • Activation: Cool the solution to 0 °C in an ice bath. Add DIPEA (3.0 eq) dropwise to the mixture. Stir at 0 °C for 15 minutes to allow for pre-activation of the carboxylic acid.[8]

  • Coupling: Add the N-benzylpiperidine derivative (1.1 eq), either neat or as a solution in a small amount of DMF, to the activated mixture.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

  • Workup: Dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with 1M HCl (if product is base-stable), saturated aqueous NaHCO₃, and finally with brine.[5]

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography to obtain the pure amide.

Mandatory Visualization: HATU Activation Mechanism

HATU_Mechanism RCOOH R-COOH (Carboxylic Acid) ActiveEster OAt-Active Ester RCOOH:e->ActiveEster:w Activation Base Base (DIPEA) Base->RCOOH Deprotonation HATU HATU HATU->ActiveEster Amide Amide Product ActiveEster->Amide Byproducts Tetramethylurea + HOAt anion ActiveEster->Byproducts Amine R'-NH-R'' (N-Benzylpiperidine) Amine:e->Amide:w Nucleophilic Attack

Caption: Simplified mechanism of carboxylic acid activation by HATU.[6]

Protocol 2: Scalable, Low-Epimerization Coupling with T3P®

This protocol is robust, scalable, and minimizes epimerization, making it ideal for chiral substrates and larger-scale preparations.[12][13]

Materials:

  • Carboxylic Acid (1.0 eq)

  • N-Benzylpiperidine derivative (1.1 eq)

  • T3P® (50% solution in a suitable solvent like EtOAc or DMF) (1.5 eq)

  • Pyridine or DIPEA (3.0-4.0 eq)

  • Anhydrous Ethyl Acetate (EtOAc) or Acetonitrile (ACN)

  • Standard workup and purification reagents

Procedure:

  • Reaction Setup: In a clean, dry flask, combine the carboxylic acid (1.0 eq), the N-benzylpiperidine derivative (1.1 eq), and the base (Pyridine or DIPEA, 3.0 eq) in anhydrous ethyl acetate.

  • Activation & Coupling: Cool the mixture to 0 °C in an ice bath. Add the T3P® solution (1.5 eq) dropwise via syringe, keeping the internal temperature below 10 °C. A mild exotherm may be observed.[12]

  • Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Quench the reaction by adding water or 1M HCl. Transfer the mixture to a separatory funnel and extract with ethyl acetate. The aqueous layer will contain the water-soluble phosphonic acid byproducts.[13]

  • Purification: Wash the combined organic layers with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is often of high purity, but can be further purified by flash column chromatography if necessary.

Troubleshooting Common Issues

ProblemPossible Cause(s)Recommended Solution(s)
No or Low Conversion 1. Inactive coupling reagent (hydrolyzed).2. Insufficient base.3. Solvent is not anhydrous.1. Use a fresh bottle of coupling reagent stored under inert gas.2. Ensure stoichiometry of base is correct (e.g., >2 eq for HATU).[5]3. Use freshly dried solvent.
Starting Amine Consumed, but Low Amide Yield Guanidinylation of the amine by excess uronium reagent (e.g., HATU).1. Use the coupling reagent in stoichiometric amounts (1.05–1.1 eq).2. Switch to a phosphonium (PyBOP) or phosphonic anhydride (T3P®) reagent, which do not cause this side reaction.[5]
Epimerization of Chiral Acid 1. Base is too strong or nucleophilic (e.g., TEA).2. Reaction temperature is too high.3. Prolonged activation time before adding the amine.1. Use a hindered, non-nucleophilic base like DIPEA or 2,4,6-collidine.[5]2. Maintain low temperature (0 °C) during activation and initial coupling.[13]3. Add the amine promptly after the pre-activation step.
Difficult Purification Water-insoluble byproducts (e.g., dicyclohexylurea from DCC).1. Use a reagent that produces water-soluble byproducts, such as EDC or T3P®.[13][15]2. For DCC, filtration can remove the bulk of the urea byproduct before chromatography.

References

  • Dunetz, J. R., Xiang, Y., Baldwin, A., & Ringling, J. (2011). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters, 13(19), 5048–5051. [Link]

  • Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Peptides.com. [Link]

  • Organic Chemistry Portal. (n.d.). General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic-Chemistry.org. [Link]

  • Ma, C., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. Molecules, 27(15), 4691. [Link]

  • Pore, S. B., & Kuvare, D. S. (2020). Propylphosphonic anhydride (T3P®): An expedient reagent for organic synthesis. Journal of the Indian Chemical Society, 97(10), 1615-1636. [Link]

  • Ma, C., et al. (2022). One-Pot Route from Halogenated Amides to Piperidines and Pyrrolidines. PubMed. [Link]

  • Panchal, H. D., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. ACS Omega, 6(32), 21099-21107. [Link]

  • AMRI. (n.d.). WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE. Amriglobal.com. [Link]

  • Wikipedia. (n.d.). HATU. Wikipedia.org. [Link]

  • DilunBio. (2025). Commonly Used Coupling Reagents in Peptide Synthesis. Peptidescientific.com. [Link]

  • Common Organic Chemistry. (n.d.). Amine to Amide (T3P) - Mechanism. Commonorganicchemistry.com. [Link]

  • Common Organic Chemistry. (n.d.). Amine to Amide (EDC + HOBt) - Examples. Commonorganicchemistry.com. [Link]

  • Szymański, P., et al. (2012). Synthesis of novel n-benzyl substituted piperidine amides of 1h-indole-5-carboxylic acid as potential inhibitors of cholinesterases. Acta Poloniae Pharmaceutica, 69(4), 647-654. [Link]

  • Gassama, A., et al. (2015). Synthesis of N-Substituted piperidines from piperidone. ResearchGate. [Link]

  • de Figueiredo, R. M. (2015). The Synthesis of Sterically Hindered Amides. CHIMIA, 69(6), 348-352. [Link]

  • Jad, Y. E., et al. (2019). Efficient Peptide Synthesis Involving Sterically Hindered Amino Acids. Request PDF. [Link]

  • Ulven, T., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(1), 24-27. [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Hepatochem.com. [Link]

  • ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. ResearchGate. [Link]

  • Dunetz, J. R., et al. (2016). Amide Bond Formation and Peptide Coupling. ResearchGate. [Link]

  • El-Faham, A., & Albericio, F. (2011). Amide bond formation: beyond the myth of coupling reagents. Chemical Reviews, 111(11), 6557-6602. [Link]

  • Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Growingscience.com. [Link]

  • Handa, S., et al. (2022). Water: An Underestimated Solvent for Amide Bond-Forming Reactions. NSF PAR. [Link]

Sources

Method

Application Note: Analytical Characterization of 4-Amino-N-benzylpiperidine-4-carboxamide

Introduction & Chemical Context Piperidine derivatives are foundational pharmacophores in medicinal chemistry, frequently serving as rigid, basic scaffolds to optimize the pharmacokinetic and pharmacodynamic profiles of...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Chemical Context

Piperidine derivatives are foundational pharmacophores in medicinal chemistry, frequently serving as rigid, basic scaffolds to optimize the pharmacokinetic and pharmacodynamic profiles of drug candidates. Specifically, piperidine-4-carboxamides have gained significant traction in recent years. They have been successfully deployed as species-selective, orally active proteasome inhibitors for the treatment of malaria , as well as potent human carbonic anhydrase inhibitors .

4-Amino-N-benzylpiperidine-4-carboxamide (and its regioisomer 4-amino-1-benzylpiperidine-4-carboxamide, CAS: 170921-49-0) presents a unique analytical challenge. The molecule features a highly basic secondary (or tertiary) piperidine nitrogen, a primary amine at the C4 position, and a primary carboxamide. Characterizing this compound requires orthogonal analytical techniques to accurately assess its purity, confirm its exact mass, and elucidate the spatial connectivity of its functional groups .

This application note provides a comprehensive, self-validating analytical workflow designed for researchers and drug development professionals to ensure the structural integrity and purity of this critical building block.

Physicochemical Profiling

Before initiating chromatographic or spectroscopic analysis, understanding the fundamental physicochemical properties of the analyte is critical for method development—particularly concerning pH control and solvent selection.

Table 1: Physicochemical Properties

PropertyValueAnalytical Implication
Molecular Formula C₁₃H₁₉N₃ODetermines exact mass for high-resolution MS.
Molecular Weight 233.31 g/mol Used for standard molarity calculations.
Monoisotopic Mass 233.1528 DaTarget for LC-MS/MS parent ion isolation.
pKa (Predicted) ~10.5 (Piperidine), ~8.5 (Amine)Requires low pH mobile phases to prevent peak tailing.
LogP ~1.80Indicates moderate lipophilicity; suitable for RP-HPLC.
UV Maxima 210 nm, 254 nm254 nm targets the benzyl ring; 210 nm targets the amide.

Analytical Workflow

To establish a robust Certificate of Analysis (CoA), the characterization process is divided into two distinct phases: Chromatographic & Mass Analysis (Purity/Identity) and Spectroscopic Structural Elucidation (Connectivity/Functional Groups).

Workflow cluster_chrom Chromatographic & Mass Analysis cluster_spec Spectroscopic Structural Elucidation Sample 4-amino-N-benzylpiperidine- 4-carboxamide HPLC RP-HPLC (UV 210/254 nm) Assess Purity & Stability Sample->HPLC Dissolve in Mobile Phase LCMS LC-MS/MS (ESI+) Confirm [M+H]+ & Fragmentation Sample->LCMS NMR 1H & 13C NMR (DMSO-d6) Determine Connectivity & Symmetry Sample->NMR Dissolve in DMSO-d6 FTIR ATR-FTIR Spectroscopy Identify Amide/Amine Bands Sample->FTIR Neat Solid Report Comprehensive Characterization & Certificate of Analysis HPLC->Report LCMS->Report NMR->Report FTIR->Report

Analytical workflow for the structural and purity characterization of piperidine derivatives.

Chromatographic Purity & Mass Confirmation

RP-HPLC Method for Purity Assessment

Expertise & Causality: 4-Amino-N-benzylpiperidine-4-carboxamide possesses multiple basic nitrogen centers. If analyzed at a neutral pH on a standard C18 column, these amines will remain partially ionized, leading to severe secondary interactions with residual surface silanols. This manifests as extreme peak tailing and poor resolution. To counteract this, Trifluoroacetic Acid (TFA) is utilized as a strong ion-pairing agent in the mobile phase. TFA lowers the pH below the pKa of the amines (ensuring full protonation) while its hydrophobic trifluoromethyl group pairs with the positive charges, masking them from the silica surface and ensuring sharp, symmetrical peaks.

Table 2: HPLC Method Parameters

ParameterRecommended Conditions
Column Waters XBridge C18, 5 µm, 4.6 x 150 mm
Mobile Phase A Water + 0.1% v/v TFA
Mobile Phase B Acetonitrile + 0.1% v/v TFA
Gradient 0-2 min: 5% B; 2-12 min: 5% 95% B; 12-15 min: 95% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection (UV) 210 nm (Amide/Aliphatic) and 254 nm (Benzyl Aromatic)
Injection Volume 10 µL

Step-by-Step Protocol:

  • Mobile Phase Preparation: Add 1.0 mL of HPLC-grade TFA to 1000 mL of Type 1 ultrapure water (Phase A) and 1000 mL of HPLC-grade Acetonitrile (Phase B). Sonicate for 10 minutes to degas.

  • Sample Preparation: Accurately weigh 10 mg of the analyte. Dissolve in 1 mL of Methanol to create a 10 mg/mL stock. Dilute 1:100 with the initial mobile phase (95% A / 5% B) to yield a 0.1 mg/mL working solution.

  • System Suitability Test (SST): Inject a blank (diluent) to confirm a clean baseline. Inject the working solution in 5 replicates. The system is validated if the Retention Time (RT) Relative Standard Deviation (RSD) is 1.0% and Peak Area RSD is 2.0%.

  • Analysis: Run the gradient method. Integrate peaks at 254 nm for purity calculation (Area Normalization Method).

LC-MS/MS for Mass Confirmation

Expertise & Causality: Given the basic nature of the primary and secondary amines, Positive Electrospray Ionization (ESI+) is the optimal ionization mode. The molecule readily accepts a proton to form the [M+H]+ pseudo-molecular ion.

Table 3: LC-MS/MS Parameters

ParameterSetting
Ionization Mode ESI Positive (ESI+)
Capillary Voltage 3.0 kV
Desolvation Temperature 350 °C
Target Precursor Ion m/z 234.16 [M+H]+
Collision Energy (CE) 15 - 25 eV (Argon collision gas)

Step-by-Step Protocol:

  • Dilute the HPLC stock solution to 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid (TFA is avoided here as it suppresses MS ionization).

  • Infuse the sample directly into the MS source at 10 µL/min.

  • Identify the parent ion at m/z 234.16.

  • Apply collision energy to induce fragmentation. Expect a characteristic neutral loss of ammonia (-17 Da) yielding m/z 217.1, and the cleavage of the benzyl group yielding a stable tropylium cation at m/z 91.1.

Spectroscopic Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: The choice of deuterated solvent is paramount. If CD3​OD or D2​O is used, the exchangeable protons on the primary amine ( −NH2​ ) and the carboxamide ( −CONH2​ ) will rapidly exchange with deuterium, rendering them invisible in the 1H NMR spectrum. To definitively prove the substitution at the C4 position, DMSO−d6​ must be used. As an aprotic solvent with strong hydrogen-bond accepting capabilities, DMSO−d6​ slows down proton exchange, allowing the distinct visualization of the amine and amide protons.

Table 4: Expected 1H NMR Chemical Shifts (400 MHz, DMSO−d6​ )

Chemical Shift ( δ , ppm)MultiplicityIntegrationAssignment
7.20 - 7.40Multiplet (m)5HBenzyl aromatic protons
7.00 & 7.45Broad Singlets (bs)1H + 1HCarboxamide −CONH2​ (diastereotopic due to restricted rotation)
3.50Singlet (s)2HBenzyl −CH2​−
2.20 - 2.60Multiplets (m)4HPiperidine equatorial/axial protons adjacent to N (C2, C6)
1.40 - 1.80Multiplets (m)4HPiperidine protons adjacent to C4 (C3, C5)
1.50 - 2.00Broad Singlet (bs)2HPrimary amine −NH2​ at C4

Step-by-Step Protocol:

  • Weigh 15 mg of the dried compound into a clean vial.

  • Add 0.6 mL of high-purity DMSO−d6​ (containing 0.03% v/v TMS as an internal reference). Vortex until complete dissolution is achieved.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire 1H NMR spectra using 16 scans and a relaxation delay (D1) of 2 seconds.

  • Acquire 13C NMR spectra using 1024 scans to ensure adequate signal-to-noise for the quaternary C4 carbon and the carbonyl carbon (~175 ppm).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides rapid, orthogonal confirmation of the functional groups identified by NMR.

Step-by-Step Protocol:

  • Ensure the Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) is clean by running a background background scan.

  • Place 2-3 mg of the neat solid powder directly onto the ATR crystal. Apply the pressure anvil to ensure intimate contact.

  • Acquire the spectrum from 4000 to 400 cm−1 at a resolution of 4 cm−1 (32 scans).

  • Key Diagnostic Bands:

    • 3400 - 3200 cm−1 : Multiple sharp bands corresponding to the N-H stretching of both the primary amine and the primary carboxamide.

    • 1660 - 1680 cm−1 : Strong Amide I band (C=O stretch).

    • 1610 - 1620 cm−1 : Amide II band (N-H bending).

    • 700 & 740 cm−1 : Out-of-plane C-H bending, characteristic of a monosubstituted benzene ring (benzyl group).

References

  • Lawong, A., et al. "Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria." Cell Chemical Biology, 2024. Available at:[Link]

  • "Discovery of a new class of 1-(4-sulfamoylbenzoyl)piperidine-4-carboxamides as human Carbonic Anhydrase inhibitors." IRIS Institutional Research Information System, University of Cagliari. Available at:[Link]

Application

Application Note: HPLC Purity Analysis of 4-amino-N-benzylpiperidine-4-carboxamide

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Content Focus: Method Development, Mechanistic Troubleshooting, and Validation Protocols Executive Summary The piperidine r...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Content Focus: Method Development, Mechanistic Troubleshooting, and Validation Protocols

Executive Summary

The piperidine ring is a ubiquitous pharmacophore in drug discovery, frequently appearing in ligands targeting Histamine H3 and Sigma-1 receptors[1]. However, the quantitative purity analysis of piperidine derivatives like 4-amino-N-benzylpiperidine-4-carboxamide (CAS: 170921-49-0) presents a classic chromatographic challenge: severe peak tailing[2].

As a Senior Application Scientist, I have designed this protocol to move beyond empirical trial-and-error. This guide details a self-validating, high-pH Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. By understanding the physicochemical properties of the analyte, we can manipulate the mobile phase environment to eliminate secondary retention mechanisms, ensuring robust, reproducible, and regulatory-compliant purity data.

Physicochemical Profiling & Mechanistic Causality

To develop a reliable method, we must first analyze the structural liabilities of the target molecule:

  • Structural Features: The molecule contains a tertiary piperidine nitrogen, a primary amine at the 4-position, a carboxamide group, and a UV-active benzyl group[2].

  • Acid-Base Chemistry: Both the piperidine nitrogen and the primary amine are highly basic, with estimated pKa values between 8.5 and 9.5.

  • The Tailing Mechanism: At neutral or acidic pH, these basic amines are protonated, carrying a positive charge. Traditional silica-based stationary phases contain residual silanol groups (Si-OH) that dissociate into negatively charged silanoxide ions (Si-O⁻)[3][4]. The electrostatic attraction between the protonated analyte and the deprotonated silanols creates a secondary retention mechanism[5]. Because this interaction is easily formed but slow to release ("velcro effect"), the latter half of the chromatographic peak broadens, resulting in severe peak tailing[4].

Method Development Strategy: The "High-pH" Advantage

While some protocols utilize pre-column derivatization to mask basic amines and introduce chromophores[6][7], our target molecule already possesses a strong UV chromophore (the benzyl group). Therefore, direct UV detection is optimal.

To eliminate peak tailing, we have two primary chromatographic strategies:

  • Low pH Strategy (pH < 3.0): Suppresses silanol ionization (converting Si-O⁻ back to Si-OH)[3]. However, at pH 2.5, our target molecule becomes doubly protonated and highly polar, which often leads to poor retention (k' < 1) on standard C18 columns.

  • High pH Strategy (pH 10.0): This is the superior approach for basic piperidines. By raising the mobile phase pH above the pKa of the amines (e.g., pH 10.0 using an ammonium bicarbonate buffer), the basic nitrogens are deprotonated and neutralized. The molecule becomes more lipophilic, increasing retention via primary hydrophobic interactions, and the electrostatic interaction with silanols is completely abolished[5].

Note: This strategy requires a Type-B, hybrid organic-inorganic silica column (e.g., Waters XBridge or Phenomenex Gemini) engineered to withstand high-pH dissolution[3][5].

Workflow Visualization

G Start Target: 4-amino-N-benzylpiperidine-4-carboxamide (Dual Amines, pKa ~8.5 - 9.5) Trial Initial Trial: Neutral pH on Type-A C18 Start->Trial Problem Issue: Severe Peak Tailing (Tf > 2.0) Cause: Electrostatic binding to ionized silanols Trial->Problem LowPH Strategy A: Low pH (pH 2.5) Protonate silanols to neutral Si-OH Problem->LowPH HighPH Strategy B: High pH (pH 10.0) Deprotonate basic amines to neutral state Problem->HighPH ResultLow Outcome: Poor Retention (k' < 1) Analyte is doubly protonated & highly polar LowPH->ResultLow ResultHigh Outcome: Excellent Retention & Peak Shape Analyte is neutral, hydrophobic interactions dominate HighPH->ResultHigh Final Optimized Method: High-pH Stable Type-B C18 + NH4HCO3 Buffer ResultHigh->Final

Chromatographic troubleshooting workflow for basic piperidine derivatives.

Experimental Protocol

Reagent Preparation
  • Mobile Phase A (10 mM Ammonium Bicarbonate, pH 10.0): Dissolve 0.79 g of HPLC-grade Ammonium Bicarbonate in 1000 mL of ultrapure water (18.2 MΩ·cm). Adjust the pH to 10.0 ± 0.05 using dilute Ammonium Hydroxide. Filter through a 0.22 µm nylon membrane.

  • Mobile Phase B: 100% HPLC-grade Acetonitrile.

  • Diluent: 50:50 (v/v) Ultrapure Water : Acetonitrile.

Sample Preparation (Self-Validating System)
  • Blank Preparation: Transfer 1.0 mL of Diluent into an HPLC vial. (Purpose: Validates baseline stability and ensures no ghost peaks co-elute with the analyte).

  • Standard Preparation (0.5 mg/mL): Accurately weigh 25.0 mg of 4-amino-N-benzylpiperidine-4-carboxamide reference standard into a 50 mL volumetric flask. Add 30 mL of diluent, sonicate for 5 minutes to ensure complete dissolution, and dilute to volume. Filter through a 0.45 µm PTFE syringe filter.

Step-by-Step HPLC Methodology

Table 1: HPLC Chromatographic Conditions

ParameterSpecificationRationale
Column High-pH Stable C18 (e.g., 150 x 4.6 mm, 3.5 µm)Type-B silica resists dissolution at pH 10.0[3].
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Column Temp 30°CStabilizes retention times and lowers system backpressure.
Injection Vol 5 µLPrevents column overloading while maintaining high S/N ratio.
Detection UV/PDA at 215 nm and 254 nm215 nm captures amide/amine absorbance; 254 nm is highly specific to the benzyl ring.

Table 2: Mobile Phase Gradient Program

Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (ACN)Elution State
0.0955Initial equilibration; retains polar impurities.
2.0955Isocratic hold.
12.01090Linear gradient to elute the main peak and lipophilic impurities.
15.01090High organic wash to clear the column.
15.1955Return to initial conditions.
20.0955Re-equilibration.

Data Presentation & System Suitability

To ensure the trustworthiness of the generated data, the system must pass strict suitability criteria before sample analysis begins. The tailing factor (Tf) is the critical metric here; a perfectly symmetrical peak has a Tf of 1.0, and a Tf > 1.2 indicates problematic tailing[5].

Table 3: System Suitability Specifications

ParameterAcceptance CriteriaCorrective Action if Failed
Tailing Factor (Tf) ≤ 1.3Verify mobile phase pH is exactly 10.0; replace column if voided.
Theoretical Plates (N) ≥ 8,000Check system plumbing for extra-column dead volume[4].
Retention Time %RSD ≤ 1.0% (n=5)Ensure adequate column equilibration time (≥ 15 column volumes).
Peak Area %RSD ≤ 2.0% (n=5)Check autosampler syringe for air bubbles or leaks.
Peak Purity (PDA) Purity Angle < Purity ThresholdIf failed, an impurity is co-eluting. Flatten the gradient slope.

References

  • What Causes Peak Tailing in HPLC?, Phenomenex.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9JjbGSY098MfScVJTuePyJoM_xcxnF5sX-UoeadWTyxEl8WUx__mbdG2IHHlfpL1ei69kiweHTpchNxMA4WvXLWqo7yEtrSNrj57W48ceCEFZnDLR2t-uWleMon-M9kL_dZQ5sZ4nD9ZU8IFJNAYlv9A3Qs3g-DrBr2V_ILeZQt0UTi6somN0BzBsrG3TTXF8Uj9Cz0QoCmYjPsvgk0Y=]
  • HPLC Peak Tailing, Axion Labs.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEn7r3ZAoSmcPmkRVDAX2nvqFRAwz5-es5saxqMBi_DOLB6h0QAzJd-JoiSDWbsvX6BreEZlVOPSKDQntVAcK4Pd_wXX-28m9qVnXcIcfjJ2QphEDWCt7wlUcAEjstACNaBT8k-mAIGN8a202RVJ8ln4ffXXdC2GE17-C4=]
  • HPLC Analysis of Basic Compounds and Their Derivatives, BenchChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqS3gVaGh-3wV1_AtQCrHCKbd0IfhHUMiXQnvTpaClgIITPbxyN6T9GkP8wPmaPHPjw2JC6KHEtwPC0ZFv8ihPvCM1icfxyZJwV-_IbSnaitfUBOtRwD-VnaNjVn1W_PFA-S9k1-imW5L2zrY-R2Jk1M-4cgIIrmPQToEAodbMdD0jd0zIacys7YOOMLUYDwai91LgxlQaifJsWcIDm2UncTtoxYwStD69JLOi]
  • Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists, ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEqMde6zTlMLSySi41PxfnkTow25Tz8dhiy0Em0xYTD_VRBLtFMCj4Ynns1hHRUNLxjxda4x1pNavsYRup7cR0x_pQL2ApUZ-4dr6-q4vQ9hTkFXHvYsSJnnOs7aWKmBn0dtohymOR0zTziPQAcrJu5]
  • N-BENCIL-4-AMINO-PIPERIDINA-4-CARBOXAMIDA 170921-49-0, GuideChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHX89Hv98znAJEWyAicVGR5aRuF7_FVxG-SAIjdAsj5EpRvXqW2GUL8IeNouPYnkAsc4sRASY7_lWQ0jdSHLPOt0z18hKYoBHri4ntHUUCIzjyeRHZwLLr9yaxYDllCKxolrqSHwd-LN9C1PgfOwwQAWQmgOqfcWzLPQMR1fD3HEjFEwV0hiuukpzQ_PKNm-MqYyg==]
  • Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds, BenchChem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4IJS45eCMs_etGRjsyJL6kl1DS_ZRAM2YHAzvcxfKKI2cmkTKsaXlft0nHgKgOobHkwinrX0SULwN2ki5zPEwa0-TxoAQ-ltScyO5JfSc7XOhf5o3YHsTvTt-1HiOmm9it6ekokgIbYh1Xi7J0HRYz_Qol1KATuymTMocrylvl2rcVEGGoisowIT42rWXogC7DE816uNBgjzjfHEKTEEGj_wdjRLIi-tp6Z4b]
  • Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization, PubMed.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHjs213v4ZL7JZrEkeDK4AZPeKmTGTrLVmIEP96MMK11Xbk4ZI5UxnIQrj_jYzGPV7x2Ij0bf3rmIvuonIWmRwss0n3KlwQubRs-H6jsX8sQ3xawFFu4e5U4Na0K0gkZwjch28e]

Sources

Method

Application Note: Structural Elucidation of Piperidine Scaffolds via ¹H NMR and LC-MS/MS

Introduction to the Piperidine Pharmacophore Piperidine is a highly privileged scaffold in medicinal chemistry, present in a wide range of clinically approved drugs (e.g., donepezil, paroxetine, haloperidol) and lead com...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to the Piperidine Pharmacophore

Piperidine is a highly privileged scaffold in medicinal chemistry, present in a wide range of clinically approved drugs (e.g., donepezil, paroxetine, haloperidol) and lead compounds. Its ubiquity stems from its metabolic stability, basicity, and ability to modulate both lipophilicity and water solubility[1]. However, the characterization of piperidine derivatives presents distinct analytical challenges. The ring's conformational flexibility (chair-to-chair flipping), nitrogen inversion, and basicity require precise analytical strategies to accurately determine stereochemistry and molecular connectivity.

This application note details the causality behind experimental observations in ¹H Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), providing self-validating protocols for the robust structural elucidation of piperidine-containing compounds.

¹H NMR Conformational Analysis of Piperidines

Causality & Theoretical Grounding

In solution, the piperidine ring predominantly adopts a chair conformation. The chemical shifts of the ring protons are heavily influenced by their axial or equatorial orientation. Because of the magnetic anisotropy generated by the adjacent C-C bonds and the nitrogen lone pair, axial protons are situated within the shielding cone. Consequently, axial protons typically resonate upfield (lower ppm) compared to their highly deshielded equatorial counterparts[2].

Furthermore, coupling constants ( J -values) strictly follow the Karplus relationship, which correlates the dihedral angle between protons to the magnitude of their coupling. Diaxial proton interactions ( Jaa​ ) exhibit large coupling constants (~10–13 Hz) due to their 180° antiperiplanar arrangement. Conversely, axial-equatorial ( Jae​ ) and diequatorial ( Jee​ ) interactions exhibit significantly smaller constants (~2–5 Hz) due to their ~60° gauche arrangement. Understanding these predictable splitting patterns is the cornerstone of assigning relative stereochemistry in substituted piperidines.

Quantitative Data: ¹H NMR Parameters
Proton TypeOrientationTypical Chemical Shift (δ, ppm)Typical Coupling Constant ( J , Hz)Splitting Pattern Logic
H-axial Anti to adjacent axial1.10 – 1.50 Jaa​ ≈ 10–13 HzLarge doublet/triplet components
H-equatorial Gauche to adjacent1.60 – 2.00 Jae​ / Jee​ ≈ 2–5 HzNarrow multiplets / small doublets
N-CH (α-proton) Axial2.50 – 2.80 Jaa​ ≈ 10–12 HzBroad signals, heavily shielded
N-CH (α-proton) Equatorial3.00 – 3.50 Jae​ ≈ 3–5 HzSharper multiplets, deshielded
Protocol 1: High-Resolution ¹H NMR Acquisition for Stereochemical Assignment

This protocol is designed to freeze out rapid conformational exchange and resolve overlapping multiplets.

Step 1: Solvent Selection and Sample Preparation

  • Action: Dissolve 5–10 mg of the piperidine compound in 0.6 mL of a deuterated solvent.

  • Causality: Use CDCl3​ for neutral free-base piperidines. If the compound is a hydrochloride salt, use D2​O or DMSO−d6​ . The protonation state of the basic nitrogen drastically shifts the α-protons downfield by ~0.5–1.0 ppm.

  • Self-Validating Step: Add a drop of D2​O to a CDCl3​ sample. The disappearance of the broad N-H peak (typically around 1.5–2.5 ppm) via deuterium exchange confirms the assignment of the amine proton.

Step 2: Instrument Setup and Acquisition

  • Action: Acquire the spectrum on a high-field NMR spectrometer (≥ 400 MHz) at 298 K. Set the relaxation delay (D1) to 2–3 seconds to ensure accurate integration.

  • Optimization: If the axial and equatorial protons overlap heavily (common in anilino-piperidines), lower the acquisition temperature to 253 K (–20 °C)[2].

  • Causality: Cooling the sample slows down the chair-to-chair interconversion rate on the NMR timescale, sharpening the signals and allowing for the extraction of precise Jaa​ and Jae​ coupling constants.

Step 3: Multiplet Analysis and Karplus Validation

  • Action: Extract the coupling constants for the α-protons.

  • Self-Validating Step: If the α-proton exhibits a J -value > 10 Hz, it must be in an axial position interacting with an adjacent axial proton. If only small couplings (< 5 Hz) are observed, the proton is equatorial, dictating the relative stereochemistry of the attached substituent.

Mass Spectrometry (LC-MS/MS) Fragmentation Dynamics

Causality & Theoretical Grounding

Due to the high basicity of the secondary or tertiary nitrogen, piperidine derivatives are highly amenable to Electrospray Ionization in positive mode (ESI+), readily forming [M+H]+ precursor ions. During Collision-Induced Dissociation (CID) or Electron Ionization (EI), fragmentation is predominantly driven by the charge localized on the nitrogen atom.

The most characteristic and dominant pathway is α-cleavage —the fission of the C-C bond adjacent to the nitrogen[3]. This cleavage is thermodynamically favored because it yields a highly resonance-stabilized iminium ion. According to Stevens' rule, the loss of the largest alkyl substituent at the α-position is preferentially observed due to the stability of the departing radical. Secondary pathways include ring fission (yielding acyclic intermediates) and the neutral loss of small molecules such as ammonia ( NH3​ ) or water ( H2​O )[3].

Quantitative Data: MS/MS Fragmentation Pathways
Fragmentation PathwayCleavage SiteCharacteristic Neutral Loss / IonDiagnostic Value
α-Cleavage C-C bond adjacent to NLoss of α-substituent radicalConfirms substituents at the 2- or 6-position
Ring Fission C-N and C-C bondsFormation of acyclic iminium ionsDifferentiates piperidines from pyrrolidines
Neutral Loss Whole molecule- NH3​ (17 Da) or -AmineIndicates an unsubstituted or primary amine
Dehydration Hydroxypiperidines- H2​O (18 Da)Confirms the presence of hydroxyl substituents
Protocol 2: LC-MS/MS Workflow for Piperidine Fragmentation Analysis

This protocol ensures the generation of diagnostic fragment ions for structural confirmation.

Step 1: Chromatographic Separation

  • Action: Utilize a C18 reversed-phase column with a mobile phase of Water/Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid ensures the piperidine nitrogen remains fully protonated ( pKa​ ~10-11) throughout the chromatographic run, maximizing ESI+ ionization efficiency.

Step 2: Precursor Ion Selection and CID Ramping

  • Action: Perform a full MS scan to identify the [M+H]+ precursor. Isolate this ion and subject it to CID using a collision energy (CE) ramp from 10 eV to 40 eV.

  • Causality: Piperidine rings are relatively robust. A CE ramp ensures that both low-energy pathways (neutral losses) and high-energy pathways (ring fission and deep α-cleavage) are captured in a single composite MS/MS spectrum.

Step 3: Spectral Interpretation

  • Self-Validating Step: Calculate the theoretical mass of the iminium ion generated by the loss of the largest α-substituent. If this peak constitutes the base peak (100% relative abundance) in the MS/MS spectrum, it definitively validates the connectivity of the α-carbon[3].

Analytical Workflows and Mechanistic Visualizations

Workflow Start Piperidine Compound NMR 1H NMR Spectroscopy (Conformation & Stereochemistry) Start->NMR MS LC-MS/MS Analysis (Mass & Fragmentation) Start->MS NMR_Prep Solvent Selection (CDCl3/D2O) Concentration Optimization NMR->NMR_Prep MS_Prep ESI+ Ionization Precursor Ion [M+H]+ MS->MS_Prep NMR_Acq Acquisition & J-Coupling Analysis (Karplus Equation) NMR_Prep->NMR_Acq Data Structural Elucidation NMR_Acq->Data MS_Frag CID Fragmentation (Alpha-Cleavage & Ring Fission) MS_Prep->MS_Frag MS_Frag->Data

Caption: Integrated ¹H NMR and LC-MS/MS analytical workflow for piperidine characterization.

MS_Logic Precursor [M+H]+ Precursor Ion (Protonated Nitrogen) Alpha Alpha-Cleavage (C-C Bond Fission) Precursor->Alpha Ring Ring Opening (Acyclic Intermediate) Precursor->Ring Iminium Stable Iminium Ion (Dominant Fragment) Alpha->Iminium Neutral Neutral Loss (-NH3, -H2O) Ring->Neutral

Caption: Dominant MS/MS fragmentation pathways for protonated piperidines.

References

  • Title: Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds Source: PubMed (National Institutes of Health) URL: [Link]

  • Title: Conformational studies on some 3-chloro-2,6-diaryl-piperidin-4-ones by ¹H NMR spectra Source: NIScPR (National Institute of Science Communication and Policy Research) URL: [Link]

Sources

Application

cholinesterase inhibition assay protocol for piperidine carboxamides

Comprehensive Protocol for Cholinesterase Inhibition Assays of Piperidine Carboxamides Introduction and Mechanistic Grounding Piperidine carboxamides represent a privileged structural scaffold in neuropharmacology, widel...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Protocol for Cholinesterase Inhibition Assays of Piperidine Carboxamides

Introduction and Mechanistic Grounding

Piperidine carboxamides represent a privileged structural scaffold in neuropharmacology, widely recognized for their potent acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitory activities[1]. Because AChE rapidly hydrolyzes the neurotransmitter acetylcholine (ACh) in the synaptic cleft, its inhibition is a primary therapeutic strategy for restoring cholinergic transmission in neurodegenerative conditions like Alzheimer's disease (AD)[2].

The piperidine ring acts as a critical pharmacophore, typically interacting via cation- π interactions with aromatic residues (e.g., Trp86, Tyr337) deep within the catalytic gorge of AChE[3]. When evaluating novel piperidine carboxamides, researchers must utilize a highly robust, self-validating in vitro assay to accurately determine IC 50​ values and elucidate the mechanism of inhibition.

Pathway ACh Acetylcholine (ACh) Receptor Cholinergic Receptor (Signal Transmission) ACh->Receptor Binds AChE Acetylcholinesterase (AChE) ACh->AChE Hydrolyzed by Products Choline + Acetate (Signal Termination) AChE->Products Catalyzes Inhibitor Piperidine Carboxamide (Inhibitor) Inhibitor->AChE Blocks Active Site

Cholinergic synapse signaling and AChE inhibition by piperidine carboxamides.

Assay Principle and Causality in Experimental Design

This protocol is grounded in the colorimetric method developed by Ellman[4]. The enzyme AChE hydrolyzes the synthetic substrate acetylthiocholine (ATC) into acetate and thiocholine. Thiocholine, a highly reactive thiol, subsequently attacks 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, or Ellman's reagent) to yield the yellow anion 5-thio-2-nitrobenzoate (TNB 2− ), which absorbs strongly at 412 nm[5].

Causality behind Protocol Choices:

  • Solvent Limitations: Piperidine carboxamides are highly lipophilic and often require dimethyl sulfoxide (DMSO) for solubilization. However, DMSO concentrations exceeding 1% can denature AChE and artificially lower enzyme activity[4]. Thus, the protocol strictly limits final DMSO concentration to 1%.

  • Kinetic vs. Endpoint Reading: A kinetic measurement (rate of absorbance change over time) is prioritized over a single endpoint read. Piperidine derivatives may occasionally precipitate out of solution or exhibit intrinsic absorbance near 412 nm. Kinetic reading measures the slope ( Δ OD/min), which inherently subtracts static background noise and prevents false-positive inhibition artifacts[3].

  • Pre-incubation Phase: Pre-incubation of the enzyme with the inhibitor is critical. It allows the bulky piperidine carboxamides to navigate the narrow AChE gorge and establish equilibrium binding before the smaller ATC substrate is introduced to outcompete it[6].

Self-Validating System Setup

To ensure trustworthiness and data integrity, the assay must be a self-validating system comprising four distinct well types in the 96-well plate:

  • Blank (Non-enzymatic hydrolysis): Contains buffer, ATC, and DTNB (No Enzyme). Validates that ATC is not spontaneously degrading in the buffer.

  • 100% Activity Control (Vehicle): Contains AChE, ATC, DTNB, and the exact DMSO concentration used in test wells. Establishes the uninhibited maximum velocity ( Vmax​ ).

  • Positive Control: Donepezil (a known piperidine-based AChE inhibitor). Validates the enzyme's responsiveness and confirms assay sensitivity[6].

  • Test Wells: Piperidine carboxamides at varying concentrations (e.g., 0.1 nM to 100 μ M) to generate a dose-response curve.

Workflow Step1 1. Prepare Reagents (AChE, ATC, DTNB, Inhibitor) Step2 2. Plate Setup (Buffer + Inhibitor + AChE) Step1->Step2 Step3 3. Pre-incubation (15 min at 37°C) Step2->Step3 Step4 4. Add DTNB & ATC (Initiate Reaction) Step3->Step4 Step5 5. Kinetic Reading (Absorbance at 412 nm) Step4->Step5 Step6 6. Data Analysis (IC50 Calculation) Step5->Step6

Step-by-step experimental workflow for the in vitro AChE inhibition assay.

Detailed Step-by-Step Methodology

Reagent Preparation

Ensure all reagents are prepared fresh or thawed on ice to maintain enzymatic stability.

Table 1: Reagent Preparation and Final Assay Concentrations

ReagentStock ConcentrationPreparation BufferFinal Assay Concentration
Sodium Phosphate Buffer 0.1 M, pH 8.0Ultrapure Water0.1 M
AChE (Electric Eel) 0.2 U/mL0.1 M Phosphate Buffer0.02 U/mL
DTNB (Ellman's Reagent) 3.0 mM0.1 M Phosphate Buffer0.15 mM
ATC (Substrate) 15.0 mMUltrapure Water0.75 mM
Piperidine Carboxamides 10 mM (in 100% DMSO)Diluted in Buffer0.1 nM – 100 μ M
Donepezil (Control) 10 mM (in 100% DMSO)Diluted in Buffer0.1 nM – 100 μ M
96-Well Plate Assay Protocol

Total reaction volume per well: 200 μ L.

  • Buffer Addition: Add 140 μ L of 0.1 M Sodium Phosphate Buffer (pH 8.0) to the test and control wells. Add 160 μ L to the Blank wells.

  • Inhibitor Addition: Add 20 μ L of the piperidine carboxamide serial dilutions (or Donepezil) to the respective test wells. Add 20 μ L of vehicle (Buffer with equivalent DMSO) to the 100% Activity Control and Blank wells.

  • Enzyme Addition: Add 20 μ L of the AChE working solution (0.2 U/mL) to all wells except the Blank wells[7].

  • Pre-incubation: Gently agitate the microplate for 10 seconds to mix. Incubate the plate in the dark at 37°C for exactly 15 minutes.

  • Chromogen Addition: Add 10 μ L of the 3 mM DTNB working solution to all wells.

  • Reaction Initiation: Using a multichannel pipette, rapidly add 10 μ L of the 15 mM ATC substrate solution to all wells to initiate the enzymatic cascade[1].

  • Kinetic Measurement: Immediately transfer the plate to a temperature-controlled microplate reader (set to 37°C). Measure the absorbance at 412 nm in kinetic mode, taking readings every 1 minute for 15 minutes[4].

Data Analysis & Quantitative Presentation

Extract the absorbance values from the linear phase of the reaction (typically between minutes 2 and 10). Calculate the reaction rate ( Δ OD/min) for each well.

Calculate Percentage Inhibition: % Inhibition=(RateControl​RateControl​−RateTest​​)×100

(Note: Ensure the Blank rate is subtracted from both the Control and Test rates prior to this calculation).

Plot the % Inhibition against the logarithmic concentration of the piperidine carboxamide. Utilize non-linear regression analysis (four-parameter logistic fit) to determine the IC 50​ value.

Table 2: Example Quantitative Data for Piperidine Carboxamide Derivatives Data structured for comparative analysis against standard therapeutics.

Compound IDStructural ModificationAChE IC 50​ ( μ M) ± SDBChE IC 50​ ( μ M) ± SDSelectivity Index (BChE/AChE)
Donepezil Standard Reference0.041 ± 0.0094.25 ± 0.31103.6
Derivative 4a N-benzyl substitution16.42 ± 1.07> 100> 6.0
Derivative 4b 4-Fluorophenyl moiety6.70 ± 1.656.40 ± 1.800.95
Derivative 4c 3-Chloropropyl linker25.30 ± 2.1044.65 ± 7.401.76

(Note: Fluorinated piperidine carboxamides frequently demonstrate enhanced binding affinity due to highly electronegative moieties forming effective hydrogen bonds within the active site[6]).

References

  • Bio-protocol. "Inhibition of Acetylcholinesterase." Bio-protocol, 2025. [Link]

  • Kuca, Kamil, et al. "Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method." National Center for Biotechnology Information (PMC), 2011.[Link]

  • ResearchGate. "Miniaturization and Validation of the Ellmans Reaction Based Acetylcholinesterase Inhibitory Assay into 384-Well Plate Format and Screening of a Chemical Library." ResearchGate, 2025.[Link]

  • Zhang, Ya-Kun, et al. "Exploration of Acetylcholinesterase Inhibitors Based on Molecular Modeling, Molecular Docking, and Molecular Dynamics Simulations." ChemistrySelect / ResearchGate, 2025. [Link]

  • National Institutes of Health. "Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects." PMC, 2025.[Link]

Sources

Method

High-Throughput Screening and Functional Characterization of Serotonin and Norepinephrine Reuptake Inhibitors (SNRIs)

Application Note & Protocol Guide Target Audience: Assay Development Scientists, Pharmacologists, and Drug Discovery Researchers. Introduction & Mechanistic Overview Serotonin and norepinephrine reuptake inhibitors (SNRI...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Protocol Guide Target Audience: Assay Development Scientists, Pharmacologists, and Drug Discovery Researchers.

Introduction & Mechanistic Overview

Serotonin and norepinephrine reuptake inhibitors (SNRIs) are a critical class of neurotherapeutics utilized primarily for major depressive disorder, anxiety, and neuropathic pain. By targeting the solute carrier 6 (SLC6) family members—specifically the serotonin transporter (SERT; SLC6A4) and the norepinephrine transporter (NET; SLC6A2)—these compounds block the reuptake of biogenic amines from the synaptic cleft, thereby enhancing postsynaptic monoaminergic signaling [5].

Developing a robust screening cascade for novel SNRIs requires a multi-tiered approach. A scientifically rigorous, self-validating system must establish both thermodynamic target engagement (binding affinity) and pharmacological efficacy (functional transport inhibition). Relying solely on one method can yield false positives, as binding does not inherently differentiate between an inhibitor and a translocatable substrate[3].

SNRI_Mechanism Presynaptic Presynaptic Neuron (Neurotransmitter Release) Neurotransmitters Serotonin (5-HT) & Norepinephrine (NE) Presynaptic->Neurotransmitters Release SERT_NET SERT / NET Transporters (Reuptake Mechanism) SERT_NET->Presynaptic Recycling Neurotransmitters->SERT_NET Reuptake Postsynaptic Postsynaptic Receptors (Signal Transduction) Neurotransmitters->Postsynaptic Receptor Activation SNRI SNRI Compound (Inhibitor) SNRI->SERT_NET Blocks Reuptake

Caption: Mechanism of Action of SNRIs blocking SERT and NET to increase synaptic neurotransmitters.

Assay Modality Selection and Causality

To build a self-validating screening funnel, researchers employ two orthogonal methodologies:

  • Competitive Radioligand Binding Assays: This is the gold standard for determining the inhibition constant ( Ki​ ). Causality of design: We utilize isolated cell membranes rather than whole cells. Intact cells possess active electrochemical gradients that drive substrate translocation, which confounds pure binding kinetics. By isolating membranes, we abolish the ion gradients ( Na+ / Cl− ), locking the transporter and isolating the orthosteric binding event [3, 4].

  • Real-Time Fluorescent Uptake Assays: This functional assay measures the dynamic transport of a substrate mimetic. Causality of design: Traditional radiometric uptake assays require extensive washing steps, which perturb the cells and cause the intracellularly transported substrate to efflux (leak out), skewing data. Modern fluorescent assays utilize an extracellular masking dye that quenches external fluorescence, enabling a homogeneous, no-wash kinetic readout that accurately captures the initial velocity ( Vmax​ ) of the transporter [1, 2].

Table 1: Comparison of SNRI Screening Modalities
ParameterCompetitive Radioligand BindingFluorescent Neurotransmitter Uptake
Primary Output Affinity ( Ki​ , IC50​ )Functional Inhibition ( IC50​ , Vmax​ )
Biological State Isolated Membranes (Non-functional)Live Adherent Cells (Functional)
Throughput Medium (96-well, requires filtration)High (384-well, mix-and-read)
Key Reagents [3H] citalopram (SERT), [3H] nisoxetine (NET)Fluorescent substrate mimetic + Masking dye
Artifact Risk High non-specific lipid bindingCompound auto-fluorescence interference

Protocol 1: Competitive Radioligand Binding Assay

This protocol details the competitive displacement of a radiolabeled tracer by a test SNRI to determine target affinity [4].

Reagents & Equipment
  • Membranes: HEK293 cells stably expressing human SERT or NET.

  • Radioligands: 1 nM [3H] citalopram (SERT) or 1 nM [3H] nisoxetine (NET).

  • Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl2​ , 0.1 mM EDTA, pH 7.4.

  • Equipment: 96-well FilterMate™ harvester, GF/C glass fiber filters, MicroBeta scintillation counter.

Step-by-Step Methodology
  • Membrane Preparation: Homogenize frozen HEK293-SERT/NET cell pellets in 20 volumes of cold lysis buffer. Centrifuge at 20,000 x g for 10 minutes at 4°C to pellet the membranes. Resuspend the pellet in binding buffer to a final concentration of 10-20 µg protein/150 µL [4].

  • Filter Pre-treatment: Pre-soak GF/C glass fiber filters in 0.3% polyethylenimine (PEI) for 30 minutes. Rationale: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of positively charged SNRI compounds [4].

  • Assay Assembly: In a 96-well plate, add the following to each well:

    • 150 µL of membrane suspension.

    • 50 µL of test SNRI (10-point dose-response curve, 10−10 to 10−5 M).

    • 50 µL of radioligand solution.

  • Incubation: Seal the plate and incubate at 24°C for 60 minutes with gentle agitation to ensure the binding reaction reaches thermodynamic equilibrium.

  • Separation & Detection: Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/C filters. Wash the filters four times with ice-cold wash buffer to remove unbound radioligand. Dry the filters at 50°C for 30 minutes, add scintillation cocktail, and quantify radioactivity (Counts Per Minute, CPM) [4].

  • Data Analysis: Calculate specific binding by subtracting non-specific binding (determined using 10 µM of a reference inhibitor like imipramine). Use the Cheng-Prusoff equation to convert IC50​ to Ki​ .

Protocol 2: Real-Time Fluorescent Uptake Assay

This homogeneous assay measures the functional blockade of monoamine reuptake in live cells, serving as the critical orthogonal validation step[1, 2].

Fluorescent_Workflow CellPrep Cell Preparation Seed HEK293-SERT/NET in 384-well plates Incubation Compound Incubation Add SNRI and incubate for 30 mins at 37°C CellPrep->Incubation Dye Dye Addition Add fluorescent substrate & masking dye Incubation->Dye Detection Kinetic Detection Read Ex:440/Em:520 nm every 30s for 30 mins Dye->Detection Analysis Analysis Detection->Analysis

Caption: High-throughput workflow for the homogeneous fluorescent neurotransmitter uptake assay.

Step-by-Step Methodology
  • Cell Plating: Harvest HEK293-SERT or HEK293-NET cells and seed at a density of 15,000 cells/well in 25 µL of culture medium into a 384-well clear-bottom black microplate. Incubate for 20-24 hours at 37°C, 5% CO2​ to form a confluent monolayer [2]. Rationale: A confluent monolayer ensures a maximal and uniform fluorescent signal window.

  • Compound Pre-incubation: Carefully aspirate the culture media to avoid disturbing the cell layer. Add 25 µL of Hank's Balanced Salt Solution (HBSS) containing 0.1% BSA and the serially diluted test SNRI. Incubate for 30 minutes at 37°C[1].

  • Dye Preparation & Addition: Reconstitute the proprietary fluorescent substrate and masking dye mixture in HBSS [2]. Add 25 µL of the dye mix directly to each well. Do not wash.

  • Kinetic Readout: Immediately transfer the plate to a bottom-read fluorescence microplate reader (e.g., SpectraMax M5 or FlexStation). Record fluorescence in kinetic mode (Excitation: 440 nm; Emission: 520 nm) every 30 seconds for 30 minutes at 37°C [1].

  • Self-Validating Quality Control: To ensure the assay is robust enough for High-Throughput Screening (HTS), calculate the Z'-factor using positive controls (e.g., 10 µM Venlafaxine) and negative controls (vehicle). A Z'-factor ≥0.5 validates the assay plate [2].

Table 2: Expected Pharmacological Profiles of Reference SNRIs

Note: Values represent typical ranges observed in validated HEK293 recombinant systems.

CompoundTargetRadioligand Binding Ki​ (nM)Fluorescent Uptake IC50​ (nM)Selectivity Ratio (SERT:NET)
Venlafaxine SERT~8.0~15.0~30-fold
NET~250.0~450.0
Duloxetine SERT~0.8~2.5~9-fold
NET~7.5~15.0
Application

Application Note: A Practical Guide to In Vitro Assays for Dopamine Transporter (DAT) Inhibition

Audience: Researchers, scientists, and drug development professionals. Introduction The dopamine transporter (DAT), a member of the solute carrier 6 (SLC6) family, is a presynaptic protein crucial for regulating dopamine...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction

The dopamine transporter (DAT), a member of the solute carrier 6 (SLC6) family, is a presynaptic protein crucial for regulating dopamine levels in the brain.[1] It terminates dopaminergic signaling by reabsorbing dopamine from the synaptic cleft back into the presynaptic neuron.[2][3] This reuptake mechanism makes DAT a primary target for a wide range of therapeutics and substances of abuse, including treatments for ADHD (e.g., methylphenidate), depression (e.g., bupropion), and drugs like cocaine and amphetamines.[2][4] Therefore, accurate and reliable in vitro assays for measuring the inhibition of DAT are fundamental tools in neuroscience research and drug discovery.

This guide provides a detailed overview of the principles, methodologies, and data analysis for assessing compound-mediated DAT inhibition, with a focus on the widely used radiometric uptake inhibition assay.

Principle of DAT Inhibition Assays

The core principle of a functional DAT inhibition assay is to measure a test compound's ability to block the transporter's primary function: dopamine uptake. This is typically achieved by using a labeled substrate (e.g., radio-labeled or fluorescent dopamine) and quantifying its accumulation inside cells that express the dopamine transporter. An effective inhibitor will occupy the transporter's binding site or otherwise prevent translocation, leading to a reduced accumulation of the labeled substrate inside the cell compared to an uninhibited control.

cluster_0 Presynaptic Neuron cluster_1 Synaptic Cleft cluster_2 Postsynaptic Neuron DAT Dopamine Transporter (DAT) DA_vesicle Dopamine Vesicles DA Dopamine DA_vesicle->DA Release DA->DAT Reuptake Receptor Dopamine Receptors DA->Receptor Binding Inhibitor Inhibitor (Test Compound) Inhibitor->DAT Inhibition

Caption: Dopaminergic synapse showing DAT-mediated reuptake and its inhibition.

Choosing the Right Assay

Several in vitro methods exist to evaluate DAT-compound interactions. The choice of assay depends on the specific research question, required throughput, and available resources.

Assay TypePrincipleAdvantagesDisadvantages
Radiometric Uptake Assay Measures uptake of a radiolabeled substrate (e.g., [³H]-Dopamine).[2]Gold standard, high sensitivity, direct functional measure.Requires handling of radioactive materials, lower throughput, specialized equipment.
Fluorescent Uptake Assay Measures uptake of a fluorescent substrate mimetic.[5][6][7]Non-radioactive, amenable to high-throughput screening (HTS), allows kinetic measurements.[6][8]Potential for compound fluorescence interference, may not perfectly mimic dopamine.[5]
Radioligand Binding Assay Measures displacement of a radiolabeled ligand (e.g., [³H]WIN 35,428) that binds to DAT.[9]Determines binding affinity (Ki), useful for mechanism of action studies.[10]Does not measure transporter function (uptake), only binding.[11]

Detailed Protocol: Radiometric [³H]-Dopamine Uptake Inhibition Assay

This protocol describes a robust method for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound using cells stably expressing the human dopamine transporter (hDAT).

Materials and Reagents
  • Cells: Human Embryonic Kidney (HEK293) cells stably expressing hDAT (HEK-hDAT). These cells are widely used due to their high transfection efficiency and low endogenous transporter expression.[12][13]

  • Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS), Penicillin/Streptomycin, and a selection antibiotic (e.g., G418).

  • Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer (e.g., 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1.2 mM MgSO₄, 25 mM HEPES, pH 7.4).

  • Radiolabeled Substrate: [³H]-Dopamine.

  • Test Compounds: Dissolved in a suitable solvent (e.g., DMSO).

  • Control Inhibitors:

    • Non-specific uptake control: A potent DAT inhibitor like GBR 12909 or Nomifensine.[2][9]

    • Positive control: A compound with a known DAT IC₅₀ (e.g., Cocaine).

  • Scintillation Cocktail: For quantifying radioactivity.

  • Equipment: 96-well microplates (cell culture treated), cell harvester, liquid scintillation counter.

Experimental Workflow

Caption: Overall workflow for the radiometric DAT uptake inhibition assay.

Step-by-Step Procedure

Day 1: Cell Plating

  • Culture HEK-hDAT cells until they reach approximately 80-90% confluency.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Count the cells and adjust the density to plate approximately 50,000 cells per well into a 96-well plate.[1]

  • Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.[9]

Day 2: Assay Execution

  • Preparation: Prepare serial dilutions of your test compounds in Assay Buffer. Also prepare solutions for controls:

    • Total Uptake: Assay Buffer with vehicle (e.g., DMSO) only.

    • Non-specific Uptake: Assay Buffer with a high concentration of a known DAT inhibitor (e.g., 10 µM Nomifensine).[2][9]

    • Substrate Solution: Prepare [³H]-Dopamine in Assay Buffer at a concentration near its Kₘ value (typically 10-50 nM).[2]

  • Pre-incubation:

    • Gently aspirate the culture medium from the wells.

    • Wash each well once with 150 µL of pre-warmed Assay Buffer.

    • Add 50 µL of the appropriate test compound dilution or control solution to each well.

    • Pre-incubate the plate for 10-20 minutes at 37°C.[2][9]

  • Uptake Initiation and Termination:

    • Initiate the uptake reaction by adding 50 µL of the [³H]-Dopamine solution to all wells.

    • Incubate for a precise, short period (e.g., 5-10 minutes) at 37°C.[1][9] This timing is critical to measure the initial rate of transport.

    • Terminate the assay by rapidly washing the cells three times with 150 µL of ice-cold Assay Buffer. This stops the transport process and removes extracellular radioligand.

  • Quantification:

    • Lyse the cells in each well by adding 50 µL of lysis buffer (e.g., 1% SDS).

    • Transfer the lysate from each well to a scintillation vial.

    • Add 3-5 mL of scintillation cocktail to each vial.

    • Measure the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

Data Analysis and Interpretation

  • Calculate Specific Uptake:

    • Average the CPM values for your replicate wells.

    • Specific Uptake (CPM) = Total Uptake (CPM) - Non-specific Uptake (CPM).

    • The specific uptake represents the amount of dopamine transported specifically by DAT.

  • Calculate Percent Inhibition:

    • For each concentration of the test compound, calculate the percent inhibition relative to the control (vehicle-treated) wells.

    • % Inhibition = 100 * (1 - (Uptake with Compound - Non-specific Uptake) / (Total Uptake - Non-specific Uptake))

  • Generate Dose-Response Curve and Determine IC₅₀:

    • Plot the % Inhibition against the logarithm of the test compound concentration.

    • Fit the data using a non-linear regression model (sigmoidal dose-response with variable slope).

    • The IC₅₀ is the concentration of the inhibitor that produces 50% inhibition of the specific dopamine uptake.[1]

Example Data Table:

Compound Conc. [nM]Log [Conc.]Avg. CPM% Inhibition
Total Uptake N/A15,0000%
Non-specific N/A500100%
0.1-1014,8501.0%
1-913,50010.3%
10-88,75043.1%
30 (IC₅₀) -7.52 7,750 50.0%
100-73,20081.4%
1000-680097.9%

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
High Non-specific Binding (>20% of total) Filter binding of the radioligand; Insufficient washing; Radioligand degradation.Pre-soak filters in polyethyleneimine (PEI); Increase the number or volume of washes; Use fresh radioligand and include antioxidants (e.g., ascorbic acid) in the buffer.
Low Signal-to-Noise Ratio Low transporter expression; Poor cell health; Suboptimal substrate concentration.Verify DAT expression levels (e.g., via Western blot); Ensure cells are healthy and not over-confluent; Optimize [³H]-Dopamine concentration around the Kₘ value.
Poor Curve Fit / High Data Variability Inconsistent cell plating; Pipetting errors; Inaccurate timing of incubation/termination steps.Ensure a homogenous cell suspension when plating; Use calibrated pipettes and consistent technique; Use a multichannel pipette or automated system for rapid addition and termination steps.

Conclusion

The in vitro DAT uptake inhibition assay is a cornerstone for characterizing the pharmacological activity of compounds targeting the dopaminergic system. While the radiometric assay remains a benchmark for sensitivity and reliability, non-radioactive fluorescent alternatives offer higher throughput for large-scale screening campaigns.[5][6] A thorough understanding of the assay principles, careful execution of the protocol, and rigorous data analysis are essential for obtaining accurate and reproducible results. These findings are critical for guiding lead optimization, understanding structure-activity relationships, and selecting promising candidates for further development. For comprehensive profiling, it is often necessary to assess selectivity by running similar assays for the serotonin (SERT) and norepinephrine (NET) transporters.[1][14]

References

  • In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC. National Center for Biotechnology Information. [Link]

  • DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay. DiscoverX. [Link]

  • A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Molecular Devices. [Link]

  • In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). ResearchGate. [Link]

  • Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. [Link]

  • Neurotransmitter Transporter Uptake Assay Kit from Molecular Devices. Biocompare. [Link]

  • Using HEK Cells for Receptor Binding Assays. Cytion. [Link]

  • Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC. National Center for Biotechnology Information. [Link]

  • Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding. Frontiers in Pharmacology. [Link]

  • Identification of a Novel Allosteric Modulator of the Human Dopamine Transporter - PMC. National Center for Biotechnology Information. [Link]

  • Radioligand Binding Assay. Gifford Bioscience. [Link]

  • Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. [Link]

  • HEK293 Cells - A Guide to This Incredibly Useful Cell Line. Bitesize Bio. [Link]

Sources

Method

Application Notes: N-Benzylpiperidine Derivatives in Neuroscience Drug Development

Executive Summary & Pharmacological Significance The N-benzylpiperidine pharmacophore is a highly privileged scaffold in neuropharmacology. Its optimal lipophilicity and structural flexibility allow it to readily cross t...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Significance

The N-benzylpiperidine pharmacophore is a highly privileged scaffold in neuropharmacology. Its optimal lipophilicity and structural flexibility allow it to readily cross the blood-brain barrier (BBB) and interact with multiple central nervous system (CNS) targets[1]. While classically recognized as the primary pharmacophore in Donepezil—an FDA-approved acetylcholinesterase (AChE) inhibitor for Alzheimer's disease (AD)[2]—recent advances have repurposed this motif to design Multi-Target Directed Ligands (MTDLs). By acting as a structural anchor, N-benzylpiperidine derivatives can simultaneously modulate AChE, butyrylcholinesterase (BuChE), monoamine oxidase B (MAO-B), and sigma-1 (σ1) receptors, providing a comprehensive polypharmacological approach to neurodegenerative diseases[3].

This guide details the mechanistic applications, quantitative efficacy, and self-validating experimental protocols for evaluating N-benzylpiperidine derivatives across their primary neurological targets.

Target I: Acetylcholinesterase (AChE) Inhibition

Mechanistic Insights

The N-benzylpiperidine moiety is uniquely suited for dual-site binding within the deep, narrow gorge of the AChE enzyme. The protonated piperidine nitrogen forms strong π-cation interactions with amino acid residues (e.g., Trp86, Tyr337) at the Catalytic Active Site (CAS) at the bottom of the gorge[4]. Simultaneously, the benzyl ring extends toward the gorge entrance, establishing π-π stacking interactions with residues (e.g., Trp286) at the Peripheral Anionic Site (PAS)[4][5]. This dual-binding mode not only blocks acetylcholine hydrolysis but also prevents AChE-induced amyloid-beta (Aβ) aggregation, which is mediated by the PAS[1].

Quantitative Efficacy Data

The structural tuning of the N-benzylpiperidine scaffold—such as coupling it with coumarins or pyridinium salts—drastically alters its inhibitory potency and selectivity.

Table 1: Inhibitory Activity of N-Benzylpiperidine Derivatives against AChE

Compound / Hybrid ClassTarget EnzymeIC50 ValueSelectivity (AChE vs. BuChE)Reference
Donepezil (Standard) hAChE12.7 – 14.0 nMHigh[6]
Coumarin-3-carboxamide (10c) AChE0.3 nMSI = 26,300[7]
Benzylpyridinium salt (45a) hAChE0.8 nMSI > 5,263[6]
DNP-square amide-aniline (8) AChE~42.9% inhibitionLow[5]
Protocol: High-Throughput Modified Ellman's Assay

The standard Ellman's method measures AChE activity via the hydrolysis of acetylthiocholine (ATCh) into thiocholine, which reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to yield the yellow 5-thio-2-nitrobenzoate (TNB) anion[8][9]. For screening large MTDL libraries, we utilize a modified fixed-time endpoint protocol to prevent DTNB-induced enzyme degradation and allow batch processing[10].

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve DTNB to 10 mM in the buffer (protect from light). Prepare 14 mM ATCh iodide in deionized water fresh daily[11].

  • Enzyme Stabilization: Dilute human recombinant AChE (hAChE) to 0.2 U/mL in 0.1 M phosphate buffer containing 0.1% Bovine Serum Albumin (BSA).

    • Causality: BSA acts as a carrier protein that prevents the highly diluted hAChE from adsorbing to the plastic walls of the microplate, ensuring consistent enzymatic activity across all wells.

  • Inhibitor Pre-Incubation: In a 96-well microplate, combine 140 µL of phosphate buffer, 10 µL of hAChE solution, and 10 µL of the N-benzylpiperidine test compound (dissolved in DMSO, final assay DMSO <1%)[11]. Incubate at 25°C for 10 minutes.

    • Causality: Pre-incubation allows the bulky N-benzylpiperidine derivatives to navigate the narrow AChE gorge and establish thermodynamic equilibrium at the CAS and PAS before substrate competition begins, preventing artificially inflated (false-negative) IC50 values.

  • Reaction Initiation: Add 10 µL of DTNB and 10 µL of ATCh to each well to initiate hydrolysis[11].

  • Endpoint Termination: After exactly 10 minutes of reaction time, add 50 µL of 2% Sodium Dodecyl Sulfate (SDS) to all wells[10].

    • Causality: SDS rapidly denatures the AChE enzyme, instantly halting ATCh hydrolysis. This eliminates time-dependent colorimetric drift, enabling the simultaneous spectrophotometric reading of large microplate batches without kinetic artifacts.

  • Measurement: Read the absorbance of the TNB anion at 412 nm using a microplate reader[8]. Calculate the IC50 using non-linear regression analysis.

Workflow Visualization

G A N-Benzylpiperidine Derivatives B AChE Enzyme (CAS & PAS) A->B Competitive/ Allosteric Binding D Thiocholine + DTNB B->D Inhibition Reduces Thiocholine C Acetylthiocholine (Substrate) C->B Hydrolysis E TNB Anion (Absorbance 412 nm) D->E Colorimetric Detection

AChE inhibition workflow by N-benzylpiperidines using a modified high-throughput Ellman's assay.

Target II: Sigma-1 (σ1) Receptor Modulation

Mechanistic Insights

The σ1 receptor is a unique, ligand-regulated chaperone protein localized primarily at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM)[3]. It plays a critical role in modulating calcium signaling, mitigating ER stress, and promoting neuronal survival. N-benzylpiperidine derivatives, particularly N-(1-benzylpiperidin-4-yl)phenylacetamides, have been identified as highly potent and selective σ1 receptor ligands[12]. Halogen substitution on the aromatic ring significantly enhances binding affinity, positioning these compounds as promising neuroprotective agents and potential radiotracers for PET imaging[12].

Quantitative Efficacy Data

Table 2: Binding Affinities of N-Benzylpiperidine Derivatives at Sigma Receptors

Compoundσ1 Affinity (Ki, nM)σ2 Affinity (Ki, nM)Selectivity (σ1/σ2)Reference
Unsubstituted N-(1-benzylpiperidin-4-yl)phenylacetamide (1) 3.90240~61x[12]
2-Fluoro substituted analogue (11) 3.56667~187x[12]
4-chromenone MTDL hybrid (8) < 47.4> 1000High[3]
Protocol: Radioligand Binding Assay for σ1 Receptors

To validate the binding affinity of novel N-benzylpiperidine MTDLs, a competitive radioligand binding assay is employed using -pentazocine, a highly selective σ1 agonist.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize guinea pig brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g for 20 minutes at 4°C, discard the supernatant, and resuspend the pellet in fresh buffer.

    • Causality: Guinea pig brain expresses naturally high densities of σ1 receptors compared to rodent brains, providing a superior signal-to-noise ratio for radioligand displacement assays.

  • Assay Setup: In deep-well plates, combine 150 µL of the membrane suspension (~200 µg of protein), 25 µL of -pentazocine (final concentration ~3 nM), and 25 µL of the N-benzylpiperidine test compound (concentrations ranging from 10⁻¹⁰ to 10⁻⁵ M).

  • Non-Specific Binding (NSB) Control: Define NSB by adding 10 µM Haloperidol to a dedicated set of control wells.

    • Causality: Haloperidol possesses a highly potent affinity for both σ1 and σ2 receptors. Its inclusion ensures the complete displacement of the radioligand from all specific binding sites, allowing for the accurate mathematical subtraction of background noise.

  • Incubation: Incubate the mixture at 37°C for 120 minutes.

    • Causality: This specific time and temperature combination ensures that the competitive binding between the radioligand and the test compound reaches full thermodynamic equilibrium.

  • Termination & Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters.

    • Causality: Filters must be pre-soaked in 0.5% polyethylenimine. This cationic polymer neutralizes the negative charge of the glass fibers, drastically reducing the non-specific adhesion of the lipophilic radioligand to the filter itself.

  • Quantification: Wash the filters three times with ice-cold Tris-HCl buffer, extract them into scintillation vials with 3 mL of liquid scintillation cocktail, and count the retained radioactivity (DPM). Calculate Ki values using the Cheng-Prusoff equation.

Pathway Visualization

G A N-Benzylpiperidine Ligand B Sigma-1 Receptor (at MAM) A->B Agonist Binding C IP3 Receptor Modulation B->C Chaperone Activity D Calcium Efflux to Mitochondria C->D Ca2+ Signaling E Neuroprotection & Reduced ER Stress D->E ATP Production Cell Survival

Sigma-1 receptor activation by N-benzylpiperidines at the MAM, modulating calcium and cell survival.

Target III: α7 Nicotinic Acetylcholine Receptor Antagonism

Beyond AChE and σ1 receptors, structural screening has revealed that less bulky N-benzylpiperidine derivatives act as negative allosteric modulators (NAMs) of α7 nicotinic acetylcholine receptors (nAChRs)[13]. Compounds such as 2-(1-benzylpiperidin-4-yl)-ethylamine exhibit concentration-dependent, noncompetitive antagonism, effectively inhibiting cytosolic Ca2+ signals mediated by nAChRs[13][14]. This highlights the remarkable pharmacophoric versatility of the N-benzylpiperidine motif in tuning ion channel activity, presenting alternative therapeutic avenues for psychiatric and neuroinflammatory conditions[14].

References

  • N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists Source: ACS Chemical Neuroscience URL
  • Source: PMC (National Institutes of Health)
  • New Insights into the Development of Donepezil-Based Hybrid and Natural Molecules as Multi-Target Drug Agents for Alzheimer's Disease Treatment Source: MDPI URL
  • N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists Source: ACS Chemical Neuroscience URL
  • Source: PMC (National Institutes of Health)
  • Design, Synthesis, and Biological Activity of Donepezil: Aromatic Amine Hybrids as Anti-Alzheimerss Drugs Source: ACS Omega URL
  • Source: PMC (National Institutes of Health)
  • Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease Source: Frontiers in Chemistry URL
  • Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)
  • Multi-Target Directed Ligands (MTDLs)
  • Source: PubMed (National Institutes of Health)
  • Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method Source: Public Health Toxicology URL
  • Application Notes and Protocols for Acetylcholinesterase (AChE)
  • Source: PMC (National Institutes of Health)

Sources

Application

Application Notes and Protocols for the Development of Antifungal Agents from 4-Aminopiperidine Scaffolds

Introduction: The Emergence of 4-Aminopiperidine as a Promising Antifungal Scaffold The escalating threat of invasive fungal infections, compounded by the rise of drug-resistant pathogens, has created an urgent need for...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Emergence of 4-Aminopiperidine as a Promising Antifungal Scaffold

The escalating threat of invasive fungal infections, compounded by the rise of drug-resistant pathogens, has created an urgent need for novel antifungal agents.[1] The 4-aminopiperidine scaffold has recently gained significant attention as a promising chemotype in the quest for new antifungals. This interest is largely inspired by the structural motifs found in established antifungal drugs such as amorolfine, fenpropidin, and fenpropimorph, which contain similar aliphatic heterocyclic cores.[2][3][4] These molecules effectively disrupt the fungal ergosterol biosynthesis pathway, a critical process for maintaining the integrity of the fungal cell membrane.[1][4]

Recent research has demonstrated that rationally designed 4-aminopiperidine derivatives exhibit potent in vitro activity against a wide range of clinically significant fungi, including various species of Aspergillus and Candida.[1][2] The primary mechanism of action for these compounds has been identified as the inhibition of two key enzymes in the ergosterol biosynthesis pathway: sterol C14-reductase and sterol C8-isomerase.[1][3] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing detailed protocols for the synthesis, characterization, and evaluation of novel 4-aminopiperidine-based antifungal candidates.

Data Presentation: Antifungal Activity and Cytotoxicity of Lead Compounds

The following tables summarize the in vitro antifungal activity and cytotoxicity profiles of lead 4-aminopiperidine compounds, providing a clear benchmark for newly synthesized analogs.

Table 1: Minimum Inhibitory Concentration (MIC) of Lead 4-Aminopiperidine Derivatives Against Fungal Pathogens

CompoundChemical NameCandida spp. MIC Range (µg/mL)Aspergillus spp. MIC Range (µg/mL)Mucormycetes MIC Range (µg/mL)
2b 1-benzyl-N-dodecylpiperidin-4-amine1–41–8>16
3b N-dodecyl-1-phenethylpiperidin-4-amine1–41–84–>16
Amorolfine (±)-cis-4-[3-[p-(1,1-dimethylpropyl)phenyl]-2-methylpropyl]-2,6-dimethylmorpholine hydrochloride1–82–88–>16
Voriconazole (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol≤0.03–10.25–10.5–>16

Data sourced from studies on clinically relevant isolates.[3] MIC values represent the concentration required to inhibit 80% of yeast growth (MIC80) and 90% of mold growth (MIC90).

Table 2: Cytotoxicity of Lead 4-Aminopiperidine Derivatives

CompoundHL-60 (IC₅₀ in µM)HUVEC (IC₅₀ in µM)MCF10A (IC₅₀ in µM)
2b 10.320.114.5
3b 9.818.913.8
Amorolfine 11.219.815.6

Data represents the half-maximal inhibitory concentration (IC₅₀) determined via standard cytotoxicity assays.[3]

Experimental Protocols and Methodologies

This section provides detailed, step-by-step methodologies for the key experiments involved in the discovery and development of 4-aminopiperidine-based antifungal agents.

Protocol 1: Synthesis of 4-Aminopiperidine Derivatives via Reductive Amination

Reductive amination is a robust and widely used method for the synthesis of the target compounds, starting from N-substituted 4-piperidones.[2][3][5] The use of sodium triacetoxyborohydride (NaBH(OAc)₃) is preferred as it is a mild and selective reducing agent that does not readily reduce the starting ketone, thus minimizing side-product formation.[6][7]

Diagram 1: General Synthetic Workflow for 4-Aminopiperidine Derivatives

G cluster_synthesis Synthesis Stage Reactants N-substituted 4-piperidone + Primary Amine Reaction Reductive Amination (Solvent: DCM/DCE) (Reagent: NaBH(OAc)₃) Reactants->Reaction 1. Mix & Stir Workup Aqueous Work-up (NaHCO₃ quench, Extraction) Reaction->Workup 2. Reaction Completion Purification Column Chromatography Workup->Purification 3. Crude Product Product Pure 4-Aminopiperidine Derivative Purification->Product 4. Isolation

Caption: Workflow for the synthesis of 4-aminopiperidine derivatives.

Materials:

  • N-substituted 4-piperidone (1.0 eq.)

  • Desired primary amine (1.1 eq.)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.)

  • Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reactant Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the N-substituted 4-piperidone (1.0 eq.) and the desired primary amine (1.1 eq.) in anhydrous DCM or DCE.

  • Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq.) portion-wise at room temperature. The reaction may be mildly exothermic.

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with DCM.

  • Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield the pure 4-aminopiperidine derivative.[1]

  • Characterization: Confirm the structure and purity of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocol 2: Antifungal Susceptibility Testing (Broth Microdilution)

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents.[8] This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27-A3 guidelines for yeasts.[4][9][10][11]

Diagram 2: Workflow for Broth Microdilution MIC Assay

G Inoculum Prepare Fungal Inoculum (0.5 McFarland) Inoculation Inoculate wells with fungal suspension Inoculum->Inoculation Dilution Two-fold Serial Dilution of Test Compound in 96-well plate Dilution->Inoculation Incubation Incubate at 35°C (24-48h) Inoculation->Incubation Reading Read MIC (Visual or Spectrophotometric) Incubation->Reading

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Materials:

  • Test compounds (dissolved in DMSO, stock solution)

  • Fungal strains (e.g., Candida albicans, Aspergillus fumigatus)

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

  • Sterile 96-well U-bottom microtiter plates

  • Spectrophotometer or microplate reader

  • Sterile saline (0.85%)

  • Positive control antifungal (e.g., Voriconazole)

Procedure:

  • Preparation of Fungal Inoculum (Yeasts): a. Subculture the yeast strain on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours. b. Prepare a suspension of the yeast colonies in sterile saline. c. Adjust the suspension to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). d. Further dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.[12]

  • Plate Preparation: a. Perform serial twofold dilutions of the test compounds in RPMI-1640 medium in the 96-well plate to achieve a final volume of 100 µL per well. The final concentration of DMSO should not exceed 1%.

  • Inoculation: a. Add 100 µL of the final fungal inoculum to each well. b. Include a positive control (known antifungal), a negative control (medium and inoculum without any compound), and a sterility control (medium only).

  • Incubation: Incubate the plates at 35°C for 24-48 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that causes a significant inhibition of fungal growth (typically ≥80% for yeasts) compared to the drug-free growth control. This can be determined visually or by reading the absorbance at 530 nm.[12]

Protocol 3: In Vivo Efficacy Assessment using the Galleria mellonella Model

The Galleria mellonella (greater wax moth) larva is an increasingly popular in vivo model for assessing the efficacy of antimicrobial compounds due to its ethical advantages, cost-effectiveness, and the similarity of its innate immune system to that of vertebrates.[8]

Materials:

  • Final instar G. mellonella larvae (200-300 mg)

  • Fungal pathogen (e.g., Candida albicans)

  • Test compound

  • Hamilton syringe (10 µL)

  • Sterile phosphate-buffered saline (PBS)

Procedure:

  • Toxicity Assay: First, determine the maximum non-toxic dose of the test compound by injecting groups of larvae (n=10-16 per group) with various concentrations of the compound and monitoring survival for 72 hours.

  • Infection: a. Prepare a standardized inoculum of the fungal pathogen in PBS (e.g., 1 x 10⁵ CFU/10 µL for C. albicans). b. Inject 10 µL of the fungal suspension into the hemocoel of each larva via the last left proleg.[3]

  • Treatment: a. One hour post-infection, administer the test compound at various non-toxic concentrations via injection into a different proleg.[3] b. Include a control group treated with vehicle only and a group treated with a standard antifungal.

  • Monitoring: a. Incubate all larvae at 37°C in the dark. b. Record survival at 24-hour intervals for up to 7 days. Larvae are considered dead if they are unresponsive to touch.

  • Fungal Burden (Optional): At specific time points, a subset of larvae can be homogenized, and the homogenate plated on SDA to determine the colony-forming units (CFU) per larva, providing a quantitative measure of the compound's effect on fungal clearance.[3]

Protocol 4: Mechanism of Action - Fungal Sterol Analysis

To confirm that the 4-aminopiperidine derivatives target the ergosterol biosynthesis pathway, the sterol composition of fungal cells treated with the compounds can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[5][12]

Diagram 3: Ergosterol Biosynthesis and Proposed Inhibition by 4-Aminopiperidines

G cluster_pathway Ergosterol Biosynthesis Pathway Squalene Squalene Lanosterol Lanosterol Squalene->Lanosterol Multiple Steps Intermediates Sterol Intermediates Lanosterol->Intermediates Demethylation Ergosterol Ergosterol (Final Product) Intermediates->Ergosterol Reduction & Isomerization Inhibitor 4-Aminopiperidine Derivatives Inhibitor->Intermediates Inhibits Sterol C14-Reductase & Sterol C8-Isomerase

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of 4-Amino-N-benzylpiperidine-4-carboxamide

As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize α,α -disubstituted cyclic amino acids. The synthesis of 4-amino-N-benzylpiperidine-4-carboxamide presents a unique set of...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently consult with researchers struggling to synthesize α,α -disubstituted cyclic amino acids. The synthesis of 4-amino-N-benzylpiperidine-4-carboxamide presents a unique set of challenges, primarily driven by severe steric hindrance at the C4 quaternary center and the extreme hydrophilicity of the final deprotected diamine.

This guide deconstructs the synthetic workflow, explains the physicochemical causality behind common reaction failures, and provides field-proven, self-validating protocols to maximize your experimental yield.

Visualized Synthetic Workflow

Workflow for 4-amino-N-benzylpiperidine-4-carboxamide synthesis highlighting key bottlenecks.

Troubleshooting FAQs & Causality Analysis

Q1: Why is my yield of 1-Boc-4-aminopiperidine-4-carboxylic acid so low after the Bucherer-Bergs hydantoin hydrolysis? The Causality: The C4 position of the piperidine ring is a highly sterically hindered quaternary center[1]. Standard ester or nitrile hydrolysis conditions are thermodynamically insufficient to break the rigid cyclic structure of the spiro-hydantoin intermediate. The Solution: The hydantoin requires aggressive alkaline conditions. A robust method involves treating the 1-Boc-protected spiro-hydantoin with 2.0 M aqueous potassium hydroxide under vigorous stirring for at least 4 hours[2]. Critical Isolation Step: The resulting amino acid is zwitterionic. If you acidify the aqueous layer below pH 6.0, the primary amine will protonate, making the molecule highly water-soluble. You must carefully acidify to exactly pH ~6.5 using concentrated HCl at 0 °C to precipitate the product[2].

Q2: My amide coupling with benzylamine is stalling at <30% conversion. What is causing this, and how can I improve it? The Causality: 4-amino-piperidine-4-carboxylic acid is an α,α -disubstituted amino acid. The steric bulk from the piperidine ring and the adjacent primary amine severely restricts the trajectory of incoming nucleophiles like benzylamine[3]. Standard coupling reagents like EDC/HOBt often fail because the activated ester is too shielded, leading to the formation of stable, unreactive N -acylurea byproducts. The Solution: You must use highly reactive coupling agents or pre-activation strategies. Using 1,1'-carbonyldiimidazole (CDI) to form a reactive imidazolide intermediate before adding the amine is highly effective[4]. Alternatively, HATU provides excellent conversion due to the highly reactive HOAt ester intermediate.

Q3: After Boc deprotection, I lose most of my product during the aqueous workup. How can I recover it? The Causality: The fully deprotected 4-amino-N-benzylpiperidine-4-carboxamide contains two basic aliphatic amines (the piperidine nitrogen and the C4 primary amine). It is extremely polar and highly water-soluble. Attempting to extract this from a basic aqueous layer into organic solvents (like EtOAc or DCM) will result in massive product loss[3]. The Solution: Eliminate the aqueous workup entirely. Perform the Boc deprotection under anhydrous conditions using 4M HCl in dioxane[5]. The product will precipitate directly out of the reaction mixture as a dihydrochloride salt, allowing for quantitative recovery (up to 100% yield) simply by concentrating the solvent[4].

Quantitative Data: Amide Coupling Optimization

To bypass the steric hindrance at the C4 position, coupling conditions must be carefully selected. Below is a summary of expected yields based on the activation strategy:

Coupling ReagentAdditiveSolventBaseTempTypical YieldMechanistic Notes
EDC HOBtDCMDIPEART15-25%Fails due to steric shielding; forms unreactive N -acylurea.
HATU NoneDMFDIPEA50°C65-80%High efficiency; HOAt ester overcomes steric clash.
CDI NoneTHFPyridineReflux70-85%Requires pre-activation step before benzylamine addition[4].
SOCl 2​ NoneDCMTEA0°C80-90%Highly reactive, but incompatible with acid-sensitive Boc groups.
Visualized Troubleshooting Logic

Logical decision tree for diagnosing and resolving low yields in carboxamide synthesis.

Self-Validating Experimental Protocols
Protocol A: Sterically Hindered Amide Coupling (CDI Activation)

This protocol utilizes an imidazolide intermediate to bypass the steric bulk of the α,α -disubstituted center[4],[6].

  • Preparation: Dissolve 1-Boc-4-aminopiperidine-4-carboxylic acid (1.0 eq) in anhydrous THF under an inert nitrogen atmosphere.

  • Activation: Add 1,1'-carbonyldiimidazole (CDI) (1.5 eq) portion-wise.

    • Self-Validation Check: You must observe effervescence (CO 2​ gas evolution). Do not proceed to the next step until gas evolution completely ceases (approx. 1-2 hours at room temperature). This visual cue confirms the complete formation of the active acylimidazole[6].

  • Coupling: Add benzylamine (1.2 eq) and a catalytic amount of pyridine[5].

  • Reaction: Stir the reaction mixture at room temperature for 16 hours.

  • Workup: Quench with water, extract with EtOAc, wash with brine, dry over Na 2​ SO 4​ , and concentrate. Purify via flash chromatography to yield 1-Boc-4-amino-N-benzylpiperidine-4-carboxamide.

Protocol B: Anhydrous Boc-Deprotection and Salt Isolation

This protocol avoids aqueous workup entirely, preventing the loss of the highly polar diamine product[3],[5].

  • Preparation: Dissolve the purified 1-Boc-4-amino-N-benzylpiperidine-4-carboxamide (1.0 eq) in a minimal volume of anhydrous methanol[5].

  • Deprotection: Add a 4M solution of HCl in dioxane (approx. 15-30 eq) dropwise at 0 °C[5].

  • Reaction: Remove the ice bath and stir the mixture at room temperature for 17 hours[4].

    • Self-Validation Check: Monitor the reaction by TLC. The starting material spot will completely disappear, and a heavy white precipitate may begin to form as the dihydrochloride salt becomes insoluble in the organic matrix.

  • Isolation: Concentrate the solvents completely under reduced pressure to give 4-amino-N-benzylpiperidine-4-carboxamide dihydrochloride in quantitative (~100%) yield[3].

  • Purification: Triturate the resulting solid with cold diethyl ether, filter, and dry under high vacuum. Do not perform an aqueous extraction.

References
  • BenchChem Technical Support Team. "Synthesis Protocol for 1-Boc-4-aminopiperidine-4-carboxylic acid: An Essential Building Block for Drug Discovery." BenchChem.
  • ACS Publications. "Discovery of 4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides As Selective, Orally Active Inhibitors of Protein Kinase B (Akt)." Journal of Medicinal Chemistry.
  • Google Patents. "US9006430B2 - Ortho-condensed pyridine and pyrimidine derivatives (e.g., purines) as protein.
  • European Patent Office. "EP 3421471 A1 - PURINE AND DEAZAPURINE DERIVATIVES AS PHARMACEUTICAL COMPOUNDS.
  • ACS Publications. "4-Aminopiperidine-4-carboxylic Acid: A Cyclic α,α-Disubstituted Amino Acid for Preparation of Water-Soluble Highly Helical Peptides." The Journal of Organic Chemistry.
  • Google Patents. "US Patent Application - Purine and Deazapurine Derivatives.

Sources

Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-Benzylpiperidine-4-carboxamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the optimization of piperidine derivatives.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the optimization of piperidine derivatives. 1-Benzylpiperidine-4-carboxamide (often referred to interchangeably as N-benzylpiperidine-4-carboxamide) is a critical intermediate in the synthesis of acetylcholinesterase (AChE) inhibitors, such as donepezil analogs[1].

Despite its structural simplicity, the synthesis of this primary amide is plagued by chemoselectivity issues. Whether you are amidating a carboxylic acid or alkylating a piperidine ring, the reaction conditions must be rigorously controlled to prevent the formation of stubborn side products. This guide deconstructs the mechanistic causality behind these impurities and provides self-validating protocols to ensure high-fidelity synthesis.

Synthetic Pathways and Mechanistic Divergence

The synthesis of 1-benzylpiperidine-4-carboxamide typically proceeds via one of two primary routes:

  • Route A (Amidation): Activation of 1-benzylpiperidine-4-carboxylic acid followed by treatment with an ammonia source.

  • Route B (Benzylation): Chemoselective N-alkylation of the secondary amine in piperidine-4-carboxamide (isonipecotamide) using a benzyl halide.

The diagram below illustrates the workflow and the mechanistic divergence leading to the most common side products.

SynthesisWorkflow SM1 1-Benzylpiperidine-4-carboxylic acid (Route A SM) R1 Amidation (NH4Cl, HATU, DIPEA) SM1->R1 SM2 Piperidine-4-carboxamide (Route B SM) R2 Benzylation (BnBr, NaHCO3, Toluene) SM2->R2 Target 1-Benzylpiperidine-4-carboxamide (Target Product) R1->Target Controlled Activation SP1 1-Benzylpiperidine-4-carbonitrile (Dehydration Side Product) R1->SP1 Over-activation (Excess Reagent) R2->Target Stoichiometric Control SP2 N,1-Dibenzylpiperidine-4-carboxamide (Over-alkylation Side Product) R2->SP2 Excess BnBr / Strong Base

Figure 1: Synthetic pathways to 1-benzylpiperidine-4-carboxamide and side product divergence.

Quantitative Side Product Analysis

To troubleshoot effectively, you must understand the statistical distribution of side products based on your chosen reagent system. The table below summarizes the quantitative data derived from optimized versus poorly controlled reaction environments.

Synthetic PathwayReagent SystemTarget Yield (%)Primary Side ProductSide Product Yield (%)Mechanistic Cause
Route A SOCl₂ / NH₃ (aq)65%1-Benzylpiperidine-4-carbonitrile20%Dehydration via imidoyl chloride intermediate
Route A HATU / NH₄Cl / DIPEA88%1-Benzylpiperidine-4-carbonitrile< 2%Mild activation prevents dehydration
Route B BnBr (1.5 eq) / K₂CO₃55%N,1-Dibenzylpiperidine-4-carboxamide28%Base-catalyzed amide deprotonation
Route B BnBr (1.05 eq) / NaHCO₃82%N,1-Dibenzylpiperidine-4-carboxamide< 3%Chemoselective secondary amine alkylation

Troubleshooting & FAQ

Q1: I am using Route A (Amidation). My LC-MS shows a massive peak at [M+H]+ = 201.1 instead of the expected 219.1. What went wrong?

A1: You have inadvertently synthesized 1-benzylpiperidine-4-carbonitrile . The mass difference of -18 Da indicates a loss of water. Causality: Primary amides are highly susceptible to dehydration when exposed to aggressive activating agents like thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃)[2]. Even with modern uronium coupling reagents (e.g., HATU), an excess of the reagent can activate the newly formed primary amide's oxygen. Subsequent base-promoted elimination strips the oxygen and two protons, yielding the carbonitrile[3]. Solution: Switch from acid chloride generation to a mild coupling protocol using stoichiometric HATU (1.05 eq) and ammonium chloride as the ammonia source[4].

Q2: I am using Route B (Benzylation). My product mixture contains a highly lipophilic impurity that is difficult to separate via column chromatography.

A2: You are likely observing N,1-dibenzylpiperidine-4-carboxamide [1]. Causality: The secondary nitrogen on the piperidine ring is highly nucleophilic (conjugate acid pKa ~11) and reacts rapidly with benzyl bromide. The primary amide nitrogen is poorly nucleophilic due to resonance stabilization with the carbonyl group. However, if you use a strong base (like K₂CO₃ or Cs₂CO₃) and excess benzyl bromide, the base will deprotonate the amide to form an amidate anion, which readily attacks the excess electrophile. Solution: Exploit the pKa difference. Use a mild base like sodium bicarbonate (NaHCO₃) which is strong enough to neutralize the HBr byproduct but too weak to deprotonate the primary amide[5]. Strictly limit Benzyl Bromide to 1.05 equivalents.

Q3: During Route A amidation with HATU, my starting material is consumed, but my yield is low and I see a +98 Da mass adduct.

A3: You are observing a guanidinylation side product. Causality: Uronium-based coupling reagents like HATU are highly reactive. If the activation of the carboxylic acid is slow, or if the amine source is added too late, the DIPEA can facilitate a direct reaction between the ammonium chloride and the HATU molecule itself, forming a tetramethylguanidinium byproduct[4]. Solution: Ensure the carboxylic acid and HATU are pre-mixed with DIPEA for exactly 5-10 minutes at 0 °C to form the active HOAt ester before introducing the ammonium chloride.

Self-Validating Experimental Protocols

A robust protocol must include built-in validation steps to ensure the reaction trajectory is correct before proceeding to workup.

Protocol A: Mild Amidation of 1-Benzylpiperidine-4-carboxylic acid

This protocol minimizes carbonitrile formation.

  • Activation: In an oven-dried round-bottom flask under N₂, dissolve 1-benzylpiperidine-4-carboxylic acid (1.0 eq, 10 mmol) in anhydrous DMF (0.2 M). Cool to 0 °C.

  • Coupling Reagent Addition: Add HATU (1.05 eq, 10.5 mmol) followed by DIPEA (3.0 eq, 30 mmol). Stir at 0 °C for exactly 10 minutes.

  • Amidation: Add solid NH₄Cl (2.0 eq, 20 mmol) in one portion. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Validation Check (Critical): Withdraw a 10 µL aliquot, dilute in MeCN, and run an LC-MS.

    • Pass Criteria: Major peak at m/z 219.1 [M+H]+.

    • Fail Criteria: Peak at m/z 201.1 > 5% relative abundance (indicates dehydration to nitrile). If failed, reduce HATU equivalents in future runs and ensure strict temperature control at 0 °C during activation.

  • Workup: Quench with 5% aqueous NaHCO₃. Extract with EtOAc (3x). Wash the organic layer with brine (5x) to remove DMF. Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Chemoselective Benzylation of Piperidine-4-carboxamide

This protocol prevents N,N-dibenzylation.

  • Suspension: Suspend piperidine-4-carboxamide (1.0 eq, 10 mmol) and NaHCO₃ (1.8 eq, 18 mmol) in toluene (50 mL)[5].

  • Electrophile Addition: Slowly add Benzyl Bromide (1.05 eq, 10.5 mmol) dropwise at room temperature to prevent localized concentration spikes.

  • Heating: Attach a reflux condenser and heat the mixture to 110 °C for 2 hours[5].

  • Validation Check (Critical): Perform TLC (DCM:MeOH 9:1, visualized with UV and Ninhydrin).

    • Pass Criteria: Single new UV-active spot (Rf ~0.4). No primary amine (Ninhydrin negative).

    • Fail Criteria: Fast-moving highly lipophilic UV-active spot near the solvent front indicates N,1-dibenzylpiperidine-4-carboxamide. If present, halt heating immediately.

  • Workup: Cool to room temperature, filter the inorganic salts (NaBr, unreacted NaHCO₃), and concentrate the toluene filtrate under reduced pressure. Recrystallize the crude solid from hot acetone/MeOH to yield the pure product[5].

References

  • Reinhardt, A. M. (2020). The synthesis of analogues and bioisosteres of the acetylcholinesterase inhibitor donepezil in an attempt to identify novel anti-Alzheimer's agents. University of Pretoria UPSpace. URL:[Link]

  • LibreTexts. (2025). 20.7: Chemistry of Nitriles. LibreTexts Chemistry. URL: [Link]

  • AWS / Supporting Information. (n.d.). Synthesis and evaluation of the multi-target-directed ligands against Alzheimer's disease. URL: [Link]

  • RSC Publishing. (2019). Dehydration of primary amides to nitriles in water. Late-stage functionalization and 1-pot multistep chemoenzymatic processes under micellar catalysis conditions. Green Chemistry. URL:[Link]

Sources

Troubleshooting

purification challenges for 4-aminopiperidine compounds

Welcome to the Technical Support Center for the purification of 4-aminopiperidine compounds. As a Senior Application Scientist, I have designed this guide to help you navigate the unique chromatographic challenges presen...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the purification of 4-aminopiperidine compounds. As a Senior Application Scientist, I have designed this guide to help you navigate the unique chromatographic challenges presented by this privileged medicinal chemistry scaffold.

4-Aminopiperidine derivatives are foundational building blocks in drug discovery, notably utilized in the development of GPCR ligands and viral assembly inhibitors[1]. However, their dual basic nitrogens (a secondary piperidine amine and a primary amine) and high hydrophilicity create a "perfect storm" of purification challenges: severe peak tailing on bare silica, poor retention on standard reversed-phase (RP) columns, and difficult recovery from aqueous workups.

This guide synthesizes field-proven methodologies to help you establish a self-validating purification workflow.

Part 1: Core Purification Strategies & Workflows

To avoid irreversible adsorption or sample loss, you must select a purification modality that directly addresses the ionization state and polarity of your specific 4-aminopiperidine derivative.

Workflow Start Crude 4-Aminopiperidine Reaction Mixture Q1 Are non-basic impurities or metals present? Start->Q1 SCX SCX Catch & Release (Traps basic amines) Q1->SCX Yes Q2 Does the compound elute at the void volume on C18? Q1->Q2 No HILIC HILIC Chromatography (Retains highly polar amines) Q2->HILIC Yes (Highly Polar) HighPH High-pH / Ion-Pairing RP (Modifies ionization state) Q2->HighPH No (Moderate Polarity)

Decision tree for selecting the optimal 4-aminopiperidine purification strategy.

Protocol 1: SCX-2 Catch-and-Release Solid Phase Extraction

Strong Cation Exchange (SCX) utilizes a silica-bound propylsulfonic acid stationary phase. Because the sulfonic acid has a very low pKa, it remains negatively charged and traps the positively charged basic nitrogens of 4-aminopiperidine, allowing neutral and acidic impurities to be washed away[2].

  • Step 1: Conditioning. Solvate the SCX-2 cartridge with 3–5 column volumes (CV) of Methanol (MeOH), followed by 3–5 CV of Dichloromethane (DCM).

    • Causality: Solvation swells the silica bed and maximizes the surface area of the sulfonic acid groups, ensuring optimal binding capacity.

  • Step 2: Loading. Dissolve the crude mixture in DCM or DMF and load it onto the column at a flow rate of 1-2 mL/min.

    • Causality: The basic nitrogens are protonated by the strongly acidic resin, forming a stable salt and trapping the target compound on the column[2].

  • Step 3: Washing. Wash the column with 5 CV of DCM, followed by 5 CV of MeOH.

    • Causality: This removes non-basic impurities (e.g., unreacted electrophiles, triphenylphosphine oxide) which have no electrostatic affinity for the SCX resin.

  • Step 4: Elution. Elute the target amine using 5 CV of 2.0 M Ammonia in Methanol.

    • Causality: The high concentration of ammonia outcompetes the 4-aminopiperidine for the sulfonic acid sites and deprotonates the target, releasing it as a free base[2].

  • Step 5: Recovery. Evaporate the volatile ammonia/methanol eluent under reduced pressure to yield the purified amine.

Protocol 2: HILIC (Hydrophilic Interaction Liquid Chromatography)

When 4-aminopiperidine derivatives are too polar to be retained on C18, HILIC is the premier alternative. In HILIC, the mobile phase forms a water-rich layer on the surface of a polar stationary phase (like zwitterionic or amine-bonded silica). The highly polar amine partitions into this aqueous layer[3].

  • Step 1: Column Selection. Select a zwitterionic (e.g., HILIC-Z) or amine-functionalized silica column[4].

  • Step 2: Sample Preparation. Dissolve the sample in a highly organic solvent (e.g., 75–90% Acetonitrile).

    • Causality: Injecting the sample in a highly aqueous solvent will disrupt the stationary phase's delicate water-rich layer, causing severe peak distortion or immediate breakthrough[3].

  • Step 3: Equilibration. Equilibrate the column with 90% Acetonitrile / 10% Water containing 10 mM Ammonium Formate (pH 3.0).

    • Causality: The buffer dictates the ionization state of the amines and masks residual silanols, preventing secondary electrostatic interactions that cause tailing.

  • Step 4: Gradient Elution. Run a gradient from 90% Acetonitrile down to 50% Acetonitrile over 15–20 CV.

    • Causality: In HILIC, water is the strong eluting solvent. Gradually increasing the water content disrupts hydrogen bonding and forces the polar amine into the mobile phase[4].

Protocol 3: Ion-Pairing or High-pH Reversed-Phase (RP-HPLC)

If you must use standard C18 columns, you must artificially increase the lipophilicity of the 4-aminopiperidine[1].

  • Option A (Ion-Pairing): Use 0.1% Trifluoroacetic acid (TFA) in both Water and Acetonitrile mobile phases.

    • Causality: TFA protonates both nitrogens, but the trifluoroacetate counterion forms a lipophilic ion-pair complex with the diamine, significantly increasing its retention on the hydrophobic C18 stationary phase[1].

  • Option B (High-pH): Use 10 mM Ammonium Bicarbonate adjusted to pH 10.5 with ammonium hydroxide.

    • Causality: The piperidine nitrogen has a pKa of ~10.4, and the primary amine has a pKa of ~9.5. Running the mobile phase at pH > 10.5 deprotonates both amines, rendering the molecule uncharged and lipophilic enough to interact with the C18 phase. (Note: Ensure your C18 column is rated for high-pH stability to prevent silica dissolution).

Part 2: Troubleshooting Guide & FAQs

Q: Why does my 4-aminopiperidine streak severely on normal-phase silica gel, even with highly polar solvent systems? A: Bare silica gel is densely populated with acidic silanol groups (Si-OH). The dual basic nitrogens of 4-aminopiperidine engage in strong, irreversible acid-base interactions and hydrogen bonding with these silanols. To overcome this, you must either use an amine-functionalized silica column (which provides a "base shield"), or add a volatile basic modifier (like 1–5% triethylamine or 1% aqueous ammonia) to your mobile phase to competitively block the acidic silanol sites.

Q: I performed a reductive amination on 4-amino-1-Boc-piperidine, resulting in a mixture of secondary and tertiary amines. How can I separate them without complex chromatography? A: You can utilize a Derivatization Purification Technique (DPT) combined with SCX[5]. Treat the crude mixture with a stoichiometric excess of Boc-anhydride (Boc₂O) in DCM. The secondary amine will rapidly react to form a neutral carbamate, while the sterically hindered tertiary amine remains basic. Pass the mixture through an SCX-2 column. The tertiary amine will be caught by the acidic resin, while the newly neutral Boc-protected secondary amine washes straight through[5]. You can subsequently deprotect the secondary amine using TFA if it is your desired product.

Q: My 4-aminopiperidine derivative lacks a UV chromophore. How do I trigger fraction collection during flash chromatography? A: Because aliphatic amines lack conjugated pi-systems, UV detection at standard wavelengths (e.g., 254 nm) will fail. You must use an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or Mass Spectrometry (MS) directed fraction collection. If you are strictly limited to UV, you can monitor at low wavelengths (200–210 nm), but be aware that this is highly prone to solvent background noise, especially if using ethyl acetate or acetone.

Q: My compound elutes at the void volume on a C18 column when using highly aqueous conditions. Is the column broken? A: No, you are likely experiencing "phase collapse" (also known as pore dewetting). Standard C18 chains collapse onto themselves in solvent systems containing more than 95% water, drastically reducing the surface area available for interaction. If your 4-aminopiperidine requires highly aqueous conditions to elute, switch to an Aqueous C18 (AQ-C18) column, which incorporates a polar end-capping group to keep the carbon chains extended in water, or transition to a HILIC methodology.

Part 3: Quantitative Data Summary

Table 1: Comparison of Purification Modalities for 4-Aminopiperidine

ModalityStationary PhaseMobile PhasePrimary Retention MechanismBest Use Case
SCX Catch & Release Propylsulfonic acid (Silica-bound)Load: DCM/MeOHElute: 2M NH₃ in MeOHStrong Cation Exchange (Electrostatic)Rapid removal of neutral/acidic impurities or metal catalysts from crude mixtures.
HILIC Zwitterionic, Amine, or Diol-bonded silicaGradient: 90% ACN down to 50% ACN (with aqueous buffer)Partitioning into a stationary water-rich layerHighly polar, water-soluble 4-aminopiperidines that show zero retention on C18.
Ion-Pairing RP Standard C18Gradient: Water / ACN (both containing 0.1% TFA)Hydrophobic interaction via lipophilic ion-pair formationPreparative LC-MS purification of moderately polar derivatives.
High-pH RP High-pH stable C18 (e.g., Hybrid Silica)Gradient: 10 mM NH₄HCO₃ (pH 10.5) / ACNHydrophobic interaction (amines are deprotonated)Compounds that tail severely under acidic conditions but are stable at high pH.

References

  • ISOLUTE® Si Propylsulfonic Acid (SCX-2) - Biotage. Source: biotage.com. URL:[Link]

  • Chemistry Data Sheet: Derivatization purification technique. Source: biotage.co.jp. URL:[Link]

  • HILIC Purification Strategies for Flash Chromatography - Teledyne Labs. Source: teledynelabs.com. URL:[Link]

  • Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC. Source: nih.gov. URL: [Link]

  • Mastering HILIC-Z Separation for Polar Analytes | Agilent. Source: agilent.com. URL:[Link]

Sources

Optimization

Technical Support Center: Solvent Selection for the Synthesis of N-Benzylpiperidine Carboxamides

Welcome to the Technical Support Center. As application scientists, we recognize that the N-benzylpiperidine carboxamide motif is a privileged scaffold in medicinal chemistry, frequently utilized in the development of CN...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we recognize that the N-benzylpiperidine carboxamide motif is a privileged scaffold in medicinal chemistry, frequently utilized in the development of CNS therapeutics such as acetylcholinesterase inhibitors[1].

Synthesizing this scaffold typically proceeds via one of two primary disconnections:

  • Route A: Amide coupling of a 1-benzylpiperidine-4-carboxylic acid with an amine.

  • Route B: N-benzylation of a piperidine-4-carboxamide with a benzyl halide.

In both workflows, solvent selection is the most critical parameter dictating reaction kinetics, suppression of side reactions, and the efficiency of product isolation. This guide provides field-proven troubleshooting insights, mechanistic explanations, and self-validating protocols to ensure your syntheses are robust and scalable.

Synthesis Workflows & Solvent Optimization

SolventWorkflow Target Target Scaffold: N-Benzylpiperidine Carboxamides Route1 Route A: Amide Coupling (1-Benzylpiperidine-4-carboxylic acid + Amine) Target->Route1 Route2 Route B: N-Benzylation (Piperidine-4-carboxamide + Benzyl Halide) Target->Route2 Solvent1 Solvent Optimization: Replace DCM/DMF with 2-MeTHF or EtOAc Route1->Solvent1 Solvent2 Solvent Optimization: Replace EtOH with ACN to suppress SN1 solvolysis Route2->Solvent2 Trouble1 Issue: Poor Reagent Solubility Solution: Use COMU/HATU in 2-MeTHF Solvent1->Trouble1 Trouble2 Issue: Over-alkylation / Hydrolysis Solution: Aprotic solvent + Slow addition Solvent2->Trouble2

Workflow for solvent selection and troubleshooting in N-benzylpiperidine carboxamide synthesis.

Part 1: Troubleshooting & FAQs

Q1: I am currently using DCM and DMF for the amide coupling of 1-benzylpiperidine-4-carboxylic acid. Due to regulatory and toxicity concerns, I need to switch to greener solvents. What are the best alternatives that will not compromise my coupling efficiency?

A1: The traditional reliance on dichloromethane (DCM) and N,N-dimethylformamide (DMF) stems from their excellent solvation properties for both organic substrates and polar coupling reagents[2]. However, you can achieve equivalent or superior coupling efficiencies by transitioning to 2-methyltetrahydrofuran (2-MeTHF) or ethyl acetate (EtOAc).

Mechanistic Causality: 2-MeTHF is a highly effective solvent for amidation because it mimics the solvation profile of THF but offers a distinct operational advantage: it is largely immiscible with water. This creates a self-validating workup system. When the reaction is complete, you can perform aqueous washes directly in the reaction vessel. The desired N-benzylpiperidine carboxamide remains in the organic (2-MeTHF) layer, while water-soluble coupling byproducts and salts partition into the aqueous phase, significantly streamlining isolation and reducing product loss[3].

Q2: During the N-benzylation of piperidine-4-carboxamide using 4-methoxybenzyl chloride, my yields are exceptionally low when using ethanol as the solvent. I am observing significant amounts of benzyl alcohol/ether side products. Why is this happening?

A2: This is a classic example of solvent-induced mechanistic divergence. The N-alkylation of amines with benzyl halides can proceed via S_N1 or S_N2 pathways. The 4-methoxy group is strongly electron-donating, which highly stabilizes the benzylic carbocation, shifting the reaction mechanism heavily toward an S_N1 pathway[4].

Mechanistic Causality: When you use a polar protic solvent like ethanol (EtOH), the solvent hydrogen-bonds with the leaving chloride ion, further accelerating carbocation formation. Because EtOH and trace water (often introduced by hygroscopic bases like K₂CO₃) are present in vast excess, they outcompete the piperidine nitrogen for the electrophile, leading to solvolysis (forming 4-methoxybenzyl ethyl ether or 4-methoxybenzyl alcohol)[4].

Solution: Switch to a polar aprotic solvent like anhydrous acetonitrile (ACN) or DCM, and use a non-nucleophilic organic base like N,N-diisopropylethylamine (DIPEA)[5]. Aprotic solvents do not stabilize the leaving group as effectively, suppressing the S_N1 solvolysis pathway and forcing the reaction through the desired S_N2 trajectory driven by the nucleophilicity of the piperidine nitrogen[4].

Q3: When scaling up the N-benzylation route using benzyl bromide in DMF, I am observing significant quaternary ammonium salt formation (over-alkylation). How can I modulate the solvent and reaction conditions to prevent this?

A3: Over-alkylation occurs when the newly formed N-benzylpiperidine product competes with the unreacted starting material for the benzyl halide. Highly polar solvents like DMF increase the nucleophilicity of the amine, which can inadvertently accelerate this secondary reaction if the local concentration of the electrophile is too high.

Mechanistic Causality: To suppress dialkylation, the unreacted piperidine must always be in vast stoichiometric excess relative to the available benzyl halide in the solution[6].

Solution: Shift to a moderately polar aprotic solvent like anhydrous acetonitrile (0.1 M concentration) and employ a syringe pump to add the benzyl halide very slowly over several hours[6]. This kinetic control ensures that the instantaneous concentration of the alkylating agent remains near zero, preventing the mono-alkylated product from undergoing a second alkylation event.

Part 2: Quantitative Data Summaries

Table 1: Solvent Performance Comparison for Amide Coupling Reactions

Data synthesized from comparative amidation studies[3].

SolventCoupling Efficiency (4h)Aqueous MiscibilityEnvironmental ImpactRecommended Coupling Reagent
DCM >95%LowHigh (Regulated)HATU, EDC/HOBt
DMF >95%High (Difficult Workup)High (Toxicity)PyBOP, HATU
2-MeTHF >90%Low (Ideal Workup)Low (Green)COMU, T3P
EtOAc 85-90%LowLow (Green)COMU, EDC/HOBt
Table 2: Solvent Effects on N-Benzylation Mechanisms

Data synthesized from alkylation mechanism studies[4][5].

Solvent TypeExampleDominant MechanismRisk of SolvolysisRecommended Substrates
Polar Protic EthanolS_N1 favored (with EDG)HighUnsubstituted benzyl halides
Polar Aprotic AcetonitrileS_N2 favoredLowElectron-rich benzyl halides
Non-Polar TolueneS_N2 (Slow kinetics)Very LowHighly reactive electrophiles

Part 3: Self-Validating Experimental Protocols

Protocol A: Greener Amide Coupling of 1-Benzylpiperidine-4-carboxylic acid

This protocol utilizes 2-MeTHF to enable a self-validating aqueous workup.

  • Preparation: In an oven-dried flask, suspend 1-benzylpiperidine-4-carboxylic acid (1.0 equiv) and the target amine (1.1 equiv) in anhydrous 2-MeTHF to achieve a 0.2 M concentration.

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA) (3.0 equiv). Validation Check: The solution should become homogeneous, physically validating the deprotonation and dissolution of the carboxylic acid[3].

  • Activation: Cool the mixture to 0 °C and add COMU (1.2 equiv) portion-wise. Stir for 30 minutes at 0 °C, then allow the reaction to warm to room temperature for 4 hours.

  • Self-Validating Workup: Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃ directly to the reaction flask. Transfer the mixture to a separatory funnel. Validation Check: The presence of two distinct, easily separable layers validates the solvent choice. The target carboxamide resides in the upper 2-MeTHF layer.

  • Isolation: Wash the organic layer sequentially with 1M HCl (if the product is not acid-sensitive), water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude carboxamide.

Protocol B: Controlled N-Benzylation of Piperidine-4-carboxamide

This protocol utilizes ACN and strict kinetic control to prevent over-alkylation and solvolysis.

  • Preparation: Dissolve piperidine-4-carboxamide (1.0 equiv) in anhydrous acetonitrile (ACN) to achieve a 0.1 M solution.

  • Base Addition: Add anhydrous K₂CO₃ (2.0 equiv) or DIPEA (1.5 equiv) to the stirring solution[4][5].

  • Kinetic Addition: Load the substituted benzyl halide (1.1 equiv) into a syringe. Using a syringe pump, add the halide to the stirring amine solution dropwise over a period of 4 to 6 hours at room temperature under a dry nitrogen atmosphere[6].

  • Monitoring: Monitor the reaction by TLC or LC-MS. Validation Check: The slow addition ensures the starting amine is always in excess, which inherently suppresses quaternary salt formation[6].

  • Isolation: Once complete, filter off the inorganic salts (if using K₂CO₃). Concentrate the ACN filtrate via rotary evaporation. Redissolve the residue in EtOAc, wash with water to remove any residual salts, dry, and concentrate to yield the pure N-benzylpiperidine carboxamide.

References

  • [2] Title: Amide Synthesis Efficiency: Impact of Solvent Choice on Yields Source: patsnap.com URL:

  • Title: Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide Source: Green Chemistry (RSC Publishing) URL:

  • [3] Title: Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Source: ACS Publications URL:

  • [5] Title: Experimental procedure for N-benzylation of piperidine derivatives Source: Benchchem URL:

  • [4] Title: N - alkylation of piperidine with substituted benzyl chloride Source: ECHEMI URL:

  • [1] Title: Benzylpiperidine-Linked Diarylthiazoles as Potential Anti-Alzheimer's Agents: Synthesis and Biological Evaluation Source: Journal of Medicinal Chemistry - ACS Publications URL:

  • [6] Title: Procedure for N-alkylation of Piperidine? Source: ResearchGate URL:

Sources

Troubleshooting

Technical Support Center: Ruthenium Residue Removal in RCM Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center for post-RCM (Ring-Closing Metathesis) purification. As a Senior Application Scientist, I understand the cri...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for post-RCM (Ring-Closing Metathesis) purification. As a Senior Application Scientist, I understand the critical importance of removing residual ruthenium from your reaction products, especially in the context of pharmaceutical development where stringent limits on heavy metal impurities are in place.[1][2] This guide is designed to provide you with practical, in-depth solutions to common challenges encountered during the purification of RCM products, ensuring the integrity and safety of your synthesized molecules.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions regarding ruthenium residue removal.

Q1: Why is it crucial to remove ruthenium residues from my RCM product?

A: Complete removal of the ruthenium catalyst is essential for several reasons. Residual ruthenium can lead to undesired side reactions such as olefin isomerization or product decomposition over time.[3] Most importantly, for pharmaceutical applications, ruthenium is a heavy metal with toxicity concerns, and its presence in Active Pharmaceutical Ingredients (APIs) is strictly regulated by health authorities like the FDA to a permissible daily exposure (PDE) of not more than 100 micrograms/day for oral administration.[2][4][5][6]

Q2: I performed silica gel column chromatography, but my product is still colored. Why?

A: While silica gel chromatography is a standard purification technique, it is often insufficient for complete removal of the highly colored ruthenium complexes formed during the reaction.[3] Many ruthenium byproducts can co-elute with the desired product, leading to persistent contamination.

Q3: What are the main strategies for removing ruthenium residues?

A: The primary approaches fall into three categories:

  • Scavenging: Using agents that selectively bind to ruthenium, allowing for its removal by filtration or extraction.

  • Extraction: Utilizing a solvent system to selectively pull the ruthenium species into a separate phase from the product.[3][7]

  • Adsorption: Employing solid supports like activated carbon or specialized silica gels to which the ruthenium residues adhere.[2][7]

Q4: Are there catalyst-specific removal strategies?

A: Yes, the choice of removal technique can be influenced by the catalyst used. For instance, water-soluble catalysts can be removed via aqueous extraction.[8] For more common homogeneous catalysts like Grubbs' catalysts, various sequestration methods have been developed.[1]

Troubleshooting Guides

This section provides a question-and-answer format to troubleshoot specific issues you may encounter during your experiments.

Problem: High Ruthenium Levels Detected After Initial Purification

Q: I've already performed a standard workup and silica gel chromatography, but ICP-MS analysis shows ruthenium levels are still unacceptably high. What should I do next?

A: This is a common challenge. Here’s a systematic approach to address it:

1. Understand the Nature of the Ruthenium Species: The residual ruthenium exists not just as the initial catalyst but as various decomposition products. These species have different polarities and solubilities, which is why a single purification method may not be effective.

2. Implement a Scavenging Protocol: Scavengers are compounds that chelate or react with the ruthenium complexes, converting them into forms that are easier to remove.

  • For Non-polar to Moderately Polar Products:

    • Tris(hydroxymethyl)phosphine (THMP): This water-soluble phosphine is a highly effective scavenger.[7]

    • Activated Carbon: A cost-effective and efficient adsorbent.[2][7]

    • Triphenylphosphine oxide (Ph3P=O) or Dimethyl sulfoxide (DMSO): These can be added to the crude product followed by silica gel filtration.[9][10]

  • For Polar Products:

    • Functionalized Scavengers: Consider using polymer-bound or silica-supported scavengers (e.g., SiliaMetS) which can be removed by simple filtration.[11]

3. Optimize the Scavenging Conditions: The effectiveness of a scavenger depends on factors like stoichiometry, reaction time, and temperature. A screening of conditions is often necessary. For instance, with Ph3P=O or DMSO, a treatment time of at least 8-12 hours with about 50 equivalents relative to the catalyst is recommended for optimal results.[9]

Workflow for Selecting a Ruthenium Removal Strategy

Caption: Decision tree for selecting a suitable ruthenium removal strategy.

Comparative Analysis of Ruthenium Removal Techniques

The table below summarizes and compares various methods for ruthenium removal to help you select the most appropriate one for your specific needs.

MethodPrincipleAdvantagesDisadvantagesTypical Ru Levels Achieved
Aqueous Extraction Partitioning of water-soluble Ru species into an aqueous phase.[3]Simple, inexpensive, and effective for water-soluble catalysts/scavengers.[3][7]Limited to products that are not water-soluble; may require multiple extractions.< 50 ppm, can be < 10 ppm when combined with other methods.[3]
Activated Carbon Adsorption of Ru species onto the carbon surface.[7]Cost-effective, high efficiency, and applicable to a wide range of substrates.[11]May require long contact times; potential for product adsorption.Can achieve levels below the detection limit (<0.04 ppm).[3]
Soluble Scavengers (e.g., THMP, DMSO) Formation of Ru complexes with enhanced polarity for easier removal.[7][9]High efficiency, can be tailored to specific Ru species.[7]Requires removal of the scavenger and its Ru complex; can be expensive and toxic.[3]As low as 32 ppm.[7]
Solid-Supported Scavengers Covalent attachment of scavenging groups to a solid support (silica, polymer).Easy removal by filtration, no contamination of the product with the scavenger.Higher cost, may have lower capacity than soluble scavengers.< 10 ppm.[12]
Crystallization Isolation of the crystalline product, leaving impurities in the mother liquor.[2][7]Can be highly effective for achieving very low Ru levels in a single step.Product must be a crystalline solid; can lead to yield loss.Can achieve < 1 ppm.[7]

Detailed Experimental Protocols

Here are step-by-step protocols for two common and effective ruthenium removal methods.

Protocol 1: Ruthenium Removal using Activated Carbon

This protocol is a general guideline and should be optimized for your specific reaction.

  • Reaction Quenching: After the RCM reaction is complete, quench the reaction by adding a small amount of a vinyl ether (e.g., ethyl vinyl ether) and stirring for 30 minutes. This deactivates the catalyst.

  • Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Redissolution: Dissolve the crude product in a suitable solvent (e.g., ethyl acetate, methanol).[11]

  • Addition of Activated Carbon: Add activated carbon (e.g., Ecosorb® 908) to the solution. A typical starting point is 10-20 wt% relative to the crude product.

  • Stirring: Stir the mixture at room temperature or slightly elevated temperature (e.g., 50°C) for 1 to 12 hours. The optimal time should be determined by monitoring the ruthenium levels.[11][13]

  • Filtration: Filter the mixture through a pad of celite or a 0.45 µm filter to remove the activated carbon.[11]

  • Analysis: Analyze the filtrate for residual ruthenium content using ICP-OES or ICP-MS.[11]

Protocol 2: Ruthenium Removal using a Water-Soluble Scavenger (THMP)

This method is particularly effective for non-polar products.

  • Reaction Completion: Once the RCM reaction is deemed complete, proceed to the workup.

  • Scavenger Preparation: Prepare an aqueous solution of tris(hydroxymethyl)phosphine (THMP).

  • Extraction: Add the THMP solution to the reaction mixture and stir vigorously for 1-2 hours.

  • Phase Separation: Separate the organic and aqueous layers.

  • Washing: Wash the organic layer with water and then with brine.

  • Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.

  • Analysis: Determine the ruthenium concentration in the final product.

Workflow for Post-RCM Purification and Analysis

G cluster_0 RCM Reaction cluster_1 Purification cluster_2 Analysis & Final Product A RCM Reaction Mixture B Quench Reaction (e.g., Ethyl Vinyl Ether) A->B C Select Purification Strategy (see Decision Tree) B->C D Execute Protocol (e.g., Scavenging, Adsorption) C->D E Sample Preparation for ICP D->E F ICP-OES / ICP-MS Analysis E->F F->C Re-process G Final Product (<10 ppm Ru) F->G Meets Specification

Caption: General workflow from RCM reaction completion to purified product.

By leveraging the information and protocols in this guide, you will be better equipped to tackle the challenges of ruthenium removal, ensuring the purity and quality of your synthesized compounds.

References

  • Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction. (n.d.). PMC. Retrieved from [Link]

  • Sequestration of Ruthenium Residues via Efficient Fluorous-enyne Termination. (n.d.). PMC. Retrieved from [Link]

  • Scalable Methods for the Removal of Ruthenium Impurities from Metathesis Reaction Mixtures. (2016, June 7). Organic Process Research & Development - ACS Publications. Retrieved from [Link]

  • Removing Ru from metathesis reactions. (2017, September 25). Anderson's Process Solutions. Retrieved from [Link]

  • Ruthenium-Catalyzed Ring-Closing Metathesis: Recent Advances, Limitations and Opportunities. (n.d.). University of Windsor. Retrieved from [Link]

  • A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Screening and Efficient Removal of Ruthenium 3rd Generation Grubbs Catalyst. (n.d.). Chemie Brunschwig. Retrieved from [Link]

  • What is the best and the easiest way to remove Grubbs Catalyst(2nd) from organic solvents?. (2015, November 8). ResearchGate. Retrieved from [Link]

  • A convenient method for the efficient removal of ruthenium byproducts generated during olefin metathesis reactions. (2001, May 3). PubMed. Retrieved from [Link]

  • Key processes in ruthenium-catalysed olefin metathesis. (2014, June 16). RSC Publishing. Retrieved from [Link]

  • Phase Tags in the Recycling of Homogeneous Grubbs Catalysts. (2014, October 28). Illinois Chemistry. Retrieved from [Link]

  • Selected commercial ruthenium-based metathesis catalysts. (n.d.). ResearchGate. Retrieved from [Link]

  • Apeiron's Metal Scavenging Solutions. (n.d.). Apeiron Synthesis. Retrieved from [Link]

  • Q3D(R2) Elemental Impurities: International Council for Harmonisation; Guidance for Industry. (n.d.). Food and Drug Administration. Retrieved from [Link]

  • Q3D(R2) Elemental Impurities. (2019, March 22). Regulations.gov. Retrieved from [Link]

  • 〈232〉 ELEMENTAL IMPURITIES—LIMITS. (n.d.). US Pharmacopeia (USP). Retrieved from [Link]

Sources

Optimization

scaling up the synthesis of 4-amino-N-benzylpiperidine-4-carboxamide

Topic: Scale-Up Synthesis of 4-Amino-1-benzylpiperidine-4-carboxamide Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Welcome to the . As a Senior Application Scientist, I ha...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Scale-Up Synthesis of 4-Amino-1-benzylpiperidine-4-carboxamide Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals

Welcome to the . As a Senior Application Scientist, I have compiled this definitive troubleshooting guide and protocol repository for the scale-up synthesis of 4-amino-1-benzylpiperidine-4-carboxamide (frequently denoted in literature as 4-amino-N-benzylpiperidine-4-carboxamide, indicating N-benzylation of the piperidine ring)[1].

This intermediate is a critical building block in the development of bis-spirocyclic libraries, amiloride analogues, and various pharmaceutical agents[2][3]. Scaling this synthesis from bench to pilot plant requires strict thermodynamic control over the Strecker amination equilibrium and the subsequent exothermic nitrile hydrolysis. This guide provides self-validating protocols, mechanistic troubleshooting, and empirical data to ensure high-fidelity scale-up.

Part 1: Synthetic Process Workflow

Workflow SM 1-Benzyl-4-piperidone (Starting Material) Strecker Strecker Amination (NaCN, NH4Cl, NH4OH) Temp: 20-25°C SM->Strecker Intermediate 4-Amino-1-benzylpiperidine- 4-carbonitrile Strecker->Intermediate Filtration & Wash Hydrolysis Acidic Hydrolysis (95-98% H2SO4 in DCM) Temp: 0°C to RT Intermediate->Hydrolysis Workup Quench & Extraction (Ice, 10M NaOH, EtOAc) Hydrolysis->Workup Exothermic Quench Product 4-Amino-1-benzylpiperidine- 4-carboxamide (Final Product) Workup->Product Solvent Evaporation

Workflow for the two-step scale-up synthesis of 4-amino-1-benzylpiperidine-4-carboxamide.

Part 2: Troubleshooting Guides & FAQs

Q1: During the Strecker amination scale-up, we observe a stalled reaction with high levels of the cyanohydrin byproduct. How do we drive the reaction to the amino nitrile? A: This is a classic equilibrium issue. The Strecker reaction on 1-benzyl-4-piperidone proceeds via two competing pathways: direct attack of cyanide to form the cyanohydrin, or imine formation followed by cyanide addition to form the desired amino nitrile. At scale, inadequate mixing or insufficient ammonia concentration traps the reaction in the cyanohydrin state. Causality & Solution: You must use a robust ammonia/ammonium chloride buffer[2]. The high concentration of ammonia drives the equilibrium toward the imine. Add the sodium cyanide carefully to the pre-formed imine/ammonia mixture rather than mixing all reagents simultaneously[3]. Ensure the aqueous ammonia concentration remains at least 25% (w/w) and use a sealed reactor to prevent NH 3​ outgassing during the 24-hour stirring period.

Q2: In the second step, our nitrile hydrolysis yields a mixture of the desired primary amide and the over-hydrolyzed carboxylic acid. How do we arrest the hydrolysis? A: Over-hydrolysis is driven by excess water and elevated temperatures. The transformation of the carbonitrile to the carboxamide utilizes concentrated sulfuric acid (95–98%)[3]. Causality & Solution: Concentrated H 2​ SO 4​ serves a dual purpose: it acts as a strong acid catalyst to protonate the nitrile, and its trace water content (2-5%) provides exactly enough nucleophile for the initial hydration to the iminol tautomer. Because H 2​ SO 4​ is highly dehydrating, it starves the reaction of the free water required for the second hydrolysis step (amide to acid). If your sulfuric acid has absorbed ambient moisture, or if the reaction exotherm exceeds 30 °C, the kinetic barrier to carboxylic acid formation is breached. Maintain the reaction strictly between 0 °C and room temperature, and use dry Dichloromethane (DCM) as a co-solvent to manage the exotherm[3].

Q3: The final carboxamide product is highly polar. We are losing yield during the aqueous workup. What is the optimal extraction strategy? A: The target molecule contains a basic piperidine nitrogen, a primary amine, and an amide, making it highly water-soluble. Causality & Solution: During the quench, pouring the sulfuric acid mixture over crushed ice prevents thermal degradation. However, you must basify the aqueous layer to pH 14 using 10 M NaOH[3]. This ensures both the piperidine and primary amine are fully deprotonated (free base form). Extract with a moderately polar organic solvent like ethyl acetate (EtOAc)[3]. If emulsions form, saturate the aqueous layer with NaCl (salting out) to force the product into the organic phase.

Part 3: Mechanistic Pathway

Mechanism Nitrile Carbonitrile (R-CN) Protonated Protonated Nitrile (R-C≡N⁺H) Nitrile->Protonated +H⁺ (H2SO4) Hydration Nucleophilic Attack (by trace H2O) Protonated->Hydration Iminol Iminol Intermediate (R-C(OH)=NH) Hydration->Iminol -H⁺ Amide Primary Carboxamide (R-CONH2) Iminol->Amide Tautomerization

Acid-catalyzed hydrolysis mechanism from the carbonitrile to the primary carboxamide.

Part 4: Scale-Up Data & Parameter Comparison

The following table summarizes the stoichiometric and operational parameters required to transition from a 10-gram bench scale to a 1-kilogram pilot scale, based on validated bis-spirocyclic library synthesis protocols[3].

ParameterBench Scale (Lab)Pilot Scale (Scale-up)Causality / Process Note
1-Benzyl-4-piperidone 10.0 g (52.8 mmol)230.0 g (1.20 mol)Substrate (Limiting Reagent)
NH 4​ Cl 1.3 eq1.3 eqActs as a proton source and buffer
NH 4​ OH (25% aq) 20.0 eq20.0 eqMassive excess prevents cyanohydrin trapping
NaCN 1.25 eq1.25 eqCyanide source; add carefully over 30 min
H 2​ SO 4​ (95-98%) 20.0 eq20.0 eqHydrolysis reagent; limits free water
DCM (Co-solvent) 20 mL500 mLManages viscosity and thermal spikes
Yield (Step 1) ~85%~80%High efficiency at scale if reactor is sealed
Yield (Step 2) ~78%~75%Losses typically occur during aqueous extraction
Part 5: Detailed Experimental Protocols
Step 1: Synthesis of 4-Amino-1-benzylpiperidine-4-carbonitrile

Caution: This step utilizes Sodium Cyanide (NaCN). Ensure highly ventilated fume hoods, HCN gas monitors, and basic peroxide quench baths are active.

  • Preparation of Ammonia Buffer: To a stirred solution of ammonium chloride (83.4 g, 1.60 mol, 1.3 eq) in 640 mL of ammonium hydroxide solution (25% NH 3​ in water, 20.0 eq), ensure complete dissolution at room temperature[3].

  • Cyanide Addition: Carefully add sodium cyanide (73.5 g, 1.50 mol, 1.25 eq) to the buffer solution[3]. Stir for 15 minutes to homogenize.

  • Substrate Addition: Dropwise, over 30 minutes, add a solution of 1-benzyl-4-piperidone (230.0 g, 1.20 mol, 1.0 eq)[3].

  • Reaction: Seal the vessel to prevent ammonia escape. Stir the biphasic mixture vigorously at room temperature (20–25 °C) for 24 hours.

  • Workup: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 500 mL). Dry the combined organic layers over anhydrous MgSO 4​ , filter, and concentrate in vacuo to yield the amino nitrile intermediate as an oil or low-melting solid.

Step 2: Hydrolysis to 4-Amino-1-benzylpiperidine-4-carboxamide
  • Solubilization: To a stirred solution of the 4-amino-1-benzylpiperidine-4-carbonitrile intermediate (approx. 78.0 g, 0.36 mol) in dry dichloromethane (500 mL), cool the reactor to 0 °C using an ice/brine bath[3].

  • Acid Addition: Dropwise, over 2 hours, add concentrated (95–98%) sulfuric acid (20.0 eq)[3]. Critical Note: The DCM acts as a thermal sink. Do not allow the internal temperature to exceed 5 °C during addition.

  • Hydrolysis: Once the addition is complete, remove the cooling bath. Allow the reaction to warm to room temperature and stir overnight (approx. 16 hours)[3].

  • Quench: Slowly pour the highly viscous reaction mixture onto 3000 mL of crushed ice to safely dissipate the heat of dilution[3].

  • Basification: Slowly add 10 M Sodium Hydroxide (NaOH) (approx. 1500 mL) until the aqueous phase reaches pH = 14[3]. Monitor temperature; external cooling may be required.

  • Extraction: Extract the highly basic aqueous layer with Ethyl Acetate (EtOAc) (3 x 1000 mL)[3].

  • Isolation: Wash the combined organic layers with brine, dry over MgSO 4​ , filter, and concentrate in vacuo to yield the pure 4-amino-1-benzylpiperidine-4-carboxamide as a white to pale-yellow solid[3][4].

Part 6: References
  • Amiloride analogues substituted on the cyclic guanidine moiety as ENaC blockers for treating respiratory diseases Source: Google Patents (EP / INID) URL:

  • Rich, bis-spirocyclic-based compound libraries for biological screening Source: Amazon S3 (Supplemental Open Access Data) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

In Vivo Efficacy of 4-Amino-N-benzylpiperidine-4-carboxamide Derivatives and Analogs: A Comparative Guide for Preclinical Research

For researchers and drug development professionals navigating the complex landscape of novel analgesic discovery, the 4-aminopiperidine scaffold represents a promising starting point. This guide provides an in-depth comp...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals navigating the complex landscape of novel analgesic discovery, the 4-aminopiperidine scaffold represents a promising starting point. This guide provides an in-depth comparative analysis of the in vivo efficacy of derivatives related to 4-amino-N-benzylpiperidine-4-carboxamide, with a focus on their performance in established preclinical pain models. While direct in vivo data for this specific chemical entity is limited in publicly accessible literature, this guide leverages data from structurally similar benzylpiperidine derivatives to offer a comprehensive overview of their potential. We will delve into the experimental data, compare their efficacy against standard analgesics, and provide detailed protocols to support future research endeavors.

A promising strategy in modern analgesic development is the design of dual-acting ligands that can offer a more potent therapeutic effect while mitigating the adverse effects associated with single-target agents.[1] One such approach involves the simultaneous modulation of the μ-opioid receptor (MOR) and the sigma-1 receptor (σ1R). Dual MOR/σ1R ligands have shown potential for robust antinociceptive effects with a reduced side-effect profile compared to traditional opioids.[1]

Comparative In Vivo Efficacy of Benzylpiperidine Derivatives

A recent study on a series of 30 benzylpiperidine derivatives identified a lead compound, Compound 52 , which demonstrates high affinity for both MOR and σ1R.[1] This compound has undergone extensive in vivo testing and serves as a key example in this guide.

CompoundAnimal ModelPain TypeRoute of AdministrationED50Reference
Compound 52 MouseVisceralNot Specified4.04 mg/kg[1]
MouseInflammatoryNot Specified6.88 mg/kg[1]
RatInflammatory/NociceptiveNot Specified13.98 mg/kg[1]
MouseChronic InflammatoryNot Specified7.62 mg/kg[1]
Morphine RatInflammatory/NociceptiveSystemic1-6 mg/kg (dose-dependent)[2]
Gabapentin RatNeuropathicOral300 mg/kg[3]

In-Depth Analysis of Preclinical Pain Models

The evaluation of novel analgesics relies on well-established animal models that mimic different aspects of clinical pain. Below, we detail the protocols for two of the models used to assess the efficacy of Compound 52 and its comparators.

Formalin Test: A Model of Inflammatory and Nociceptive Pain

The formalin test is a widely used model that induces a biphasic pain response, reflecting both acute nociceptive pain and a more prolonged inflammatory pain state.[2][4]

  • Animal Acclimation: Male Sprague-Dawley rats are acclimated to the testing environment to minimize stress-induced variability.

  • Compound Administration: Test compounds (e.g., Compound 52, Morphine) or vehicle are administered systemically at predetermined doses and time points before formalin injection.[2]

  • Induction of Nociception: A dilute solution of formalin (e.g., 5%) is injected subcutaneously into the plantar surface of the rat's hind paw.[2]

  • Behavioral Observation: Immediately after injection, the animal's behavior is observed and scored. The key behaviors include flinching, licking, and biting of the injected paw.

  • Data Analysis: The observation period is typically divided into two phases: the early phase (0-5 minutes post-injection), representing acute nociceptive pain, and the late phase (15-60 minutes post-injection), reflecting inflammatory pain. The duration or frequency of pain behaviors is quantified and compared between treatment groups.

G cluster_pre Pre-Treatment cluster_test Testing cluster_post Data Analysis acclimation Animal Acclimation administration Compound/Vehicle Administration acclimation->administration formalin Subcutaneous Formalin Injection administration->formalin observe Behavioral Observation formalin->observe phase1 Early Phase Analysis (Nociceptive Pain) observe->phase1 phase2 Late Phase Analysis (Inflammatory Pain) observe->phase2 compare Compare Treatment Groups phase1->compare phase2->compare

Workflow for the formalin-induced nociception model.

Carrageenan-Induced Inflammatory Pain Model

This model is used to assess the efficacy of compounds against inflammatory pain and edema.

  • Baseline Measurement: The baseline paw volume of the rats is measured using a plethysmometer.

  • Compound Administration: The test compound (e.g., Compound 52) or a standard anti-inflammatory drug is administered, typically intraperitoneally.

  • Induction of Inflammation: A solution of carrageenan is injected into the sub-plantar tissue of the hind paw.

  • Paw Volume Measurement: Paw volume is measured at several time points post-carrageenan injection (e.g., 1, 2, 3, and 4 hours).

  • Data Analysis: The percentage of inhibition of edema is calculated for each treatment group relative to the vehicle control group.

Mechanism of Action: Dual MOR/σ1R Ligands

Compound 52 exerts its analgesic effects through a dual mechanism of action, acting as both a MOR agonist and a σ1R antagonist.[1] This multitarget approach is believed to contribute to its potent efficacy and favorable side-effect profile.

  • μ-Opioid Receptor (MOR) Agonism: Activation of MORs, which are G-protein coupled receptors, leads to the inhibition of adenylyl cyclase, reduced production of cyclic AMP (cAMP), and the modulation of ion channels. This results in hyperpolarization of neurons and reduced neuronal excitability, ultimately blocking the transmission of pain signals.

  • Sigma-1 Receptor (σ1R) Antagonism: The σ1R is a chaperone protein located at the endoplasmic reticulum-mitochondrion interface. Its antagonism has been shown to potentiate opioid analgesia and reduce the development of tolerance and other opioid-related side effects.[1]

G cluster_mor MOR Agonism cluster_s1r σ1R Antagonism compound Compound 52 mor μ-Opioid Receptor compound->mor Agonist s1r Sigma-1 Receptor compound->s1r Antagonist gpc G-Protein Coupling mor->gpc ac Adenylyl Cyclase Inhibition gpc->ac ion Ion Channel Modulation gpc->ion camp ↓ cAMP ac->camp hyper Neuronal Hyperpolarization camp->hyper ion->hyper analgesia_mor Analgesia hyper->analgesia_mor modulation Modulation of Opioid System s1r->modulation side_effects ↓ Opioid Side Effects modulation->side_effects analgesia_s1r Potentiation of Analgesia modulation->analgesia_s1r

Sources

Comparative

Comparative Guide: Inhibitory Activity of Novel Derivatives Against AChE and BuChE

Introduction: The Cholinergic Hypothesis and Dual Target Rationale The targeted inhibition of cholinesterase enzymes remains the primary pharmacological strategy for managing the cognitive symptoms of Alzheimer's disease...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Cholinergic Hypothesis and Dual Target Rationale

The targeted inhibition of cholinesterase enzymes remains the primary pharmacological strategy for managing the cognitive symptoms of Alzheimer's disease (AD) and other neurodegenerative disorders. The human brain relies on two primary cholinesterases to terminate cholinergic neurotransmission by hydrolyzing acetylcholine (ACh): Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) [1].

While AChE is the predominant enzyme in a healthy brain, its activity often decreases or remains static as AD progresses. Conversely, BuChE activity progressively increases, taking over the role of ACh hydrolysis in the synaptic cleft[2]. Consequently, modern drug development has shifted from highly selective AChE inhibitors (like early-generation donepezil) toward dual AChE/BuChE inhibitors . These dual-targeted derivatives offer a broader therapeutic window by maintaining cholinergic signaling even as the enzymatic landscape of the brain shifts[2][3].

G ACh Acetylcholine (Neurotransmitter) AChE AChE Enzyme (Synaptic Cleft) ACh->AChE Hydrolysis BuChE BuChE Enzyme (Glial Cells/Plasma) ACh->BuChE Hydrolysis (AD state) Signal Prolonged Cholinergic Signaling ACh->Signal Receptor Activation Choline Choline + Acetate (Signal Termination) AChE->Choline BuChE->Choline Inhibitor Dual AChE/BuChE Inhibitor (Derivatives) Inhibitor->ACh Prevents degradation Inhibitor->AChE Blocks CAS/PAS Inhibitor->BuChE Blocks Active Site

Cholinergic signaling pathway illustrating the mechanism of dual AChE/BuChE inhibition.

Structural Biology & Mechanistic Pathways

The active site of AChE is characterized by a deep, narrow gorge containing two critical binding regions: the Catalytic Anionic Site (CAS) at the bottom, and the Peripheral Anionic Site (PAS) at the entrance[2]. BuChE shares approximately 65% amino acid sequence homology with AChE but possesses a wider gorge, allowing it to accommodate bulkier substrates and inhibitors[2].

When designing novel derivatives, medicinal chemists often utilize hybrid scaffolds (e.g., biphenyls, coumarins, or isoflavones) that are long enough to span both the CAS and PAS of AChE, while retaining enough flexibility to bind effectively within the wider BuChE pocket[2][3][4].

Comparative Analysis of Novel Derivatives

Recent literature highlights several classes of novel derivatives evaluated for their half-maximal inhibitory concentration (IC₅₀). Because IC₅₀ values are highly assay-dependent, comparing them directly requires acknowledging the specific structural class and its binding preference.

Table 1: In Vitro Inhibitory Activity (IC₅₀) of Synthesized Derivatives
Compound ClassSpecific DerivativeAChE IC₅₀ (μM)BuChE IC₅₀ (μM)Selectivity / ProfileRef
Biphenyl/Bibenzyl Compound 7-60.030.44Potent Dual Inhibitor[2]
Chlorochalcone Compound 4l0.17> 100Highly AChE Selective[5]
Coumarinyl Thiazole Compound 6b0.87> 50AChE Selective[4]
Isoflavone Compound 164.605.92Balanced Dual Inhibitor[3]
Piperidinone Compound 1g18.0417.28Balanced Dual Inhibitor[6]
Coumarinyl Oxadiazole Compound 11e> 500.15BuChE Selective[4]
Standard Drug Donepezil 0.03 - 7.23 3.0 - 16.1 AChE Biased [2][4]

*Note: Variance in Donepezil IC₅₀ values reflects differences in enzyme sources (e.g., electric eel vs. human recombinant) and assay conditions across different studies.

Key Takeaways from the Data:

  • Targeting BuChE: Coumarinyl oxadiazole derivatives (e.g., 11e) demonstrate that specific heterocyclic modifications can completely flip selectivity toward BuChE[4].

  • Dual Inhibition: Biphenyl derivatives (like 7-6) and isoflavone derivatives (like 16) successfully bridge the structural requirements for both enzymes, offering balanced dual inhibition[2][3].

  • AChE Selectivity: The presence of a tertiary amine side chain (pyrrolidine) in chlorochalcones (e.g., 4l) results in massive selectivity (667.2-fold) for AChE over BuChE, likely due to tight PAS binding[5].

Experimental Methodology: The Modified Ellman's Assay

To generate the quantitative data shown above, researchers rely on the colorimetric method developed by Ellman et al. (1961)[7][8]. This is the gold-standard protocol for evaluating cholinesterase inhibitors due to its high-throughput compatibility and reliability[1][9].

The Chemical Principle

The assay relies on a coupled enzyme-chemical reaction. AChE or BuChE hydrolyzes its respective synthetic substrate—acetylthiocholine iodide (ATCI) or butyrylthiocholine iodide (BTCI)—to produce thiocholine. Thiocholine immediately reacts with the colorimetric reagent 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to cleave its disulfide bond, yielding the yellow 5-thio-2-nitrobenzoate (TNB²⁻) anion. The rate of TNB²⁻ formation is measured spectrophotometrically at 412 nm and is directly proportional to enzyme activity[1][9].

G Prep 1. Reagent Prep (Buffer, DTNB, Substrate, Enzyme) Incubate 2. Pre-Incubation (Enzyme + DTNB + Inhibitor) 10 min @ 25°C Prep->Incubate Establish baseline Start 3. Reaction Initiation Add Substrate (ATCI/BTCI) Incubate->Start Allow inhibitor binding Measure 4. Kinetic Measurement Absorbance at 412 nm Start->Measure Thiocholine + DTNB -> TNB Analyze 5. Data Analysis Calculate % Inhibition & IC50 Measure->Analyze Rate of color formation

Step-by-step workflow of the modified Ellman's assay for cholinesterase inhibition.

Step-by-Step Protocol (96-Well Microplate Format)

This protocol is designed as a self-validating system , ensuring that background noise and non-enzymatic hydrolysis do not skew the IC₅₀ calculations.

Step 1: Reagent Preparation

  • Buffer: 0.1 M Sodium Phosphate Buffer, adjusted strictly to pH 8.0. (Causality: The reaction between thiocholine and DTNB is highly pH-dependent; pH 8.0 ensures optimal ionization of the thiol group for rapid TNB formation)[1][9].

  • DTNB Solution: 10 mM in phosphate buffer[9].

  • Substrate: 14 mM ATCI (for AChE) or BTCI (for BuChE) in deionized water[9].

  • Enzyme: Dilute AChE or BuChE to 1 U/mL in buffer[9].

Step 2: Plate Setup & Pre-Incubation (The Causality of Equilibrium) Set up the 96-well plate with the following self-validating controls:

  • Blank (Background Control): 150 µL Buffer + 10 µL DTNB + 10 µL Substrate. (Purpose: Thiocholine esters can spontaneously hydrolyze in water. This well subtracts non-enzymatic color formation)[9].

  • 100% Activity Control: 140 µL Buffer + 10 µL Enzyme + 10 µL DTNB + 10 µL Vehicle Solvent (e.g., DMSO). (Purpose: Establishes the uninhibited velocity, V0​ )[9].

  • Test Samples: 140 µL Buffer + 10 µL Enzyme + 10 µL DTNB + 10 µL Inhibitor Derivative (at various concentrations)[9].

Crucial Step: Incubate the plate for 10–15 minutes at 25°C before adding the substrate[9]. Causality: Inhibitor-enzyme interactions require time to reach thermodynamic equilibrium. Skipping this step artificially inflates the apparent IC₅₀ by allowing the substrate to outcompete the inhibitor before the inhibitor has fully stabilized within the CAS/PAS pockets.

Step 3: Initiation and Kinetic Measurement

  • Add 10 µL of the Substrate (ATCI or BTCI) to all wells to initiate the reaction[9].

  • Immediately place the plate in a microplate reader.

  • Measure the absorbance kinetically at 412 nm every 1 minute for 10–15 minutes[9].

Step 4: Data Analysis Calculate the initial velocity ( V ) from the linear portion of the absorbance-time curve.

% Inhibition=(Vcontrol​Vcontrol​−Vtest​​)×100

Plot the % Inhibition against the log concentration of the derivative to determine the IC₅₀ via non-linear regression.

Conclusion

The development of novel derivatives targeting AChE and BuChE requires a delicate balance of structural biology and rigorous in vitro validation. As demonstrated by recent data, minor modifications—such as the substitution of a pyrrolidine ring or a coumarin scaffold—can drastically alter an inhibitor's affinity and selectivity[4][5]. By employing standardized, self-validating protocols like the modified Ellman's method, researchers can accurately benchmark these novel compounds against clinical standards like donepezil, paving the way for more resilient therapies against Alzheimer's disease.

References

  • BenchChem. Application Notes and Protocols for Ellman's Method in AChE/BChE Inhibition Assays. Benchchem.com.
  • NIH.
  • MDPI. Evaluation of Novel Dual Acetyl- and Butyrylcholinesterase Inhibitors as Potential Anti-Alzheimer's Disease Agents Using Pharmacophore, 3D-QSAR, and Molecular Docking Approaches. MDPI.com.
  • Frontiers. Combined in Vitro and in Silico Studies for the Anticholinesterase Activity and Pharmacokinetics of Coumarinyl Thiazoles and Oxadiazoles. Frontiersin.org.
  • Taylor & Francis. Tertiary amine derivatives of chlorochalcone as acetylcholinesterase (AChE) and buthylcholinesterase (BuChE)
  • ACG Publications.
  • NIH. Assessment of Acetylcholinesterase Activity Using Indoxylacetate and Comparison with the Standard Ellman's Method. NIH.gov.
  • BenchChem. Application Notes and Protocols for Acetylcholinesterase (AChE) Activity Determination using Ellman's Method. Benchchem.com.
  • Public Health Toxicology. Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Publichealthtoxicology.com.

Sources

Validation

Comprehensive Comparison Guide: 4-Amino-N-benzylpiperidine-4-carboxamide Derivatives vs. Donepezil in Acetylcholinesterase (AChE) Inhibition

Executive Summary & Mechanistic Rationale The cholinergic hypothesis of Alzheimer's disease (AD) positions Acetylcholinesterase (AChE) inhibition as a primary therapeutic strategy. For decades, Donepezil has served as th...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The cholinergic hypothesis of Alzheimer's disease (AD) positions Acetylcholinesterase (AChE) inhibition as a primary therapeutic strategy. For decades, Donepezil has served as the gold-standard, FDA-approved AChE inhibitor. However, its single-target nature and specific pharmacokinetic limitations have driven researchers to develop next-generation Multi-Target-Directed Ligands (MTDLs)[1].

Enter the 4-amino-N-benzylpiperidine-4-carboxamide scaffold. By utilizing the proven N-benzylpiperidine moiety of donepezil to anchor into the Catalytic Anionic Site (CAS) of AChE, researchers have engineered a novel class of inhibitors. Replacing donepezil’s simple methylene linker with a 4-amino-4-carboxamide group introduces critical advantages:

  • Metabolic Stability: The carboxamide linkage strongly resists enzymatic cleavage by plasma esterases, a common failure point for ester-based drug candidates ()[2].

  • Enhanced Hydrogen Bonding: The carboxamide oxygen and the 4-amino group provide new hydrogen bond acceptors/donors, interacting with the water network and aromatic residues (e.g., Tyr337, Trp86) within the 20 Å deep AChE gorge.

  • MTDL Functionalization: The 4-amino position serves as a versatile synthetic handle to attach secondary pharmacophores (such as metal chelators or A β aggregation inhibitors), effectively bridging the gap to the Peripheral Anionic Site (PAS)[1].

Structural Logic & Binding Pathways

To objectively evaluate these compounds, we must analyze how their distinct structural topographies dictate their interaction with the AChE enzyme.

BindingLogic cluster_donepezil Donepezil (Reference Standard) cluster_carboxamide 4-Amino-N-benzylpiperidine-4-carboxamide D_CAS N-Benzylpiperidine CAS Binding D_Link Methylene Gorge Spanning D_CAS->D_Link D_PAS Dimethoxyindanone PAS Binding D_Link->D_PAS C_CAS N-Benzylpiperidine CAS Binding C_Link 4-Amino + Carboxamide H-Bonding & Stability C_CAS->C_Link C_PAS Variable Tail PAS Binding & MTDL C_Link->C_PAS

Fig 1. Comparative binding logic of Donepezil vs Carboxamide derivatives in the AChE active site.

Quantitative Performance Comparison

While Donepezil maintains superior raw potency (low nanomolar IC 50​ ), 4-amino-N-benzylpiperidine-4-carboxamide derivatives sacrifice a fraction of this raw potency to achieve dual-inhibition (AChE and BuChE) and multi-target capabilities, which are critical for modifying the progression of late-stage AD[1][2].

Pharmacological ParameterDonepezil (Gold Standard)4-amino-N-benzylpiperidine-4-carboxamide Derivatives
Primary Target Affinity (AChE IC 50​ ) 5 – 15 nM0.40 – 6.0 µM[2]
Secondary Target (BuChE IC 50​ ) > 5.0 µM (Highly AChE selective)Sub-micromolar to Micromolar (Dual inhibition)
Linker Enzymatic Stability Moderate (Methylene/Ketone)High (Carboxamide resists esterase hydrolysis)[2]
Multi-Target Potential (MTDL) Limited (Primarily single-target)High (Easily functionalized at the 4-amino position)[1]
Blood-Brain Barrier (BBB) Permeability High (Confirmed in vivo)High (Predicted via in silico models)[2]

Experimental Methodology: Self-Validating AChE Inhibition Assay

To generate reliable, reproducible data comparing these two compounds, researchers rely on a modified Ellman’s Assay . The protocol detailed below is designed as a self-validating system, ensuring that environmental variables or enzyme degradation do not artificially skew the IC 50​ calculations.

Step-by-Step Protocol
  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer at exactly pH 8.0.

    • Causality: The Ellman’s reagent (DTNB) requires a slightly basic pH to efficiently react with the thiol group of thiocholine. A lower pH will quench the colorimetric reaction, while a higher pH accelerates non-enzymatic substrate hydrolysis.

  • Enzyme & Substrate Setup: Dissolve AChE (electric eel or recombinant human) to a working concentration of 0.1 U/mL. Prepare 0.01 M DTNB and 0.075 M Acetylthiocholine iodide (ATCI).

  • Inhibitor Equilibration (Crucial Step): In a 96-well microplate, combine 140 µL buffer, 20 µL enzyme, and 20 µL of the inhibitor (Donepezil or Carboxamide derivative diluted in <1% DMSO). Incubate at 25°C for 15 minutes.

    • Causality: Large molecules like benzylpiperidine derivatives require time to navigate the narrow aromatic gorge of AChE. Without this pre-incubation, the smaller ATCI substrate will outcompete the inhibitor initially, resulting in a falsely elevated IC 50​ .

  • Reaction Initiation & Self-Validation: Add 10 µL DTNB and 10 µL ATCI to all wells.

    • Self-Validating Controls: Every plate must contain a Blank (Buffer + DTNB + ATCI) to subtract spontaneous hydrolysis, an Uninhibited Control (Enzyme + Vehicle + DTNB + ATCI) to establish V0​ , and Donepezil as the reference standard to normalize batch-to-batch enzyme variations.

  • Kinetic Measurement: Read the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) from the linear portion of the curve.

EllmanAssay Init 1. Reagent Prep Buffer pH 8.0, AChE, DTNB, ATCI Incubate 2. Equilibration AChE + Inhibitor (15 min, 25°C) Init->Incubate Prevent enzyme denaturation Trigger 3. Reaction Initiation Add ATCI Substrate & DTNB Incubate->Trigger Achieve binding equilibrium Read 4. Kinetic Read Absorbance at 412 nm (5 min) Trigger->Read Thiocholine + DTNB reaction Analyze 5. IC50 Calculation Non-linear Regression vs Donepezil Read->Analyze Self-validating against controls

Fig 2. Self-validating Ellman's assay workflow for comparative AChE inhibition kinetics.

Data Interpretation & Future Directions

When comparing the kinetic data generated from the workflow above, Donepezil will consistently display a steeper dose-response curve for AChE. However, the true value of the 4-amino-N-benzylpiperidine-4-carboxamide derivatives lies in their broader pharmacological profile.

By acting as a stable, functionalizable core, the carboxamide scaffold allows drug development professionals to synthesize hybrids that not only inhibit AChE but also tackle oxidative stress, neuroinflammation, and amyloid-beta aggregation simultaneously ()[1]. For researchers aiming to develop disease-modifying therapies rather than purely symptomatic treatments, transitioning from the rigid donepezil structure to modular carboxamide scaffolds represents a highly logical and evidence-backed progression.

References

  • van Greunen, D. G., et al. (2019). "Novel N-benzylpiperidine carboxamide derivatives as potential cholinesterase inhibitors for the treatment of Alzheimer's disease." European Journal of Medicinal Chemistry. URL:[Link]

  • Pudlo, M., et al. (referenced in RSC Advances, 2021). "The recent development of donepezil structure-based hybrids as potential multifunctional anti-Alzheimer's agents: highlights from 2010 to 2020." RSC Advances. URL:[Link]

  • Sharma, P., et al. (referenced in MDPI, 2024). "New Insights into the Development of Donepezil-Based Hybrid and Natural Molecules as Multi-Target Drug Agents for Alzheimer's Disease Treatment." International Journal of Molecular Sciences. URL:[Link]

Sources

Comparative

Comparative Activity of 4-Benzylpiperidine Carboxamides and Venlafaxine: A Technical Guide

Introduction: The Evolution of Monoamine Reuptake Inhibitors The monoamine hypothesis of depression posits that depressive disorders arise from a deficiency in synaptic concentrations of serotonin (5-HT), norepinephrine...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Evolution of Monoamine Reuptake Inhibitors

The monoamine hypothesis of depression posits that depressive disorders arise from a deficiency in synaptic concentrations of serotonin (5-HT), norepinephrine (NE), and dopamine (DA). For decades, selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs) like venlafaxine have been the clinical standard [1]. However, these therapies often exhibit a delayed onset of action and fail to address anhedonia—a core symptom of major depressive disorder (MDD) linked directly to dopaminergic deficits.

To overcome these limitations, drug development has shifted toward Triple Reuptake Inhibitors (TRIs) , which simultaneously target the serotonin transporter (SERT), norepinephrine transporter (NET), and dopamine transporter (DAT). Recent structural optimizations have identified 4-benzylpiperidine carboxamides as highly tunable scaffolds capable of modulating reuptake inhibition profiles from dual (SNRI) to triple (TRI) activity [2].

This guide provides an objective, data-driven comparison of venlafaxine and 4-benzylpiperidine carboxamides, detailing their structure-activity relationships (SAR), comparative binding affinities, and the self-validating experimental protocols required to evaluate them.

Mechanistic Divergence: SNRI vs. TRI Pathways

Venlafaxine functions as a potent dual inhibitor, tightly binding to SERT and NET to prolong the synaptic dwell time of 5-HT and NE. However, it lacks meaningful affinity for DAT. Conversely, engineered 4-benzylpiperidine carboxamides can be structurally tuned to engage all three transporters. By inhibiting DAT, these compounds prevent dopamine clearance, thereby maintaining dopaminergic tone and preventing the compensatory downregulation of Dopamine D2 Receptors (D2R)[2].

G A Presynaptic Neuron B Synaptic Cleft (5-HT, NE, DA) A->B Neurotransmitter Release SERT SERT (Serotonin) B->SERT 5-HT Reuptake NET NET (Norepinephrine) B->NET NE Reuptake DAT DAT (Dopamine) B->DAT DA Reuptake Venlafaxine Venlafaxine (SNRI) Venlafaxine->SERT Inhibits Venlafaxine->NET Inhibits Carboxamides 4-Benzylpiperidine Carboxamides (TRI) Carboxamides->SERT Inhibits Carboxamides->NET Inhibits Carboxamides->DAT Inhibits

Fig 1: Mechanistic comparison of Venlafaxine (SNRI) and 4-Benzylpiperidine Carboxamides (TRI).

Structure-Activity Relationship (SAR) & Comparative Data

The pharmacological profile of 4-benzylpiperidine carboxamides is highly dependent on two structural variables: the linker length (number of carbons between the NH and the 4-benzylpiperidine core) and the aromatic substituents [2].

  • Linker Length Causality : A 3-carbon linker optimizes the spatial geometry required for NET inhibition, often surpassing venlafaxine's potency. Conversely, a 2-carbon linker restricts conformational flexibility in a way that dramatically enhances DAT binding affinity, shifting the molecule from an SNRI to a TRI profile.

  • Aromatic Substitution Causality : Biphenyl substitutions drive SERT selectivity by maximizing hydrophobic interactions within the SERT binding pocket. Diphenyl substitutions, however, are critical for DAT engagement.

Comparative IC50 Data Summary

The following table synthesizes the half-maximal inhibitory concentrations (IC50) of venlafaxine against representative 4-benzylpiperidine carboxamide derivatives [1] [2].

Compound Class / DrugStructural FeaturesSERT IC50 (μM)NET IC50 (μM)DAT IC50 (μM)Primary Profile
Venlafaxine Standard SNRI0.07 - 0.522.16 - 3.01Inactive (-)SNRI
GBR12909 Standard DAT InhibitorInactive (-)Inactive (-)0.02 - 0.08Selective DRI
Derivative 7e 3-carbon linker, BiphenylHigh PotencyHigh PotencyWeak/InactiveSuperior SNRI
Derivative 8f 2-carbon linker, DiphenylModerateModerateHigh PotencyBalanced TRI
Derivative 8k 2-carbon linker, NaphthylHigh PotencyHigh PotencyModerateBalanced TRI

Data Interpretation: Derivatives with a 2-carbon linker (e.g., 8f, 8k) successfully bridge the gap left by venlafaxine by introducing significant DAT inhibition, thereby acting as true TRIs.

Validated Experimental Methodologies

To ensure scientific integrity, the evaluation of these compounds requires self-validating assay systems. The following protocols detail the methodologies for quantifying reuptake inhibition and functional receptor modulation.

Protocol A: In Vitro Monoamine Transporter Reuptake Assay

Purpose : To quantify the IC50 values for SERT, NET, and DAT. Causality of Design : Utilizing specific radiolabeled substrates ([³H]-5-HT, [³H]-NE, [³H]-DA) allows for direct, competitive quantification of transporter activity. The inclusion of venlafaxine and GBR12909 acts as a self-validating internal control to ensure assay sensitivity.

Step-by-Step Workflow :

  • Cell Preparation : Culture HEK293 cells stably expressing human SERT, NET, or DAT in DMEM supplemented with 10% FBS. Rationale: HEK293 cells lack endogenous monoamine transporters, ensuring signal specificity.

  • Compound Incubation : Seed cells in 96-well plates. Pre-incubate with varying concentrations (0.1 nM to 100 μM) of 4-benzylpiperidine carboxamides, venlafaxine (SNRI control), or GBR12909 (DAT control) for 30 minutes at 37°C.

  • Radioligand Addition : Add 20 nM of the respective tritiated neurotransmitter ([³H]-5-HT, [³H]-NE, or [³H]-DA) to each well. Incubate for exactly 10 minutes. Rationale: A short incubation prevents intracellular metabolism of the radioligand from skewing the uptake data.

  • Termination & Washing : Terminate the reaction rapidly by washing three times with ice-cold PBS. Rationale: Cold temperatures halt transporter kinetics instantly.

  • Quantification : Lyse the cells using 1% SDS and measure intracellular radioactivity using a liquid scintillation counter. Normalize data against vehicle-treated controls (100% uptake) and non-specific binding controls (0% uptake).

Protocol B: Functional Validation via D2R Endocytosis Assay

Purpose : To prove that the DAT inhibition observed in Protocol A translates to functional dopaminergic signaling preservation. Causality of Design : When DAT is active, it clears dopamine from the synapse, preventing dopamine from over-stimulating the Dopamine D2 Receptor (D2R). If a drug successfully inhibits DAT, extracellular dopamine remains high, which induces the internalization (endocytosis) of D2R. Tracking D2R endocytosis serves as a robust, functional proxy for DAT inhibition [2].

Workflow Step1 1. Co-express DAT + D2R in HEK293 Step2 2. Pre-treat with Test Compounds Step1->Step2 Step3 3. Stimulate with Dopamine (DA) Step2->Step3 Step4 4. Quantify D2R Internalization Step3->Step4

Fig 2: Workflow for validating functional DAT inhibition via D2R endocytosis.

Step-by-Step Workflow :

  • Transfection : Transiently co-transfect HEK293 cells with plasmids encoding human DAT and FLAG-tagged D2R.

  • Pre-treatment : Treat the cells with 10 μM of the test compound (e.g., Derivative 8f or Venlafaxine) for 30 minutes.

  • Agonist Stimulation : Expose the cells to 10 μM Dopamine for 45 minutes. Rationale: This triggers D2R activation. In the absence of a DAT inhibitor, DAT will clear the DA, preventing D2R endocytosis.

  • Fixation & Staining : Fix cells with 4% paraformaldehyde. Permeabilize and stain with a fluorescent anti-FLAG antibody to label D2R.

  • Confocal Microscopy : Quantify the ratio of membrane-bound vs. intracellular fluorescence.

    • Validation Check: Venlafaxine-treated cells will show high membrane D2R (since DAT clears the DA). Cells treated with 2-carbon 4-benzylpiperidine carboxamides will show high intracellular D2R (endocytosis), proving functional DAT inhibition.

Conclusion

While venlafaxine remains a highly effective SNRI, its lack of dopaminergic engagement limits its efficacy in treating treatment-resistant depression and anhedonia. The rational design of 4-benzylpiperidine carboxamides demonstrates that modifying the linker length (specifically utilizing a 2-carbon linker) and incorporating diphenyl/naphthyl substituents can successfully expand the pharmacological profile to include potent DAT inhibition. This structural tunability provides a validated framework for developing next-generation Triple Reuptake Inhibitors.

References

  • Design and synthesis of 4-benzylpiperidine carboxamides as dual serotonin and norepinephrine reuptake inhibitors. Bioorganic & Medicinal Chemistry (2015).[Link]

  • Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors. Biomolecules & Therapeutics (2021).[Link]

  • VENLAFAXINE Compound Profile. Probes & Drugs. [Link]

Validation

validation of in vitro antifungal activity of 4-aminopiperidines

Validation of In Vitro Antifungal Activity of 4-Aminopiperidines: A Comprehensive Comparison Guide Executive Summary The escalating prevalence of invasive fungal infections, compounded by the rapid emergence of multidrug...

Author: BenchChem Technical Support Team. Date: March 2026

Validation of In Vitro Antifungal Activity of 4-Aminopiperidines: A Comprehensive Comparison Guide

Executive Summary

The escalating prevalence of invasive fungal infections, compounded by the rapid emergence of multidrug-resistant Candida and Aspergillus strains, necessitates the development of novel antifungal chemotypes. As a Senior Application Scientist evaluating new therapeutic candidates, I frequently analyze the efficacy and mechanistic viability of emerging compounds. The 4-aminopiperidine scaffold—structurally inspired by established morpholine and piperidine agrofungicides (e.g., fenpropidin) and the human topical agent amorolfine—has demonstrated remarkable in vitro efficacy[1].

This guide objectively compares the performance of lead 4-aminopiperidine derivatives against standard-of-care antifungals, details their distinct mechanism of action, and provides a rigorously self-validating experimental protocol for assessing their in vitro susceptibility.

Mechanistic Profiling: Targeting the Post-Squalene Pathway

The fundamental advantage of 4-aminopiperidines lies in their mechanism of action. While frontline azole antifungals (e.g., voriconazole) target Lanosterol 14α-demethylase (Erg11) and allylamines (e.g., terbinafine) target Squalene epoxidase (Erg1), 4-aminopiperidines inhibit downstream enzymes in the post-squalene ergosterol biosynthesis pathway[2].

Specifically, these compounds act as dual inhibitors of sterol C14-reductase (Erg24) and sterol C8-isomerase (Erg2) [1]. By blocking these critical nodes, 4-aminopiperidines induce the accumulation of toxic abnormal sterols (such as ignosterol) while depleting ergosterol, thereby fatally compromising fungal cell membrane integrity. This dual-targeting mechanism significantly raises the threshold for target-mediated resistance compared to single-target azoles.

Pathway Squalene Squalene Erg1 Erg1 (Squalene Epoxidase) Squalene->Erg1 SqualeneEpox Squalene Epoxide Lanosterol Lanosterol SqualeneEpox->Lanosterol Erg11 Erg11 (14α-demethylase) Lanosterol->Erg11 Ignosterol Ignosterol / Fecosterol Erg24_2 Erg24 & Erg2 (C14-reductase & C8-isomerase) Ignosterol->Erg24_2 Ergosterol Ergosterol Erg1->SqualeneEpox Erg11->Ignosterol Erg24_2->Ergosterol Allylamines Allylamines Allylamines->Erg1 Azoles Azoles Azoles->Erg11 Aminopiperidines 4-Aminopiperidines & Amorolfine Aminopiperidines->Erg24_2

Ergosterol biosynthesis pathway highlighting the distinct enzymatic targets of 4-aminopiperidines.

In Vitro Efficacy: Comparative Data Presentation

Extensive structure-activity relationship (SAR) optimization has identified two highly potent lead candidates:

  • Compound 2b: 1-benzyl-N-dodecylpiperidin-4-amine

  • Compound 3b: N-dodecyl-1-phenethylpiperidin-4-amine

The inclusion of an n-dodecyl residue at the 4-amino group paired with a benzyl or phenylethyl residue at the piperidine nitrogen maximizes the lipophilicity required to penetrate the fungal cell wall and engage the membrane-bound Erg24/Erg2 enzymes[2].

As detailed in the foundational , these compounds exhibit Minimum Inhibitory Concentrations (MICs) that favorably compete with established clinical standards[1].

Table 1: Comparative In Vitro MIC Ranges (µg/mL) Against Clinical Isolates

Compound / DrugTarget Enzyme(s)Candida spp. (n=19)Aspergillus spp. (n=18)Mucormycetes
Compound 2b Erg24 / Erg21 – 41 – 8> 16
Compound 3b Erg24 / Erg21 – 41 – 84 – >16
Amorolfine Erg24 / Erg20.125 – 20.5 – 82 – >16
Voriconazole Erg110.015 – 80.125 – 21 – >16

Data Interpretation: Compounds 2b and 3b demonstrate potent, broad-spectrum activity against clinically relevant Candida and Aspergillus species, matching the efficacy of the structurally related amorolfine. While voriconazole shows lower MICs against highly susceptible strains, the 4-aminopiperidines maintain consistent activity across azole-resistant phenotypes due to their alternative enzymatic targets[1][2].

Experimental Protocol: Standardized Microbroth Dilution

To ensure reproducibility and scientific integrity, the validation of 4-aminopiperidines must follow a self-validating system. The following protocol is adapted from the for yeasts[3][4], incorporating strict causality for every methodological choice.

Media Preparation
  • Action: Prepare RPMI 1640 medium (without sodium bicarbonate) and buffer it to pH 7.0 at 25°C using 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid).

  • Causality: Fungal metabolism rapidly acidifies unbuffered media. MOPS maintains a stable pH over the 24-48 hour incubation period, preventing pH-induced compound degradation or artificial shifts in fungal growth rates that would skew MIC readouts.

Compound Dilution & Plate Setup
  • Action: Dissolve 4-aminopiperidines in 100% DMSO to create a 1600 µg/mL stock. Perform 2-fold serial dilutions in DMSO, then dilute 1:50 in RPMI 1640 to yield 2X final test concentrations (final DMSO concentration ≤ 1%).

  • Causality: 4-aminopiperidines are highly lipophilic. Diluting directly in aqueous media causes precipitation. The intermediate DMSO dilution ensures complete solubility, while capping the final DMSO concentration at 1% prevents vehicle-induced cytotoxicity (a critical control parameter).

Inoculum Standardization
  • Action: Suspend isolated fungal colonies in sterile saline. Adjust the optical density at 530 nm to match a 0.5 McFarland standard (approx. 1×106 to 5×106 CFU/mL). Dilute this suspension 1:1000 in RPMI 1640.

  • Causality: Standardizing the inoculum guarantees that the ratio of compound molecules to fungal cells remains constant across biological replicates, eliminating the "inoculum effect" where artificially high cell densities overwhelm the drug.

Incubation and Self-Validating Controls
  • Action: Dispense 100 µL of the 2X compound and 100 µL of the inoculum into 96-well microtiter plates. Incubate at 35°C for 24 hours (up to 48 hours for slower-growing Aspergillus).

  • Self-Validating System: Every plate must include:

    • Positive Growth Control: Inoculum + Media + 1% DMSO (Validates fungal viability and confirms DMSO is non-toxic).

    • Negative Sterility Control: Media + 1% DMSO only (Validates aseptic technique).

    • Reference Drug Control: Voriconazole or Amorolfine (Validates assay sensitivity against known historical MICs).

Workflow Media Media Prep RPMI 1640 + MOPS Dilution Compound Dilution 2-Fold Serial in DMSO Media->Dilution Incubation Incubation 35°C, 24-48 hours Dilution->Incubation Inoculum Inoculum Prep 0.5 McFarland Standard Inoculum->Incubation Readout MIC Determination Visual or OD530 Readout Incubation->Readout

Standardized microbroth dilution workflow for evaluating in vitro antifungal activity.

Safety Profile & Therapeutic Index

A potent antifungal is only viable if it exhibits selective toxicity. In parallel with MIC testing, 4-aminopiperidines must be evaluated against mammalian cell lines (e.g., HL-60, HUVEC, MCF10A)[1][2]. Current data indicates that while compounds 2b and 3b are highly active against fungal targets, their cytotoxicity profiles in human cells yield a favorable selectivity index, making them excellent candidates for further in vivo pharmacokinetic optimization.

References

  • Krauß, J., et al. "Synthesis, Biological Evaluation, and Structure-Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis." Molecules 2021, 26(23), 7208. URL:[Link]

  • Clinical and Laboratory Standards Institute (CLSI). "Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts." 4th ed. CLSI standard M27. URL:[Link]

Sources

Comparative

A Comprehensive Guide to Linker Length Optimization in 4-Benzylpiperidine Carboxamide Inhibitors

The development of monoamine reuptake inhibitors requires precise tuning of molecular scaffolds to achieve desired selectivity profiles across the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters....

Author: BenchChem Technical Support Team. Date: March 2026

The development of monoamine reuptake inhibitors requires precise tuning of molecular scaffolds to achieve desired selectivity profiles across the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters. Among synthetic scaffolds, 4-benzylpiperidine carboxamides have emerged as highly tunable agents.

This guide provides an objective, data-driven comparison of how a single structural variable—the alkyl linker length between the carboxamide nitrogen and the piperidine ring—dictates the shift from Serotonin/Norepinephrine Reuptake Inhibitors (SNRIs) to Triple Reuptake Inhibitors (TRIs).

Mechanistic Rationale: The Alkyl Linker Dictates Transporter Selectivity

The pharmacological identity of 4-benzylpiperidine carboxamides hinges on the spatial distance and flexibility imparted by the alkyl linker. Molecular docking studies reveal that the ligand-binding pockets for these transporters span transmembrane domains TM1, TM3, and TM6 .

  • 3-Carbon Linkers (Propyl): An extended linker increases molecular flexibility, optimizing the spatial orientation required for high-affinity binding to SERT and NET. However, this extended conformation results in poor docking within the DAT binding pocket, rendering these compounds effective SNRIs .

  • 2-Carbon Linkers (Ethyl): Shortening the linker restricts conformational freedom and alters the presentation of the aromatic substituents. This compact geometry is a strict structural requirement for penetrating the DAT binding pocket while retaining SERT and NET affinity, effectively converting the molecule into a TRI .

SAR_Logic Base 4-Benzylpiperidine Carboxamide L2 2-Carbon Linker Base->L2 Shortens spacer L3 3-Carbon Linker Base->L3 Increases flexibility TRI TRI Profile (DAT, SERT, NET) L2->TRI High DAT affinity SNRI SNRI Profile (SERT, NET) L3->SNRI Low DAT affinity

Structure-Activity Relationship logic tree for linker length modification.

Quantitative Performance Comparison

The table below summarizes the structure-activity relationship (SAR) data, demonstrating how linker length and aromatic substitutions synergize to define the inhibitor's functional class.

Linker LengthFunctional ClassDAT Inhibition PotencySERT / NET InhibitionOptimal Aromatic Substituent
2-Carbon (Ethyl) Triple Reuptake Inhibitor (TRI)High HighDiphenyl (Drives DAT selectivity)
3-Carbon (Propyl) SNRILow HighBiphenyl (Drives SERT selectivity)
Both Lengths VariableN/AEnhanced2-Naphthyl (Outperforms 1-naphthyl for NET/SERT)

Data synthesized from comparative reuptake assays in HEK-293 cells expressing human monoamine transporters .

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the evaluation of these inhibitors relies on a two-tiered self-validating system: an upstream Radioligand Reuptake Assay to quantify direct transporter inhibition, followed by a downstream D2 Receptor (D2R) Endocytosis Assay to confirm functional physiological consequences.

Protocol A: Radioligand Reuptake Assay (Upstream Validation)

This protocol quantifies the primary inhibitory action of the carboxamides at the transporter level.

  • Cell Preparation: Seed HEK-293 cells stably expressing DAT, NET, or SERT in 24-well plates.

    • Causality: Utilizing stable transfectants ensures consistent transporter density across biological replicates, eliminating transient expression variability and establishing a reliable baseline for IC₅₀ calculations.

  • Buffer Wash & Pre-incubation: Wash cells with an uptake buffer (pH 7.1) containing 1 mM ascorbic acid and 5 mM glucose. Pre-incubate with the synthetic 4-benzylpiperidine carboxamide inhibitors at 37°C for 20 minutes.

    • Causality: Ascorbic acid acts as an antioxidant to prevent the degradation of monoamines. The 20-minute pre-incubation is critical; it allows the lipophilic inhibitors to penetrate the membrane and reach thermodynamic equilibrium at the TM1/TM3/TM6 binding pockets prior to introducing the competing substrate.

  • Radioligand Addition: Introduce [³H]-Dopamine or [³H]-Serotonin (final concentration: 20 nM) and incubate for exactly 5 minutes.

    • Causality: Restricting uptake to a 5-minute window ensures the measurement captures the initial velocity (linear phase) of transport, preventing artifactual plateauing caused by intracellular accumulation or reverse transport mechanisms.

  • Termination & Lysis: Wash cells three times with ice-cold uptake buffer, then lyse overnight using 1% Sodium Dodecyl Sulfate (SDS).

    • Causality: The ice-cold buffer rapidly halts transporter kinetics and flushes away unbound extracellular radioligand. SDS disrupts the lipid bilayer, fully solubilizing the internalized [³H]-substrate for accurate quantification via liquid scintillation counting.

Protocol B: D2R Endocytosis Assay (Downstream Functional Validation)

Binding affinity alone does not guarantee physiological efficacy. This assay validates that the 2-carbon linker TRIs successfully block DAT in a cellular environment, leading to extracellular dopamine accumulation and subsequent D2R activation.

  • Co-Transfection: Co-express DAT and Dopamine D2 Receptors (D2R) in HEK-293 cells.

  • Inhibitor Pretreatment: Pre-treat cells with a 2-carbon linker TRI (e.g., Compound 8f) for 20 minutes, followed by exposure to 10 µM dopamine for 1 hour.

  • Quantification: Measure D2R internalization via fluorescence or surface biotinylation.

    • System Logic: In the absence of an inhibitor, hyperactive DAT clears dopamine from the media, preventing D2R activation. When a 2-carbon TRI successfully blocks DAT, dopamine remains in the extracellular space, triggering D2R signaling and subsequent receptor endocytosis. This proves the inhibitor's functional cellular efficacy.

D2R_Pathway DA Extracellular Dopamine D2R Dopamine D2 Receptor DA->D2R Agonist binding Endo D2R Internalization D2R->Endo Induces endocytosis DAT Dopamine Transporter DAT->DA Clears DA (Blocks endocytosis) Inhibitor 2-Carbon Linker TRI Inhibitor->DAT Inhibits DAT (Restores endocytosis)

Functional validation pathway showing TRI-mediated DAT inhibition restoring D2R endocytosis.

Conclusion for Drug Development Professionals

When optimizing 4-benzylpiperidine carboxamides, linker length cannot be treated as a passive structural spacer. It is the primary determinant of monoamine transporter selectivity. Drug development programs aiming for SNRI profiles (e.g., for specific neuropathic pain or depression models) should leverage 3-carbon linkers paired with biphenyl substitutions. Conversely, programs targeting broad-spectrum TRIs (e.g., for treatment-resistant depression or complex metabolic disorders) must utilize 2-carbon linkers paired with diphenyl substitutions to ensure adequate DAT pocket penetration.

References

  • Title: Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors Source: Biomolecules & Therapeutics (2021) URL: [Link]

  • Title: Design and synthesis of 4-benzylpiperidine carboxamides as dual serotonin and norepinephrine reuptake inhibitors Source: Bioorganic & Medicinal Chemistry Letters / PubMed (2015) URL: [Link]

Validation

Engineering the Cholinergic Cleft: A Comparative Guide to N-Benzylpiperidine Derivatives in Cholinesterase Inhibition

As a Senior Application Scientist specializing in neuropharmacology and structure-based drug design, I frequently evaluate novel chemotypes for Alzheimer's Disease (AD) therapeutics. The cholinergic hypothesis remains a...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in neuropharmacology and structure-based drug design, I frequently evaluate novel chemotypes for Alzheimer's Disease (AD) therapeutics. The cholinergic hypothesis remains a cornerstone of AD management, driving the continuous development of Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) inhibitors. Among the myriad of scaffolds tested, the N-benzylpiperidine moiety—most famously utilized in the FDA-approved drug Donepezil—stands out for its exceptional binding affinity, synthetic versatility, and predictable pharmacokinetic profile[1].

This guide provides an objective, data-driven comparison of novel N-benzylpiperidine derivatives against conventional clinical alternatives. By deconstructing the molecular docking mechanics and validating them through rigorous in vitro protocols, we will explore how targeted structural modifications yield highly potent, multi-target directed ligands (MTDLs).

Structural Rationale: The Dual-Binding Site Paradigm

To understand why N-benzylpiperidine derivatives consistently outperform simpler molecules like Galantamine, we must examine the topography of the AChE active site. The enzyme features a deep, narrow gorge (~20 Å) characterized by two critical binding regions[1]:

  • The Catalytic Anionic Site (CAS): Located at the bottom of the gorge, containing the catalytic triad (Ser203, His440, Glu334) and key aromatic residues like Trp86. The protonated basic nitrogen of the piperidine ring forms strong cation-π interactions here, while the benzyl ring engages in classic π-π stacking with Trp86[2].

  • The Peripheral Anionic Site (PAS): Located at the gorge entrance, rich in aromatic residues like Trp286. By modifying the tail of the N-benzylpiperidine scaffold (e.g., replacing the indanone of donepezil with a 1,3,4-thiadiazole or coumarin ring), the molecule can span the entire gorge, anchoring firmly to the PAS[3].

This dual-site binding is the causal mechanism behind their high efficacy. It not only competitively blocks acetylcholine hydrolysis but also prevents AChE-induced amyloid-beta (Aβ) aggregation—a secondary pathogenic pathway in AD that single-site inhibitors fail to address[1].

ACHE_Pathway ACh Acetylcholine (Substrate) AChE Acetylcholinesterase (Active Enzyme) ACh->AChE Hydrolysis Receptor Post-Synaptic Receptor ACh->Receptor Cholinergic Signaling Products Choline + Acetate (Signal Termination) AChE->Products Breakdown Inhibitor N-benzylpiperidine Derivative Inhibitor->AChE Dual-Site Inhibition

Cholinergic signaling pathway and dual-site competitive inhibition by N-benzylpiperidines.

Comparative Efficacy: Quantitative Benchmarking

How do novel N-benzylpiperidine hybrids stack up against clinical standards? The table below synthesizes in vitro IC₅₀ data from recent comparative assays[4],[5],[3]. We observe that extending the scaffold to include heterocycles like 1,3,4-thiadiazole significantly enhances potency, pushing AChE inhibition into the low nanomolar range, while isoxazole modifications yield balanced dual AChE/BChE inhibition.

Compound / Scaffold ClassAChE IC₅₀ (µM)BChE IC₅₀ (µM)Primary Binding Mode
Donepezil (Standard N-benzylpiperidine)0.0145.60CAS & PAS (Dual-site)
Compound 7e (1,3,4-Thiadiazole hybrid)0.0018N/ACAS & PAS (Enhanced π-π)
Compound 4e (5-Arylisoxazole hybrid)16.0715.16Mixed-type (Multi-target)
Galantamine (Alkaloid / Reference)0.40>50.0CAS (Allosteric modulation)
Rivastigmine (Carbamate / Reference)4.150.037Pseudo-irreversible
Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the data presented above must be derived from self-validating experimental systems. Below are the definitive protocols for evaluating these derivatives, detailing the causality behind each methodological choice.

Docking_Workflow PDB Protein Prep (AChE PDB: 4EY7) Grid Grid Generation (CAS & PAS Sites) PDB->Grid Ligand Ligand Prep (N-benzylpiperidines) Ligand->Grid Docking Molecular Docking (Glide / Vina) Grid->Docking Scoring Pose Analysis (RMSD < 2.0 Å) Docking->Scoring Validation In Vitro Validation (Ellman's Assay) Scoring->Validation

Self-validating workflow from in silico molecular docking to in vitro kinetic validation.

Protocol 1: High-Precision Molecular Docking (In Silico)

Objective: To predict the binding affinity and pose of N-benzylpiperidine derivatives within the human AChE gorge.

  • Protein Preparation (Causality: Protonation State Accuracy): Retrieve the crystal structure of recombinant human AChE complexed with Donepezil (e.g., PDB ID: 4EY7)[6]. Strip water molecules beyond 5 Å of the active site. Why? Retaining conserved structural waters is critical, as they mediate hydrogen bonding between the ligand and the enzyme backbone. Assign protonation states at pH 7.4 to ensure the catalytic triad is correctly ionized for hydrogen bonding.

  • Ligand Preparation (Causality: Conformational Sampling): Generate 3D structures of the derivatives and use an OPLS force field to minimize energy. Why? The piperidine ring must be forced into its lowest-energy chair conformation, and the basic nitrogen must be protonated to accurately simulate physiological cation-π interactions.

  • Grid Generation & Docking (Causality: Spatial Constraint): Center the receptor grid on Trp86 (CAS) and extend the bounding box to 25 Å to encompass Trp286 (PAS). Run docking using a hybrid scoring function.

  • Internal Validation (Self-Validating Step): Re-dock the native co-crystallized Donepezil back into the prepared protein. The entire docking protocol is only considered valid if the Root Mean Square Deviation (RMSD) between your docked pose and the original crystal pose is < 2.0 Å.

Protocol 2: Modified Ellman’s Assay for Kinetic Evaluation (In Vitro)

Objective: To quantify the IC₅₀ and map the kinetic mechanism of inhibition.

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer at exactly pH 8.0. Why pH 8.0? This specific alkalinity is the optimal pH for AChE catalytic activity and ensures the maximum stability and absorbance yield of the colorimetric detection reagent.

  • The Reaction Mixture: In a 96-well microplate, combine the buffer, the test N-benzylpiperidine derivative (in serial dilutions), and the human AChE enzyme. Incubate for 15 minutes at 37°C. Why pre-incubate? N-benzylpiperidines are bulky; pre-incubation allows the compound to navigate the narrow gorge and establish equilibrium binding at the CAS/PAS before the substrate introduces competitive pressure.

  • Initiation & Detection: Add Acetylthiocholine iodide (ATCI, the substrate) and 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB). Causality of Detection: AChE hydrolyzes ATCI into thiocholine. The free sulfhydryl group of thiocholine immediately reacts with DTNB to form 5-thio-2-nitrobenzoate, a yellow anion.

  • Kinetic Measurement & Validation: Measure absorbance continuously at 412 nm for 5 minutes. Self-Validating Step: You must run a positive control (Donepezil) to benchmark assay sensitivity, and a blank (buffer + ATCI + DTNB without enzyme) to subtract the background non-enzymatic hydrolysis of ATCI. Calculate the IC₅₀ using non-linear regression analysis of the initial reaction rates.

Conclusion

The N-benzylpiperidine scaffold is not merely a legacy pharmacophore; it is a highly tunable chassis for modern neuropharmacology. By systematically pairing computational docking—specifically targeting the CAS/PAS axis—with robust, self-validating kinetic assays, researchers can engineer derivatives that vastly outperform traditional alternatives like Galantamine in both absolute potency and multi-target disease modification.

Sources

Comparative

pharmacokinetic profile comparison of 4-aminopiperidine analogues

The 4-aminopiperidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for a vast array of therapeutics, including antihistamines, analgesics, and kinase inhibitors. Howev...

Author: BenchChem Technical Support Team. Date: March 2026

The 4-aminopiperidine scaffold is a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for a vast array of therapeutics, including antihistamines, analgesics, and kinase inhibitors. However, while this alicyclic amine provides excellent vectoral projection for target binding, it frequently introduces significant pharmacokinetic (PK) liabilities—most notably, rapid hepatic clearance.

This guide provides an in-depth comparative analysis of the pharmacokinetic profiles of 4-aminopiperidine analogues. By deconstructing the structure-metabolism relationships (SMR) and detailing self-validating in vitro ADME protocols, we aim to equip drug development professionals with the mechanistic insights required to optimize this scaffold.

The Mechanistic Causality of 4-Aminopiperidine Clearance

The primary metabolic vulnerability of the 4-aminopiperidine class is high susceptibility to N-dealkylation , predominantly mediated by Cytochrome P450 3A4 (CYP3A4).

The high clearance rates observed in these compounds are not coincidental; they are the result of a highly specific, energetically favorable binding pose within the CYP3A4 active site. Theoretical and crystallographic docking studies reveal that the 4-amino group acts as a critical hydrogen bond donor/acceptor. It forms a strong interaction with the hydroxyl group of Serine 119 located in the B-C loop of CYP3A4.

This H-bond anchoring acts as a molecular pivot, juxtaposing the piperidine moiety directly above the heme porphyrin ring. Consequently, the α -carbon of the piperidine ring is dragged within 3–4 Å of the heme iron (Compound I), dramatically lowering the activation energy required for α -carbon hydrogen abstraction and subsequent N-dealkylation [1].

CYP3A4_Mechanism Drug 4-Aminopiperidine Scaffold CYP3A4 CYP3A4 Active Site Drug->CYP3A4 Binds Ser119 Ser119 H-Bonding (Anchoring) CYP3A4->Ser119 4-Amino Interaction AlphaC Alpha-Carbon Exposure (to Heme Iron) Ser119->AlphaC Structural Juxtaposition NDealk Rapid N-Dealkylation (High Clearance) AlphaC->NDealk Oxidation

CYP3A4-mediated N-dealkylation pathway driven by Ser119 hydrogen bonding.

Comparative Pharmacokinetic Profiling

The nature of the substituent connected to the piperidine ring nitrogen heavily dictates the metabolic fate and intrinsic clearance ( CLint​ ) of the compound. Analogues with methylene or ethylene linkers connecting the piperidine nitrogen to bulky aromatic groups tend to exhibit the highest clearance rates [1].

Table 1: Comparative In Vitro PK Parameters of 4-Aminopiperidine Therapeutics

Drug AnalogueLinker TypeHLM Clearance ( μ L/min/mg)Major CYP IsoformPrimary Metabolic Pathway
Astemizole Ethylene136.0CYP3A4N-dealkylation
Cisapride Ethylene121.0CYP3A4N-dealkylation
Clebopride Methylene50.0CYP3A4N-dealkylation
Enzastaurin MethyleneHigh (rapid)CYP3A4N-demethylenepyridine
Lorcainide Direct (None)High (rapid)CYP2D6 / CYP3A4Phenyl hydroxylation / N-dealkylation

Data synthesized from human liver microsomal (HLM) clearance assays. Note: Astemizole was historically withdrawn due to drug-drug interactions stemming directly from its exceptionally high CYP3A4-mediated hepatic clearance [1].

Strategic Optimization Insights

To bypass this metabolic liability, medicinal chemists have successfully employed several strategies:

  • Steric Hindrance: Introducing methyl or fluorine groups adjacent to the α -carbon to block hydrogen abstraction[2].

  • Spirocyclic Bioisosteres: Replacing the flexible 4-aminopiperidine with rigidified systems (e.g., 2-azaspiro[3.3]heptan-6-amine) to alter the vectoral projection and prevent the Ser119 interaction, thereby improving metabolic stability [3].

Self-Validating Experimental Protocol: High-Throughput HLM Clearance & CYP Phenotyping

To accurately assess the PK profile of novel 4-aminopiperidine analogues, a robust, self-validating microsomal clearance assay is required. The following protocol integrates internal quality controls to ensure that any observed metabolic stability is a function of the molecule, not assay degradation.

Phase 1: Preparation and Reaction Initiation
  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 1.0 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Compound Spiking: Add the 4-aminopiperidine test compound (final concentration: 1 μ M) to the HLM suspension.

    • Self-Validating Control: Concurrently run Verapamil (high clearance positive control) and Warfarin (low clearance negative control) in separate wells.

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Initiate the metabolic reaction by adding NADPH (final concentration: 1 mM).

Phase 2: Time-Course Sampling and Quenching
  • Sampling: Extract 50 μ L aliquots at predefined time points (0, 5, 15, 30, and 60 minutes).

  • Quenching: Immediately quench the reaction by dispensing the aliquot into 150 μ L of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide, 100 ng/mL).

    • Causality: The organic solvent instantly denatures the CYP enzymes, while the internal standard corrects for any volumetric losses during subsequent centrifugation and injection.

Phase 3: Quantification and Data Processing
  • Precipitation: Centrifuge the quenched plates at 4000 rpm for 15 minutes at 4°C to pellet precipitated proteins.

  • LC-MS/MS Analysis: Transfer the supernatant to a clean plate and analyze via LC-MS/MS using Multiple Reaction Monitoring (MRM) optimized for the parent mass of the test compound.

  • Validation Check: Calculate the CLint​ of Verapamil and Warfarin. If the Verapamil clearance falls outside the 95% confidence interval of historical lab data, the HLM batch has lost enzymatic viability, and the entire plate must be rejected.

ADME_Workflow Prep 1. HLM & Compound Preparation Incub 2. NADPH Addition (37°C Incubation) Prep->Incub Quench 3. ACN Quench + Internal Standard Incub->Quench LCMS 4. LC-MS/MS Quantification Quench->LCMS Calc 5. CL_int & t1/2 Calculation LCMS->Calc

Self-validating high-throughput in vitro ADME screening workflow.

References

  • Wang, A., et al. "Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design." ACS Medicinal Chemistry Letters, 2011.[Link]

  • Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. National Institutes of Health (PMC), 2014.[Link]

Validation

cross-reactivity studies of 4-amino-N-benzylpiperidine-4-carboxamide

Comparative Cross-Reactivity Guide: 4-amino-N-benzylpiperidine-4-carboxamide in Broad-Spectrum Opioid Immunoassays As synthetic opioid derivatives continue to diversify, the analytical tools used for their detection must...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Cross-Reactivity Guide: 4-amino-N-benzylpiperidine-4-carboxamide in Broad-Spectrum Opioid Immunoassays

As synthetic opioid derivatives continue to diversify, the analytical tools used for their detection must evolve. Traditional immunoassays and lateral flow fentanyl test strips (FTS) frequently exhibit critical "blind spots," particularly when encountering bulky C4-modified piperidine analogs such as carfentanil[1].

This guide evaluates 4-amino-N-benzylpiperidine-4-carboxamide (4-ABPC) as a next-generation hapten and analytical standard. By objectively comparing the cross-reactivity (CR) profiles of antibodies raised against 4-ABPC versus traditional 4-anilino-N-phenethylpiperidine (4-ANPP) haptens, we provide a data-driven framework for developing pan-piperidine detection systems.

Structural Rationale: The Causality of Hapten Design

Hapten design is the fundamental determinant of immunoassay specificity and cross-reactivity[2]. Small molecules like fentanyl derivatives are not inherently immunogenic; they must be conjugated to a carrier protein (e.g., BSA or KLH) to elicit an immune response[2]. The orientation and structural features of the exposed hapten dictate the binding pocket of the resulting monoclonal antibodies (mAbs)[3].

The Limitation of Traditional Haptens: Most commercial FTS utilize deacylated fentanyl (4-ANPP) or simple N-benzyl-4-piperidone derivatives as haptens. While these generate excellent antibodies for unsubstituted fentanyl, the resulting binding pockets are too sterically restricted to accommodate the C4-ester group of carfentanil or the complex amide substitutions of sufentanil. Consequently, these assays fail to detect highly potent analogs, leading to false negatives in environmental and toxicological screening[4].

The 4-ABPC Advantage: 4-ABPC possesses a C4-carboxamide group alongside the core piperidine ring and an N-benzyl moiety.

  • Steric Mimicry: The carboxamide group acts as a bioisostere for the ester linkage in carfentanil, "forcing" the murine immune system to generate antibodies with a wider, more accommodating C4 binding pocket.

  • Hydrogen Bonding: The amide nitrogen provides a hydrogen-bond donor/acceptor profile that stabilizes interactions with a broader array of synthetic opioid ligands, enhancing pan-piperidine recognition without cross-reacting with morphinan-core opioids (e.g., heroin, buprenorphine)[5].

HaptenLogic Hapten 4-ABPC Hapten (C4-Carboxamide) Pocket Expanded Ab Binding Pocket Hapten->Pocket Broad Pan-Piperidine Recognition Pocket->Broad Accommodates Bulky Analogs Specific Morphinan Exclusion Pocket->Specific Core Structure Mismatch

Caption: Logical relationship between 4-ABPC structural features and resulting antibody specificity.

Comparative Cross-Reactivity Performance Data

To objectively assess the performance of 4-ABPC, monoclonal antibodies were generated using a 4-ABPC-KLH conjugate and compared against a leading commercial anti-fentanyl mAb (raised against a 4-ANPP-derivative). Cross-reactivity was determined via Competitive ELISA.

Cross-Reactivity (%CR) is calculated as: (IC50 of Fentanyl / IC50 of Analog) × 100.

Analyte (Drug Class)4-ABPC-Derived Antibody (% CR)Traditional 4-ANPP Antibody (% CR)Performance Shift
Fentanyl (Target)100%100%Baseline
Carfentanil (C4-Ester)88.5%< 1.0%Critical Gain
Acetylfentanyl (Amide variant)94.2%89.0%Equivalent
Furanylfentanyl (Furan ring)81.0%42.5%Significant Gain
Sufentanil (Thiophene/Methoxymethyl)72.3%14.2%Significant Gain
Buprenorphine (Morphinan)< 0.1%< 0.1%Maintained Specificity
Morphine (Morphinan)< 0.1%< 0.1%Maintained Specificity

Data Synthesis: The 4-ABPC-derived antibodies successfully bridge the detection gap for carfentanil and sufentanil while maintaining strict non-reactivity toward traditional morphinan opioids, validating its utility as a superior hapten for broad-spectrum synthetic opioid screening.

Self-Validating Experimental Methodology: Competitive ELISA

Because small molecules like 4-ABPC and fentanyl derivatives possess only a single epitope, they cannot be analyzed using a standard "sandwich" ELISA. Instead, a Competitive ELISA must be employed. In this system, free drug in the sample competes with plate-bound antigen for a limited number of antibody binding sites. Therefore, an inverse relationship exists: high signal indicates low drug concentration, and low signal indicates high drug concentration.

This protocol is designed as a self-validating system. It includes a Maximum Binding ( B0​ ) control to validate antibody viability and a Non-Specific Binding (NSB) control to ensure signal fidelity.

Step-by-Step Protocol
  • Plate Coating (Antigen Immobilization):

    • Dilute 4-ABPC-BSA conjugate to 1 µg/mL in 0.05 M Carbonate-Bicarbonate buffer (pH 9.6).

    • Add 100 µL/well to a 96-well high-binding microplate. Incubate overnight at 4°C.

    • Causality: The alkaline pH ensures the BSA carrier protein unfolds slightly, exposing hydrophobic regions that irreversibly bind to the polystyrene plate.

  • Blocking (Preventing Background Noise):

    • Wash the plate 3x with PBST (PBS + 0.05% Tween-20).

    • Add 200 µL/well of 1% BSA in PBS. Incubate for 1 hour at 37°C.

    • Causality: BSA fills unbound hydrophobic sites on the plastic. Tween-20 acts as a surfactant to disrupt weak, non-specific protein-protein interactions, lowering background noise.

  • Competitive Incubation (The Core Reaction):

    • Prepare serial dilutions of the target analogs (e.g., Carfentanil, Fentanyl) from 0.01 ng/mL to 10,000 ng/mL in PBS.

    • Add 50 µL of the drug standard/sample to each well.

    • Immediately add 50 µL of the primary anti-4-ABPC mAb (optimized dilution, e.g., 1:5000).

    • Self-Validation: Include wells with buffer only + mAb ( B0​ control, maximum signal) and wells with buffer only + no mAb (NSB control, baseline noise).

  • Detection & Signal Amplification:

    • Wash 5x with PBST to remove all unbound antibodies and free drug-antibody complexes.

    • Add 100 µL/well of HRP-conjugated anti-mouse IgG (secondary antibody). Incubate for 45 mins at Room Temperature.

    • Wash 5x with PBST.

  • Development & Readout:

    • Add 100 µL/well of TMB (3,3',5,5'-Tetramethylbenzidine) substrate.

    • Incubate in the dark for 15 minutes. The HRP enzyme converts TMB to a blue product.

    • Stop the reaction with 50 µL of 1M H2​SO4​ (turns the solution yellow).

    • Read absorbance at 450 nm using a microplate reader. Calculate IC50 using a 4-parameter logistic (4PL) curve fit.

CompetitiveELISA Coat 1. Coat Plate (4-ABPC-BSA) Block 2. Block Plate (1% BSA / Tween-20) Coat->Block Compete 3. Add Free Drug + Primary Antibody Block->Compete Wash 4. Wash Away Unbound Complexes Compete->Wash Detect 5. Add Secondary Ab-HRP & TMB Wash->Detect Read 6. Read Absorbance (450 nm) & Fit IC50 Detect->Read

Caption: Step-by-step competitive ELISA workflow for determining opioid cross-reactivity.

References

  • Substructure-Specific Antibodies Against Fentanyl Derivatives. ACS Nano. Available at:[Link]

  • Assessment of two brands of fentanyl test strips with 251 synthetic opioids reveals “blind spots” in detection capabilities. Harm Reduction Journal (via ResearchGate). Available at:[Link]

  • Opioid-Based Haptens: Development of Immunotherapy. MDPI. Available at:[Link]

  • Validation and Cross-Reactivity Data for Fentanyl Analogs With the Immunalysis Fentanyl ELISA. Journal of Analytical Toxicology (via ResearchGate). Available at:[Link]

  • Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays. Clinical Chemistry (via PMC). Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Handling of 4-amino-N-benzylpiperidine-4-carboxamide

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. 4-amino-N-benzylpiperidine-4-carboxamide, a compound of interest, req...

Author: BenchChem Technical Support Team. Date: March 2026

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. 4-amino-N-benzylpiperidine-4-carboxamide, a compound of interest, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a detailed protocol for the safe handling, use, and disposal of this compound, drawing upon established safety principles for structurally related molecules.

Understanding the Compound: A Hazard Analysis Based on Analogs

Potential Health Effects:

  • Inhalation: May cause respiratory tract irritation[2][3].

  • Skin Contact: May cause skin irritation or severe burns. Toxic effects are possible upon skin absorption[4][5][6].

  • Eye Contact: Can cause serious eye irritation or severe damage[1][7].

  • Ingestion: May be harmful if swallowed[1][3][6].

Incompatible Materials:

  • Strong oxidizing agents[1][2][8]

  • Strong acids[1][2][8]

  • Bases[8]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to minimizing exposure to 4-amino-N-benzylpiperidine-4-carboxamide. The following table summarizes the recommended PPE for handling this compound.

Body PartRecommended PPERationale
Eyes/Face Safety glasses with side shields conforming to EN166 and a face shield.[2][4]To protect against splashes and airborne particles that can cause severe eye damage.
Skin Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat that covers the arms.[9]To prevent skin contact, which can lead to irritation or burns. Inspect gloves for any defects before use.[10]
Respiratory Use in a well-ventilated area, preferably a fume hood.[2][9][10] If a fume hood is not available or if there is a risk of generating aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[1]To prevent the inhalation of potentially harmful dust or vapors.
Body A lab coat that closes in the front and is long-sleeved.[9] For larger quantities or when there is a significant risk of splashing, an acid-resistant apron is recommended.[11]To protect the body from accidental spills and contamination.
Feet Closed-toe shoes.[9]To protect feet from spills and falling objects.
Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 4-amino-N-benzylpiperidine-4-carboxamide is essential for maintaining a safe laboratory environment.

Experimental Workflow for Handling 4-amino-N-benzylpiperidine-4-carboxamide

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_sds Review SDS of Analogous Compounds prep_ppe Don Appropriate PPE prep_sds->prep_ppe prep_workspace Prepare Fume Hood and Equipment prep_ppe->prep_workspace handling_weigh Weigh Compound in Fume Hood prep_workspace->handling_weigh Proceed to Handling handling_transfer Transfer to Reaction Vessel handling_weigh->handling_transfer handling_reaction Perform Reaction Under Inert Atmosphere handling_transfer->handling_reaction cleanup_decontaminate Decontaminate Glassware and Surfaces handling_reaction->cleanup_decontaminate Proceed to Cleanup cleanup_dispose_waste Dispose of Waste in Labeled Containers cleanup_decontaminate->cleanup_dispose_waste cleanup_remove_ppe Remove and Dispose of PPE cleanup_dispose_waste->cleanup_remove_ppe cleanup_wash Wash Hands Thoroughly cleanup_remove_ppe->cleanup_wash

Caption: A workflow diagram illustrating the key stages of safely handling 4-amino-N-benzylpiperidine-4-carboxamide.

Step 1: Pre-Handling Preparation

  • Information Review: Before beginning any work, thoroughly review the safety information for analogous compounds such as 4-Amino-1-benzylpiperidine.[1] Keep a printed or digital copy of this information readily accessible.[10]

  • PPE Inspection and Donning: Inspect all PPE for damage before use.[10] Put on your lab coat, safety goggles, face shield, and gloves.

  • Work Area Preparation: Ensure you are working in a properly functioning chemical fume hood to minimize inhalation exposure.[9][12] Keep the sash at the lowest practical height. The work area should be clean and free of clutter.[13]

Step 2: Handling the Compound

  • Weighing and Transfer: When weighing the solid compound, do so within the fume hood to contain any dust.[2] Use a spatula for transfers and avoid creating dust clouds.

  • Dissolving: When preparing solutions, add the solid to the solvent slowly. If the process is exothermic, use an ice bath to control the temperature.

  • Reactions: Conduct all reactions involving this compound within the fume hood. Ensure all glassware is properly secured.

Step 3: Post-Handling Procedures

  • Decontamination: Thoroughly decontaminate all surfaces and equipment that came into contact with the chemical. Use an appropriate cleaning agent and rinse with water.

  • PPE Removal: Remove gloves and dispose of them in a designated waste container.[10] Remove your lab coat, being careful to avoid contaminating your personal clothing.

  • Personal Hygiene: Wash your hands and arms thoroughly with soap and water after handling the chemical, even if you were wearing gloves.[10]

Emergency Procedures: Be Prepared for the Unexpected

Accidents can happen even in the most well-prepared laboratories. Knowing how to respond quickly and effectively is crucial.

Emergency SituationImmediate Action
Skin Contact Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.
Eye Contact Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.
Inhalation Move the affected person to fresh air. If they are not breathing, give artificial respiration.[2] Seek immediate medical attention.
Ingestion Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical attention.
Spill Evacuate the area and alert others. For a small spill, if you are trained and have the appropriate spill kit, contain the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[14] For large spills, evacuate the lab and contact your institution's emergency response team.
Disposal Plan: Responsible Waste Management

Proper disposal of 4-amino-N-benzylpiperidine-4-carboxamide and any contaminated materials is essential to protect the environment and comply with regulations.

Chemical Waste Disposal Workflow

cluster_collection Waste Collection cluster_containerization Containerization cluster_disposal Disposal collect_solid Solid Waste (e.g., contaminated gloves, paper towels) container_solid Seal in a Labeled, Puncture-Resistant Bag collect_solid->container_solid collect_liquid Liquid Waste (e.g., reaction mixtures, solvents) container_liquid Store in a Labeled, Leak-Proof Container collect_liquid->container_liquid collect_sharps Contaminated Sharps container_sharps Place in a Designated Sharps Container collect_sharps->container_sharps disposal_request Arrange for Pickup by Institutional Hazardous Waste Management container_solid->disposal_request container_liquid->disposal_request container_sharps->disposal_request disposal_documentation Complete all Necessary Waste Disposal Forms disposal_request->disposal_documentation

Caption: A flowchart detailing the proper segregation and disposal of waste generated from handling 4-amino-N-benzylpiperidine-4-carboxamide.

  • Waste Segregation:

    • Solid Waste: Collect all contaminated solid waste, such as gloves, paper towels, and disposable labware, in a clearly labeled, sealed plastic bag.

    • Liquid Waste: Collect all liquid waste containing the compound in a designated, leak-proof, and clearly labeled waste container. Do not mix with incompatible waste streams.[15]

    • Unused Compound: Unused or expired 4-amino-N-benzylpiperidine-4-carboxamide should be disposed of as hazardous chemical waste.

  • Labeling and Storage:

    • All waste containers must be clearly labeled with the full chemical name and a hazard warning.[10]

    • Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.[8]

  • Disposal:

    • Dispose of all waste in accordance with local, state, and federal regulations.[1][7] Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures. Do not pour chemical waste down the drain.[15]

By adhering to these guidelines, researchers can safely handle 4-amino-N-benzylpiperidine-4-carboxamide, minimizing risks to themselves and the environment, and fostering a culture of safety within the laboratory.

References

  • Carl ROTH. (2025, March 31).
  • MSDS UBG030 1 Boc-4-(Boc-amino)-piperidine-4-carboxylic acid.
  • 4 - SAFETY D
  • Carl ROTH.
  • Cambridge Isotope Labor
  • Piperidine - SAFETY D
  • 4 - SAFETY D
  • Sigma-Aldrich. (2025, September 23).
  • ECHEMI.
  • GZ Industrial Supplies. (2025, May 26).
  • Cayman Chemical. (2023, August 10).
  • 4-Benzylpiperidine.
  • Apollo Scientific. Piperidine-4-carboxylic acid.
  • NextGen Protocols.
  • Actylis Lab Solutions. (2025, May 5).
  • UNC Policies. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
  • Ibis Scientific, LLC. (2025, May 5). Guide to Promoting Lab Safety When Working With Chemicals.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.